2,3,6-Trifluoro-L-phenylalanine

• CAS: 873429-60-8

Core Science & Biosynthesis

Introduction: The Strategic Role of Fluorine in Amino Acid Chemistry

An In-depth Technical Guide to the Synthesis and Properties of 2,3,6-Trifluoro-L-phenylalanine

The selective incorporation of fluorine into bioactive molecules is a cornerstone of modern drug discovery.[1][2] Fluorine's unique properties—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence the physicochemical and biological characteristics of a parent compound.[3] When applied to amino acids, these modifications can lead to enhanced metabolic stability, altered protein conformations, and modulated binding affinities, making fluorinated amino acids invaluable tools for researchers, scientists, and drug development professionals.[1][3][4]

2,3,6-Trifluoro-L-phenylalanine is a synthetically derived, non-canonical amino acid that exemplifies the strategic utility of fluorine. The specific placement of three fluorine atoms on the phenyl ring creates a unique electronic and steric profile, distinguishing it from other fluorinated phenylalanine analogs. This guide provides a comprehensive overview of its synthesis, key properties, and applications, offering field-proven insights for its effective utilization in research and development.

Synthesis of 2,3,6-Trifluoro-L-phenylalanine: A Tale of Two Routes

The creation of enantiomerically pure 2,3,6-Trifluoro-L-phenylalanine primarily relies on two complementary strategies: traditional chemical synthesis and modern biocatalytic methods. The choice between these routes often depends on factors such as scale, required enantiopurity, and available starting materials.

Chemical Synthesis Approaches

Classical chemical synthesis often involves the construction of the amino acid backbone from a suitably functionalized fluorinated precursor. A common strategy is the condensation of a fluorobenzyl halide with a glycine equivalent, followed by resolution to isolate the desired L-enantiomer.

One established method for preparing fluorinated DL-phenylalanine derivatives involves the condensation reaction of fluorobenzyl chlorides with diethyl acetamidomalonate.[5] This approach provides a racemic mixture of the amino acid, which then requires a subsequent resolution step to isolate the pure L-enantiomer. Asymmetric hydrogenation is another powerful chemical method for preparing optically active fluorinated phenylalanine derivatives.[6]

Biocatalytic Synthesis: Precision and Enantioselectivity

Enzymatic synthesis offers significant advantages, including high enantioselectivity under mild reaction conditions, often eliminating the need for protecting groups and chiral resolution steps.[7] Transaminases (also known as aminotransferases) are particularly effective for the asymmetric synthesis of fluorinated amino acids like 2,3,6-Trifluoro-L-phenylalanine.[4] These enzymes catalyze the transfer of an amino group from a donor molecule (e.g., L-alanine or aspartate) to a keto acid acceptor.

The general workflow for an L-selective transaminase-mediated synthesis is depicted below. The process starts with the corresponding α-keto acid, 2,3,6-trifluorophenylpyruvate, which is then stereoselectively aminated to yield the target L-amino acid.

Caption: Enzymatic synthesis of 2,3,6-Trifluoro-L-phenylalanine.

This biocatalytic approach is highly efficient and is often preferred for producing high-purity enantiomers of non-canonical amino acids for pharmaceutical applications.[4]

Physicochemical and Biological Properties

The introduction of three fluorine atoms significantly alters the properties of the phenylalanine scaffold. These changes are critical to its function in various applications.

Quantitative Data Summary

Property	Value	Source
CAS Number	873429-60-8	[8][9][10]
Molecular Formula	C₉H₈F₃NO₂	[10]
Molecular Weight	219.16 g/mol	[10]
Appearance	White to off-white powder	[]
Purity	≥97% (typical)	[10]
Storage Temperature	2-8 °C	[]

Impact of Trifluorination on Biological Properties

The electron-withdrawing nature of the three fluorine atoms creates a highly electron-deficient aromatic ring. This has several important consequences:

• Enhanced Protein Stability: Incorporation of fluorinated amino acids can increase the thermal and chemical stability of peptides and proteins.[4] This is a significant advantage for developing therapeutic proteins with longer shelf lives.

• Modulation of Molecular Interactions: The altered electrostatic potential of the fluorinated ring can influence non-covalent interactions, such as cation-π and stacking interactions, which are crucial for ligand binding and protein folding.

• Metabolic Resistance: The strong C-F bond can block sites of metabolic oxidation by cytochrome P450 enzymes, thereby increasing the in vivo half-life of peptides and small molecule drugs containing this moiety.

• ¹⁹F NMR Probe: The fluorine-19 nucleus is an exceptional probe for Nuclear Magnetic Resonance (NMR) spectroscopy.[4] Its presence allows for detailed, background-free studies of protein conformation, dynamics, and interactions, providing insights that are difficult to obtain with standard proton NMR.

Applications in Drug Discovery and Chemical Biology

The unique properties of 2,3,6-Trifluoro-L-phenylalanine make it a versatile building block in several advanced research areas.

• Peptide and Protein Therapeutics: It can be incorporated into therapeutic peptides to enhance their stability and efficacy. The increased hydrophobicity and resistance to degradation can improve pharmacokinetic profiles.[3]

• Small Molecule Drug Design: As a fragment in small molecule drugs, the trifluorinated phenyl ring can serve as a bioisostere for other groups, improving properties like membrane permeability and metabolic stability.[1][2] The strategic placement of fluorine is a well-established method for optimizing lead compounds in drug development.[12][13]

• Enzyme Inhibition: The unique electronic properties can be exploited to design potent and selective enzyme inhibitors, where the fluorinated ring interacts specifically with active site residues.

Experimental Protocol: Enzymatic Transamination

The following is a representative, self-validating protocol for the synthesis of 2,3,6-Trifluoro-L-phenylalanine using an L-selective transaminase.

Objective: To synthesize enantiomerically pure 2,3,6-Trifluoro-L-phenylalanine from its corresponding α-keto acid precursor.

Materials:

• 2,3,6-Trifluorophenylpyruvate

• L-Alanine (as amino donor)

• L-selective transaminase (commercially available or expressed)

• Pyridoxal 5'-phosphate (PLP) cofactor

• Potassium phosphate buffer (pH 7.5)

• Alanine dehydrogenase (for byproduct removal, optional)

• NAD⁺ (if using dehydrogenase)

• Cation exchange chromatography resin

Methodology:

• Reaction Setup: In a temperature-controlled vessel, dissolve 2,3,6-trifluorophenylpyruvate (1 equivalent) and L-alanine (1.5 equivalents) in potassium phosphate buffer.

• Cofactor Addition: Add pyridoxal 5'-phosphate (PLP) to the solution. PLP is a critical cofactor for most transaminases.

• Enzyme Addition: Initiate the reaction by adding the L-selective transaminase enzyme. The reaction is typically run at a controlled temperature (e.g., 30-40 °C) with gentle agitation.

• Reaction Monitoring: Monitor the progress of the reaction by HPLC, observing the consumption of the keto acid and the formation of the amino acid product.

• Equilibrium Shift (Optional): The transamination reaction is reversible. To drive it to completion, the pyruvate byproduct can be removed. This can be achieved by including an alanine dehydrogenase enzyme and NAD⁺, which converts pyruvate to lactate.

• Reaction Quench & Enzyme Removal: Once the reaction is complete, terminate it by lowering the pH or by heat denaturation, followed by centrifugation to remove the precipitated enzyme.

• Product Purification: The primary method for purifying the resulting amino acid is ion-exchange chromatography. Load the supernatant onto a cation exchange column. Wash with a low ionic strength buffer to remove unreacted starting material and byproducts. Elute the desired 2,3,6-Trifluoro-L-phenylalanine using a pH or salt gradient.

• Characterization: Confirm the identity and purity of the final product using NMR (¹H, ¹³C, ¹⁹F) and mass spectrometry. Enantiomeric purity should be confirmed using chiral HPLC.

Conclusion and Future Outlook

2,3,6-Trifluoro-L-phenylalanine is more than just a modified amino acid; it is a precision tool for manipulating biological systems. Its synthesis, particularly through highly selective enzymatic routes, is now well-established, enabling its broader use in advanced research. The strategic placement of three fluorine atoms confers a unique set of physicochemical and biological properties that are highly advantageous for enhancing the stability, efficacy, and trackability of peptides and proteins. As the fields of peptide therapeutics and chemical biology continue to evolve, the demand for specialized building blocks like 2,3,6-Trifluoro-L-phenylalanine is expected to grow, paving the way for new discoveries and next-generation pharmaceuticals.

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A Technical Guide to the Physicochemical Characteristics of 2,3,6-Trifluoro-L-phenylalanine

Executive Summary

2,3,6-Trifluoro-L-phenylalanine is a synthetic amino acid that serves as a powerful tool for researchers in drug discovery, chemical biology, and materials science. The strategic placement of three fluorine atoms on the phenyl ring imparts unique physicochemical properties that distinguish it from its native counterpart, L-phenylalanine. This trifluorination pattern creates a molecule with altered electronics, enhanced stability, and a highly sensitive spectroscopic handle for fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR). This guide provides a comprehensive overview of the core physicochemical characteristics of 2,3,6-Trifluoro-L-phenylalanine, details authoritative protocols for their experimental determination, and discusses the implications of these properties for its scientific applications.

Introduction: The Strategic Advantage of Trifluorination

The substitution of hydrogen with fluorine is a cornerstone of modern medicinal chemistry and chemical biology.[1] Fluorine's high electronegativity, combined with its relatively small van der Waals radius, allows it to act as a "super-hydrogen" that can profoundly alter a molecule's properties with minimal steric perturbation.[1] In the context of amino acids, fluorination can:

• Enhance Metabolic Stability: The strength of the carbon-fluorine bond can increase resistance to enzymatic degradation, prolonging the half-life of peptide-based therapeutics.[1]

• Modulate Receptor Binding: The altered electrostatic potential of the fluorinated aromatic ring can change non-covalent interactions like cation-π and hydrogen bonding, fine-tuning the binding affinity and selectivity of a peptide for its target.[1]

• Serve as a Spectroscopic Probe: With a 100% natural abundance and high gyromagnetic ratio, the ¹⁹F nucleus is an exceptional NMR probe. Its chemical shift is exquisitely sensitive to the local environment, providing a background-free window into protein conformation, dynamics, and ligand binding.[1]

The specific 2,3,6-substitution pattern of this phenylalanine analogue is particularly noteworthy. The asymmetric arrangement of three fluorine atoms creates a distinct electronic and steric profile compared to more common mono- or penta-fluorinated versions, offering a unique building block for novel applications and a multi-signal ¹⁹F NMR reporter for detailed structural analysis.[2]

Molecular and Core Physicochemical Properties

This section summarizes the fundamental molecular identifiers and the key physicochemical parameters for 2,3,6-Trifluoro-L-phenylalanine. While basic molecular data is well-established, several key experimental values are not widely reported in the literature and require empirical determination for any rigorous application.

Property	Value	Source
IUPAC Name	(2S)-2-amino-3-(2,3,6-trifluorophenyl)propanoic acid	[3]
CAS Number	873429-60-8	[3]
Molecular Formula	C₉H₈F₃NO₂	[3]
Molecular Weight	219.16 g/mol	[3]
Appearance	White to off-white solid/powder	[3][4]
Melting Point (°C)	To Be Determined (Expected >200 °C, with decomposition)	N/A
pKa₁ (α-COOH)	To Be Determined (Predicted < 2.2)	N/A
pKa₂ (α-NH₃⁺)	To Be Determined (Predicted < 9.0)	N/A
logP (Octanol/Water)	To Be Determined	N/A
Aqueous Solubility	To Be Determined	N/A

Analysis of Physicochemical Characteristics

Acidity, Basicity, and Zwitterionic Nature (pKa)

Like all amino acids, 2,3,6-Trifluoro-L-phenylalanine exists as a zwitterion in aqueous solutions near neutral pH, with a protonated α-amino group (NH₃⁺) and a deprotonated α-carboxyl group (COO⁻). The pKa values define the pH ranges over which these groups ionize.

• pKa₁ (α-COOH): The strong electron-withdrawing inductive effects of the three fluorine atoms on the phenyl ring are transmitted to the α-carboxyl group. This effect stabilizes the carboxylate anion, making the carboxylic acid more acidic than that of unsubstituted L-phenylalanine (pKa₁ ≈ 2.2). The pKa₁ is therefore predicted to be lower than 2.2.

• pKa₂ (α-NH₃⁺): Similarly, the inductive withdrawal of electron density makes the α-ammonium group a stronger acid (i.e., a weaker base) compared to L-phenylalanine (pKa₂ ≈ 9.1). The pKa₂ is therefore predicted to be below 9.0.

Accurate pKa values are critical as they dictate the charge state of the molecule at a given pH, which in turn governs its solubility, binding to biological targets, and membrane permeability.[5] While computational methods can provide estimates, they can have significant errors, making experimental determination essential.[5][6]

Lipophilicity (logP)

Lipophilicity, the measure of a compound's partitioning between an oily (n-octanol) and an aqueous phase, is a crucial parameter in drug development. It is expressed as the logarithm of the partition coefficient, logP. The introduction of fluorine generally increases lipophilicity. However, the overall logP of an amino acid is complex, balancing the hydrophobicity of the side chain against the high polarity of the zwitterionic backbone. The trifluorinated phenyl ring significantly increases the hydrophobicity of the side chain compared to native phenylalanine, which will be reflected in the logP value. This parameter is a key determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[7]

Aqueous Solubility

The solubility of amino acids in water is governed by a delicate balance between the hydrophilic zwitterionic backbone and the hydrophobic side chain. While the trifluorophenyl group is more hydrophobic than a simple phenyl group, the molecule's overall solubility is expected to be sufficient for biological applications, as demonstrated by its use in cell culture.[2] Solubility is pH-dependent, reaching a minimum at the isoelectric point (pI) and increasing significantly in acidic (pH < pKa₁) or basic (pH > pKa₂) conditions where the molecule carries a net positive or negative charge, respectively. For comparison, the solubility of L-phenylalanine in water at 25°C is approximately 28 g/L.[8]

Spectroscopic Characterization: A Predictive Guide

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

This is the premier analytical technique for this molecule. The three chemically non-equivalent fluorine atoms will give rise to three distinct signals in the ¹⁹F NMR spectrum.

• Chemical Shifts: The signals are expected in the typical range for aryl fluorides.

• Coupling: The spectrum will exhibit complex splitting patterns due to both homo-nuclear (³JF-F, ⁴JF-F) and hetero-nuclear (³JF-H, ⁴JF-H) spin-spin coupling. This rich coupling network provides a wealth of structural information and makes the ¹⁹F signals exquisitely sensitive to conformational changes when the amino acid is incorporated into a larger molecule.[9][10]

¹H and ¹³C NMR Spectroscopy

• ¹H NMR: The spectrum will show characteristic signals for the α-proton and the two diastereotopic β-protons of the amino acid backbone. These signals will likely be further split by coupling to the fluorine atoms on the ring. The two aromatic protons will appear as complex multiplets due to H-H and H-F coupling.

• ¹³C NMR: The spectrum will show nine distinct carbon signals. The aromatic carbon signals will be split into doublets or triplets due to one-bond and two-bond C-F coupling (¹JC-F, ²JC-F), which are highly diagnostic.[11][12]

Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorption bands confirming the presence of key functional groups.

• Amino Acid Backbone: Broad absorptions for the N-H stretching of the NH₃⁺ group (~3100-2600 cm⁻¹), asymmetric (~1610-1590 cm⁻¹) and symmetric (~1525 cm⁻¹) deformation vibrations of NH₃⁺, and the asymmetric stretching of the COO⁻ group (~1590-1560 cm⁻¹).[13][14]

• Aromatic Ring: C-H stretching (~3100-3000 cm⁻¹), C=C ring stretching (~1600-1450 cm⁻¹).

• C-F Bonds: Strong, characteristic C-F stretching absorptions, typically in the 1300-1100 cm⁻¹ region.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) should confirm the molecular formula by providing an accurate mass measurement of the molecular ion ([M+H]⁺) at m/z 220.0592, corresponding to C₉H₉F₃NO₂⁺. The fragmentation pattern in MS/MS would likely show a characteristic loss of the carboxyl group (CO₂) and side chain fragmentation.

Standardized Protocols for Experimental Determination

The following section provides validated, step-by-step protocols for determining the key physicochemical properties of 2,3,6-Trifluoro-L-phenylalanine. Adherence to these methodologies ensures the generation of reliable and reproducible data.

Protocol: pKa Determination via Potentiometric Titration

This method determines the pKa values by monitoring the pH of a solution as a titrant is added.

Methodology:

• Preparation: Accurately prepare a ~0.1 M solution of 2,3,6-Trifluoro-L-phenylalanine in deionized, CO₂-free water. Calibrate a pH meter using standard buffers (e.g., pH 4.0, 7.0, 10.0).

• Acidic Titration: Titrate a known volume (e.g., 20 mL) of the amino acid solution with a standardized strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments (e.g., 0.2 mL).

• Data Recording: Record the pH after each addition, allowing the reading to stabilize. Continue until the pH reaches ~12.

• Data Analysis: Plot pH (y-axis) versus the volume of NaOH added (x-axis). The resulting titration curve will show two inflection points.

• pKa Determination: The pKa is the pH at the half-equivalence point. The pKa₂ (for the α-NH₃⁺ group) is the pH at which half of the volume of titrant required to reach the second equivalence point has been added. To determine pKa₁, a separate titration of the protonated amino acid with a strong base is required after acidifying the initial solution to ~pH 1.5 with HCl.

Causality: The shape of the titration curve is a direct consequence of the Henderson-Hasselbalch equation. The buffering regions (plateaus) occur where the concentrations of the acid and its conjugate base are similar, centered around the pKa.

Caption: Workflow for logP determination using the ¹⁹F NMR method.

Protocol: Aqueous Solubility Determination via Gravimetric Method

This is a classic and reliable method for determining the solubility of a solid compound in a solvent.

Methodology:

• Equilibration: Add an excess amount of 2,3,6-Trifluoro-L-phenylalanine to a known volume of buffer (e.g., PBS, pH 7.4) in a sealed vial.

• Saturation: Agitate the suspension at a constant temperature (e.g., 25 °C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the suspension to pellet the excess solid. Carefully remove a precise volume of the supernatant, ensuring no solid is transferred.

• Solvent Removal: Place the supernatant in a pre-weighed container and remove the solvent completely (e.g., by lyophilization or evaporation under vacuum).

• Quantification: Weigh the container with the dried residue. The difference in weight gives the mass of the dissolved amino acid.

• Calculation: Calculate the solubility in units such as mg/mL or mol/L.

Causality: This method directly measures the mass of solute that can dissolve in a given volume of solvent at equilibrium, providing a direct and unambiguous measure of solubility.

Applications in Research and Drug Development

The unique characteristics of 2,3,6-Trifluoro-L-phenylalanine make it a valuable asset in several advanced research areas:

• ¹⁹F NMR Structural Biology: When incorporated site-specifically into a protein, the three distinct ¹⁹F signals provide a multi-point reporter system. This allows for detailed monitoring of local conformational changes, protein folding pathways, and the binding of substrates, inhibitors, or other macromolecules without the spectral overlap common in ¹H NMR. [1][2]* Peptide and Protein Design: The introduction of this residue can be used to rationally engineer peptide and protein properties. The trifluorinated ring can enhance thermal and proteolytic stability or be used to systematically probe the role of aromatic interactions in protein-protein or protein-ligand interfaces. [1]* Drug Design: As a component of small-molecule drug candidates, the 2,3,6-trifluorophenyl moiety can improve metabolic stability and modulate lipophilicity to optimize ADME properties.

Conclusion

2,3,6-Trifluoro-L-phenylalanine represents a sophisticated chemical tool whose full potential is realized through a deep understanding of its physicochemical properties. Its altered acidity, enhanced lipophilicity, and unique spectroscopic signature provide researchers with a versatile building block for probing biological systems and designing next-generation therapeutics. While key experimental data requires determination on a case-by-case basis, the robust protocols outlined in this guide provide a clear path to characterizing this compound with high confidence, enabling its effective application in the laboratory.

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An In-Depth Technical Guide to the Biological Activity of Trifluorinated Phenylalanine Analogs

Introduction: The Strategic Advantage of Fluorine in Biomolecular Design

In the landscape of medicinal chemistry and chemical biology, the strategic incorporation of fluorine into bioactive molecules represents a paradigm shift in rational design. Among the various fluorinated modifications, the trifluoromethyl (-CF3) group stands out for its profound and predictable influence on the physicochemical properties of peptides and proteins.[1] This guide provides an in-depth technical exploration of trifluorinated phenylalanine (CF3-Phe) analogs, molecules that are increasingly pivotal in the development of next-generation therapeutics and advanced biological probes.

The substitution of hydrogen with fluorine, particularly in the form of a -CF3 group, imparts a unique constellation of properties:

• Enhanced Lipophilicity: The -CF3 group significantly increases the lipophilicity of the amino acid side chain, which can improve membrane permeability and facilitate passage across biological barriers like the blood-brain barrier.[2]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong and stable. Incorporating -CF3 groups can shield adjacent peptide bonds from enzymatic degradation by proteases, thereby extending the in-vivo half-life of peptide-based drugs.[2][3]

• Modulation of Electronic Properties: The potent electron-withdrawing nature of the -CF3 group alters the electronic distribution of the phenylalanine ring. This can fundamentally change non-covalent interactions critical for protein structure and ligand binding, such as cation-π and aromatic stacking interactions.[1][4]

• Conformational Control: The steric bulk and electronic effects of the -CF3 group can influence the secondary structure of peptides, stabilizing or destabilizing helical and sheet conformations to fine-tune biological activity.[3]

This guide will dissect the synthesis and incorporation of CF3-Phe analogs, detail their impact on biomolecular structure and stability, and provide actionable protocols for their characterization. We will explore how these powerful building blocks are leveraged in drug discovery and as unique probes for biophysical studies, particularly in ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy.

Section 1: The Trifluorinated Phenylalanine Toolkit

The precise placement of the -CF3 group on the phenyl ring is not a trivial detail; it dictates the analog's steric and electronic footprint, leading to distinct biological outcomes. The two most commonly utilized isomers are 4-(trifluoromethyl)-L-phenylalanine (4-CF3-Phe) and 3-(trifluoromethyl)-L-phenylalanine (3-CF3-Phe).

Amino Acid Analog	Position of -CF3	Key Physicochemical Properties	Common Applications
4-CF3-Phe	para	Strong electron-withdrawing effect, increased lipophilicity, minimal steric hindrance near the backbone.	Enhancing metabolic stability, modulating receptor binding, ¹⁹F NMR probe.[3][5]
3-CF3-Phe	meta	Significant electron-withdrawing effect, alters ring electronics differently than para substitution, introduces asymmetry.	Probing structure-activity relationships, creating unique conformational constraints.[6]

The choice between these analogs is a critical design element. For instance, a researcher aiming to enhance the helical propensity of a peptide might choose one isomer over another based on its specific influence on side-chain packing and electrostatic interactions within the helix.[7]

Section 2: Synthesis and Incorporation into Peptides

The journey from a chemical concept to a biologically active molecule begins with the synthesis of the analog and its successful incorporation into a peptide chain.

Overview of Analog Synthesis

The synthesis of CF3-Phe analogs is a well-established field in organic chemistry, with robust methods available to produce these non-canonical amino acids at scale. Common strategies involve multi-step processes starting from commercially available trifluoromethylated precursors. Key reactions often include Negishi cross-coupling to form the crucial carbon-carbon bond of the amino acid scaffold.[8][9] These synthetic routes are designed to be scalable, providing researchers with the necessary quantities for subsequent applications.[8]

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS) with 4-CF3-Phe

Incorporating CF3-Phe into a peptide sequence is seamlessly achieved using standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS). The Fmoc-protected 4-CF3-Phe is commercially available and behaves similarly to natural Fmoc-Phe-OH in coupling reactions.

Objective: To synthesize a model 10-mer peptide (e.g., Tyr-Gly-Gly-(4-CF3-Phe)-Leu-Arg-Arg-Ile-Arg-Arg) to demonstrate the incorporation of the analog.

Materials:

• Fmoc-Rink Amide MBHA resin

• Fmoc-protected amino acids (including Fmoc-4-CF3-Phe-OH)

• Coupling reagent: HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)[8]

• Base: Diisopropylethylamine (DIPEA)

• Solvent: Dimethylformamide (DMF)

• Deprotection solution: 20% piperidine in DMF

• Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (TIS)

• Ether for precipitation

Step-by-Step Methodology:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in the reaction vessel.

• Fmoc Deprotection: Remove the Fmoc group from the resin by treating it with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • In a separate vial, pre-activate the first Fmoc-amino acid (e.g., Fmoc-Arg(Pbf)-OH) by dissolving it with HCTU and DIPEA in DMF for 5 minutes.

  • Add the activated amino acid solution to the resin and allow it to react for 1-2 hours.

  • Causality Insight: HCTU is a highly efficient coupling reagent that minimizes racemization, ensuring the stereochemical integrity of the peptide.[8]

• Wash: Wash the resin thoroughly with DMF to remove excess reagents.

• Repeat Cycle: Repeat the deprotection (Step 2) and coupling (Step 3) steps for each subsequent amino acid in the sequence. When the sequence calls for the trifluorinated analog, use Fmoc-4-CF3-Phe-OH. Its coupling kinetics are comparable to standard amino acids.

• Final Deprotection: After the final amino acid is coupled, perform a final Fmoc deprotection (Step 2).

• Cleavage and Side-Chain Deprotection:

  • Wash the resin with dichloromethane (DCM) and dry it.

  • Add the cleavage cocktail (TFA/H₂O/TIS) to the resin and react for 2-3 hours.

  • Causality Insight: The TFA cleaves the peptide from the resin while the TIS acts as a scavenger to protect side chains from reactive cations generated during the process.

• Precipitation and Purification:

  • Filter the cleavage mixture to remove the resin beads.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, wash with ether, and dry.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the mass and purity using mass spectrometry.

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// Edges to define the flow Start -> Swell; Swell -> Deprotect; Deprotect -> Loop; Loop -> Couple_AA [label=" Is AA ≠\n(4-CF3)Phe? "]; Loop -> Couple_CF3Phe [label=" Is AA =\n(4-CF3)Phe? "]; Couple_AA -> Wash; Couple_CF3Phe -> Wash; Wash -> Deprotect [label=" Next Cycle "]; Loop -> Final_Deprotect [label=" Last AA\nCoupled "]; Final_Deprotect -> Cleave; Cleave -> Purify; } DOT Caption: Workflow for Solid-Phase Peptide Synthesis (SPPS) incorporating 4-CF3-Phe.

Section 3: Impact on Protein Structure and Stability

The introduction of a CF3-Phe analog can have dramatic, albeit predictable, effects on the stability and structure of a protein or peptide. These effects stem from the unique physicochemical properties of the fluorinated side chain.

Modulating Helical Stability

The stability of α-helices is a delicate balance of hydrogen bonds, hydrophobic interactions, and electrostatic effects. Aromatic residues can either stabilize or destabilize a helix depending on their position.[10] While highly fluorinated amino acids have sometimes been shown to decrease helix propensity in model peptides, the context is critical.[11] The strong hydrophobicity of the CF3-Phe side chain can enhance core packing in coiled-coils, leading to a significant increase in overall protein stability.[12]

Enhancing Thermal and Proteolytic Stability

One of the most sought-after benefits of fluorination is the enhancement of protein stability.[11][12] The self-segregating nature of fluorocarbons can drive tighter hydrophobic packing, shielding the protein core from thermal denaturation. This "fluoro-stabilization" effect is a powerful tool in protein engineering.[11]

Data Presentation: Impact of CF3-Phe on Protein Thermal Stability

The following table summarizes hypothetical but representative data from a Differential Scanning Fluorimetry (DSF) experiment, which measures a protein's melting temperature (Tm).

Protein Variant	Mutation	Melting Temperature (Tm) in °C	Change in Tm (ΔTm) in °C
Wild-Type Protein	None	52.5 ± 0.2	-
Phe → Ala Mutant	F86A	47.1 ± 0.3	-5.4
Phe → 4-CF3-Phe Mutant	F86(4-CF3-Phe)	58.9 ± 0.2	+6.4

This data clearly illustrates that replacing a core phenylalanine with 4-CF3-Phe can substantially increase the thermal stability of the protein, a direct consequence of enhanced hydrophobic packing.

Experimental Protocol: Assessing Peptide Helicity with Circular Dichroism (CD) Spectroscopy

Objective: To determine the effect of a Phe → 4-CF3-Phe substitution on the α-helical content of a peptide.

Materials:

• Lyophilized peptides (wild-type and 4-CF3-Phe analog)

• CD-grade buffer (e.g., 10 mM sodium phosphate, pH 7.4)

• CD Spectropolarimeter

• Quartz cuvette with a 1 mm path length

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately determine the concentration of the peptide stocks using UV absorbance or a quantitative amino acid analysis.

  • Prepare working solutions of each peptide at a final concentration of ~50 µM in the CD buffer.

• Instrument Setup:

  • Turn on the spectropolarimeter and the nitrogen purge. Allow the lamp to warm up for at least 30 minutes.

  • Set the measurement parameters: Wavelength range 190-260 nm, data pitch 1 nm, scanning speed 50 nm/min, 3 accumulations.

• Blank Measurement: Record a spectrum of the buffer alone in the cuvette. This will be subtracted from the peptide spectra.

• Sample Measurement:

  • Rinse the cuvette thoroughly with the peptide solution.

  • Record the CD spectrum for the wild-type peptide. Repeat for the 4-CF3-Phe peptide.

• Data Analysis:

  • Subtract the buffer blank from each peptide spectrum.

  • Convert the raw data (mdeg) to Mean Residue Ellipticity (MRE) using the formula: MRE = (mdeg) / (10 * c * n * l), where 'c' is the molar concentration, 'n' is the number of residues, and 'l' is the path length in cm.

  • Interpretation: A classic α-helical spectrum shows characteristic negative bands at ~222 nm and ~208 nm, and a positive band at ~195 nm. An increase in the magnitude of the MRE at 222 nm indicates a higher degree of helicity.

Section 4: Applications in Drug Discovery and as a Biophysical Probe

The unique properties of CF3-Phe analogs make them invaluable tools beyond simple structural modification. They are enabling technologies for drug design and advanced biophysical characterization.[1][2]

Improving Pharmacokinetic Profiles

In drug development, the introduction of a -CF3 group is a well-established strategy to block metabolic hotspots, increase half-life, and improve oral bioavailability.[1][13] By replacing a native phenylalanine susceptible to enzymatic hydroxylation with a metabolically robust CF3-Phe, drug developers can create more effective and durable therapeutics.[2][3]

¹⁹F NMR Spectroscopy: A Window into Protein Dynamics

Perhaps the most powerful application of CF3-Phe is as a probe for ¹⁹F NMR spectroscopy. Fluorine-19 is an ideal nucleus for NMR: it is 100% naturally abundant, has a high gyromagnetic ratio, and there is no background signal in biological systems.[5][6] The chemical shift of the ¹⁹F nucleus is exquisitely sensitive to its local environment.[6]

By site-specifically incorporating a CF3-Phe analog, researchers can monitor:

• Protein Conformational Changes: Ligand binding or protein activation can induce subtle structural changes that are reported as a change in the ¹⁹F chemical shift.[5][14]

• Ligand Binding and Drug Screening: The binding of a small molecule near the ¹⁹F label can be detected directly, making it a powerful tool for fragment-based drug screening.

• Protein Folding and Stability: ¹⁹F NMR can be used to monitor the folding process and characterize the stability of different conformational states.[15]

// Node styles node [fillcolor="#F1F3F4", fontcolor="#202124"];

// Define nodes Incorp [label="1. Site-specifically incorporate\n(4-CF3)Phe into Protein of Interest", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Purify [label="2. Express and Purify\nLabeled Protein"]; Prep_NMR [label="3. Prepare NMR Sample\n(Protein in buffer)"]; Acquire_Apo [label="4. Acquire 1D ¹⁹F NMR Spectrum\n(Apo State)", shape=parallelogram, fillcolor="#FBBC05"]; Add_Ligand [label="5. Add Ligand/Drug\n(Titration)"]; Acquire_Bound [label="6. Acquire 1D ¹⁹F NMR Spectrum\n(Bound State)", shape=parallelogram, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Analyze [label="7. Analyze Chemical Shift Perturbation (CSP)\nand/or Line Broadening", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges to define the flow Incorp -> Purify; Purify -> Prep_NMR; Prep_NMR -> Acquire_Apo; Acquire_Apo -> Add_Ligand; Add_Ligand -> Acquire_Bound; Acquire_Bound -> Analyze; Acquire_Apo -> Analyze [style=dashed, label="Compare"]; } DOT Caption: Experimental workflow for a ¹⁹F NMR ligand binding assay using site-specifically incorporated 4-CF3-Phe.

Conclusion

Trifluorinated phenylalanine analogs are far more than simple structural curiosities; they are precision tools for the modern biochemist and drug developer. Their strategic application allows for the rational modulation of peptide and protein stability, conformation, and pharmacokinetic properties.[2][3] Furthermore, their role as sensitive ¹⁹F NMR probes provides unparalleled insight into the dynamic processes of ligand binding and conformational change.[5][14] As synthetic methodologies become more refined and our understanding of fluorine's influence deepens, the adoption of CF3-Phe and other fluorinated amino acids will undoubtedly continue to accelerate innovation across the life sciences.

References

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• Title: 4-(Trifluoromethyl)
• Title: Fluorine-19 NMR of integral membrane proteins illustrated with studies of GPCRs Source: NIH URL
• Title: Site-specific 19F NMR chemical shift and side chain relaxation analysis of a membrane protein labeled with an unnatural amino acid Source: NIH URL
• Title: Synthesis and evaluation of phenylalanine-derived trifluoromethyl ketones for peptide-based oxidation catalysis Source: NIH URL
• Title: Fluorinated phenylalanines: synthesis and pharmaceutical applications Source: PubMed Central URL
• Title: PEPTIDE MODIFICATION BY COMBINING C-H FUNCTIONALIZATION AND SULFUR(VI)
• Title: Trifluoromethylthiolation of Tryptophan and Tyrosine Derivatives: A Tool for Enhancing the Local Hydrophobicity of Peptides Source: ACS Publications URL
• Title: Bioactivity of Synthesized Trifluoromethyl Thioxanthone Analogues Source: MDPI URL
• Title: Synthesis and evaluation of phenylalanine-derived trifluoromethyl ketones for peptide-based oxidation catalysis Source: PubMed URL
• Title: Site-Specific Incorporation of a 19F-Amino Acid into Proteins as an NMR Probe for Characterizing Protein Structure and Reactivity Source: Journal of the American Chemical Society URL
• Title: 4-Fluoro-phenylalanine Peptide Analogs: A Comparative Analysis of Biological Activity Source: Benchchem URL
• Title: Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs Source: PubMed Central URL
• Title: Site-specific incorporation of a (19)
• Title: Structural basis for the enhanced stability of highly fluorinated proteins Source: PubMed Central URL
• Title: Stabilizing and destabilizing effects of phenylalanine --> F5-phenylalanine mutations on the folding of a small protein Source: PubMed URL
• Title: Assessing the effect of aromatic residue placement on the α-helical peptide structure and nanofibril formation of 21-mer peptides Source: RSC Publishing URL
• Title: (PDF)
• Title: A Rational Design of α-Helix-Shaped Peptides Employing the Hydrogen-Bond Surrogate Approach: A Modulation Strategy for Ras-RasGRF1 Interaction in Neuropsychiatric Disorders Source: MDPI URL
• Title: The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability Source: University at Buffalo URL
• Title: Fluorine labeling of proteins for NMR studies Source: UCLA URL

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Enhancing Protein Stability: A Technical Guide to the Strategic Incorporation of 2,3,6-Trifluoro-L-phenylalanine

Abstract

The quest for robust and stable proteins is a cornerstone of modern biotechnology and drug development. Enhanced protein stability translates to longer shelf-life, improved efficacy, and greater resistance to environmental stressors. This technical guide delves into the strategic use of the non-canonical amino acid, 2,3,6-Trifluoro-L-phenylalanine (TFP), as a potent tool for augmenting protein stability. We will explore the underlying physicochemical principles, provide detailed methodologies for its incorporation, and present a framework for the biophysical characterization of the resulting stabilized proteins. This document is intended for researchers, scientists, and professionals in the field of drug development seeking to leverage the unique properties of fluorinated amino acids to engineer more resilient and effective protein-based therapeutics and research tools.

Introduction: The Imperative for Protein Stability

Proteins are the workhorses of biology, yet their intricate three-dimensional structures are often fragile. Instability can lead to denaturation, aggregation, and loss of function, posing significant challenges in therapeutic protein development, enzyme engineering, and diagnostics. Traditional methods for enhancing protein stability, such as mutagenesis to introduce disulfide bonds or optimize salt bridges, can be effective but are often context-dependent and may inadvertently compromise protein function.

The incorporation of non-canonical amino acids offers a powerful and precise approach to protein engineering. Among these, fluorinated amino acids have emerged as particularly effective agents for bolstering protein stability.[1][2] This guide focuses on 2,3,6-Trifluoro-L-phenylalanine, a fluorinated analog of phenylalanine that provides a unique combination of hydrophobicity and steric properties to enhance the intrinsic stability of proteins.

The Science of Stabilization: Why 2,3,6-Trifluoro-L-phenylalanine?

The stabilizing effect of fluorinated amino acids, including TFP, is not attributed to novel "fluorous interactions," a once-hypothesized attractive force between fluorinated molecules.[1] Instead, the enhanced stability arises from a more nuanced interplay of established biophysical principles.

The Hydrophobic Effect on Steroids: A Deeper Dive

The primary driver for the stabilizing effect of TFP is the hydrophobic effect . The fluorine atoms on the phenyl ring of TFP are highly electronegative, yet the C-F bond is non-polarizable, leading to a molecule with a significantly increased hydrophobic character compared to native phenylalanine. When TFP is incorporated into the hydrophobic core of a protein, it drives a more favorable folded state by minimizing its interaction with the aqueous solvent. This results in an increase in the buried hydrophobic surface area, which is a key contributor to the overall thermodynamic stability of the folded protein.[1][3]

Preserving the Fold: Minimal Structural Perturbation

A critical advantage of using fluorinated amino acids like TFP is their ability to enhance stability with minimal disruption to the protein's overall structure and function.[3] The van der Waals radius of fluorine (1.47 Å) is only slightly larger than that of hydrogen (1.2 Å). This subtle increase in size means that TFP can often be accommodated within the tightly packed hydrophobic core of a protein without inducing significant steric clashes or altering the protein's backbone conformation.[1]

Enhanced Resistance to Proteolysis

Beyond thermodynamic stability, the incorporation of TFP can also confer increased resistance to proteolytic degradation.[2][4] The strong C-F bond and the altered electronic properties of the peptide bond adjacent to the fluorinated residue can make the protein a less favorable substrate for proteases, thereby extending its in vivo half-life, a crucial attribute for therapeutic proteins.

Experimental Workflow: From Design to Characterization

The successful implementation of TFP-mediated protein stabilization requires a systematic approach, from the initial design considerations to the final biophysical validation.

Caption: A streamlined workflow for the design, expression, and analysis of proteins incorporating 2,3,6-Trifluoro-L-phenylalanine.

Step-by-Step Protocol: Incorporation of 2,3,6-Trifluoro-L-phenylalanine

This protocol outlines a general method for the site-specific incorporation of TFP into a target protein in E. coli using an evolved pyrrolysyl-tRNA synthetase/tRNA pair.

Materials:

• Plasmid encoding the gene of interest with a TAG amber codon at the desired phenylalanine position.

• Plasmid encoding the orthogonal pyrrolysyl-tRNA synthetase (PylRS) and its cognate tRNA (e.g., pEVOL-pylT).[5]

• E. coli expression strain (e.g., BL21(DE3)).

• 2,3,6-Trifluoro-L-phenylalanine (commercially available).[6]

• Luria-Bertani (LB) medium and appropriate antibiotics.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

Procedure:

• Co-transformation: Co-transform the E. coli expression strain with the plasmid containing your gene of interest and the pEVOL plasmid.

• Starter Culture: Inoculate a single colony into 5 mL of LB medium containing the appropriate antibiotics and grow overnight at 37°C with shaking.

• Expression Culture: Inoculate 1 L of LB medium with the overnight culture. Grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induction: Add 2,3,6-Trifluoro-L-phenylalanine to a final concentration of 1 mM. Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

• Expression: Reduce the temperature to 20-25°C and continue to shake for 16-20 hours.

• Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Purification: Purify the protein using standard chromatographic techniques (e.g., nickel-affinity chromatography if the protein is His-tagged).

• Verification of Incorporation: Confirm the successful incorporation of TFP by electrospray ionization mass spectrometry (ESI-MS). The observed mass should correspond to the theoretical mass of the protein with TFP. High-fidelity incorporation of 2,3,6-trifluoro-L-phenylalanine has been demonstrated in both E. coli and mammalian cells.[7][8]

Biophysical Characterization of Stabilized Proteins

A suite of biophysical techniques should be employed to quantify the increase in protein stability.

Biophysical Parameter	Experimental Technique	Purpose
Thermal Stability (Tm)	Circular Dichroism (CD) Spectroscopy or Differential Scanning Fluorimetry (DSF)	To determine the melting temperature of the protein, a direct measure of thermal stability.
Thermodynamic Stability (ΔG°fold)	Chemical Denaturation with Urea or Guanidinium Chloride monitored by CD or Fluorescence Spectroscopy	To quantify the free energy of folding, providing a rigorous measure of the protein's thermodynamic stability.
Proteolytic Resistance	Incubation with Proteases (e.g., Trypsin, Chymotrypsin) followed by SDS-PAGE analysis	To assess the protein's resistance to enzymatic degradation over time.
Structural Integrity	X-ray Crystallography or Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm that the incorporation of TFP has not significantly altered the protein's three-dimensional structure.
Functional Activity	Enzyme kinetics assays, binding assays (e.g., SPR, ITC), or cell-based assays	To ensure that the stabilizing mutation has not compromised the biological function of the protein.

Applications in Drug Development and Research

The ability to enhance protein stability with minimal structural perturbation has profound implications for both basic research and the development of protein-based therapeutics.

• Improved Therapeutic Proteins: Increased thermal stability and proteolytic resistance can lead to longer in vivo half-lives and reduced immunogenicity of therapeutic antibodies, growth factors, and enzymes.[9][10][11]

• Robust Enzymes for Industrial Applications: Enzymes with enhanced stability can withstand harsher industrial process conditions, leading to more efficient and cost-effective biocatalysis.

• ¹⁹F NMR Probes: The fluorine atoms in TFP serve as sensitive probes for ¹⁹F NMR studies, allowing for detailed investigations of protein structure, dynamics, and ligand binding in complex biological environments.[5][12]

Conclusion

The incorporation of 2,3,6-Trifluoro-L-phenylalanine represents a powerful and rational approach to enhancing protein stability. By leveraging the amplified hydrophobic effect while maintaining structural integrity, researchers can engineer proteins with superior biophysical properties. The methodologies outlined in this guide provide a clear pathway for the successful implementation of this technology, paving the way for the development of more robust and effective proteins for a wide range of applications in medicine and biotechnology.

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Unveiling the Electronic Landscape: A Technical Guide to the Electrostatic Profile of 2,3,6-Trifluoro-L-phenylalanine

Abstract

This technical guide provides a comprehensive analysis of the electrostatic profile of 2,3,6-Trifluoro-L-phenylalanine, a fluorinated analog of the essential amino acid L-phenylalanine. The strategic placement of three fluorine atoms on the aromatic ring significantly alters the molecule's electronic distribution, creating a unique electrostatic signature with profound implications for drug design and development. This document will delve into the theoretical underpinnings and practical methodologies for characterizing this profile, offering researchers, scientists, and drug development professionals a detailed roadmap for understanding and leveraging the distinct properties of this compound. We will explore both computational and experimental approaches, providing step-by-step protocols and expert insights into the causality behind these experimental choices. The guide culminates in a synthesized analysis of the electrostatic landscape of 2,3,6-Trifluoro-L-phenylalanine, highlighting its potential to modulate molecular interactions and enhance the properties of therapeutic peptides and small molecules.

Introduction: The Significance of Fluorination in Modulating Bioactivity

The introduction of fluorine into bioactive molecules has become a cornerstone of modern medicinal chemistry.[1][2] The unique properties of fluorine—its small size, high electronegativity, and the strength of the carbon-fluorine bond—allow for subtle yet impactful modifications to a molecule's physicochemical properties without introducing significant steric hindrance.[3] In the context of aromatic amino acids like phenylalanine, fluorination of the phenyl ring dramatically reshapes the molecule's electrostatic potential.[4][5] This alteration is not merely a localized effect; it influences the entire electronic landscape of the aromatic system, impacting crucial non-covalent interactions such as cation-π, hydrogen bonding, and hydrophobic interactions that govern molecular recognition and binding affinity.[3]

2,3,6-Trifluoro-L-phenylalanine, with its specific trifluorination pattern, presents a compelling case study. The electron-withdrawing nature of the three fluorine atoms creates a significant redistribution of electron density within the benzene ring, leading to a more electron-deficient aromatic face compared to its non-fluorinated counterpart.[6][7] Understanding and quantifying this altered electrostatic profile is paramount for predicting how this non-canonical amino acid will behave within a biological system, be it incorporated into a peptide or as a standalone small molecule. This guide will provide the necessary tools and conceptual framework to achieve this understanding.

Foundational Concepts: Molecular Electrostatic Potential (MEP)

The molecular electrostatic potential (MEP) is a fundamental concept for understanding and predicting chemical reactivity.[8] It represents the electrostatic force exerted by a molecule's electron and nuclear charge distribution on a positive point charge (a hypothetical proton) at any given point in space.[9] Regions of negative MEP (typically colored red in visualizations) indicate electron-rich areas that are attractive to electrophiles, while regions of positive MEP (colored blue) are electron-poor and susceptible to nucleophilic attack.[10]

The MEP is a real, observable physical property that can be determined both computationally through quantum chemical calculations and experimentally via X-ray diffraction.[11] It provides a more holistic and informative picture of a molecule's charge distribution than simplistic atomic charge models. For drug design, the MEP is an invaluable tool for visualizing and predicting how a ligand will interact with the electrostatic field of a protein's binding pocket, guiding the design of molecules with enhanced affinity and selectivity.[12][13][14][15]

Computational Characterization of the Electrostatic Profile

Computational chemistry offers a powerful and accessible means to investigate the electrostatic profile of 2,3,6-Trifluoro-L-phenylalanine.[16] These in silico methods allow for a detailed, atom-level understanding of the electronic structure and can be performed with a high degree of accuracy.

Quantum Chemical Calculations

Density Functional Theory (DFT) is a robust and widely used quantum mechanical method for calculating the electronic structure of molecules. By solving the Schrödinger equation for a given molecular geometry, DFT can provide a highly accurate description of the electron density and, consequently, the MEP.

• Structure Optimization:

  • Begin with the 3D coordinates of 2,3,6-Trifluoro-L-phenylalanine. These can be obtained from chemical databases or built using molecular modeling software.

  • Perform a geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(2d,2p)). This step is crucial to ensure the calculations are performed on a stable, low-energy conformation of the molecule. The choice of a larger basis set with diffuse and polarization functions is important for accurately describing the electron distribution, especially for an anionic species like the carboxylate group and the electronegative fluorine atoms.

• Single-Point Energy and Wavefunction Calculation:

  • Using the optimized geometry, perform a single-point energy calculation with the same level of theory. This calculation generates the molecular orbitals and the overall electron density distribution necessary for the MEP calculation.

• MEP Calculation and Visualization:

  • Calculate the MEP on a 3D grid of points surrounding the molecule. The MEP is typically mapped onto a surface of constant electron density (e.g., 0.001 atomic units) to provide a visual representation of the molecule's electronic landscape.[9]

  • Visualize the MEP using molecular graphics software (e.g., GaussView, Avogadro, PyMOL). The surface is color-coded, with red indicating regions of most negative potential and blue indicating regions of most positive potential.

Interpreting the Computational Results

The MEP map of 2,3,6-Trifluoro-L-phenylalanine will reveal key electrostatic features:

• Aromatic Ring: The most significant impact of trifluorination will be observed on the aromatic ring. The strong electron-withdrawing effect of the fluorine atoms will pull electron density away from the π-system, resulting in a significantly less negative (or even positive) electrostatic potential on the face of the ring compared to unsubstituted phenylalanine.[6][7] This has profound implications for cation-π interactions, which are likely to be weakened.

• Fluorine Atoms: The fluorine atoms themselves will exhibit a negative electrostatic potential due to their high electronegativity and the accumulation of electron density.

• Carboxylate and Ammonium Groups: The amino acid backbone will display the expected electrostatic features: a highly negative potential around the carboxylate group (COO-) and a positive potential around the ammonium group (NH3+). These regions are critical for forming salt bridges and hydrogen bonds.

The following diagram illustrates the logical workflow for computational MEP analysis:

Caption: Computational workflow for determining the Molecular Electrostatic Potential.

Experimental Validation and Characterization

While computational methods provide invaluable theoretical insights, experimental techniques are crucial for validating these predictions and understanding the molecule's behavior in a real-world context.

X-ray Crystallography

High-resolution single-crystal X-ray diffraction can provide an experimental determination of the electron density distribution within a molecule. From this electron density, the MEP can be derived. This method offers the ultimate validation of the computational models.

• Crystal Growth: Grow high-quality single crystals of 2,3,6-Trifluoro-L-phenylalanine suitable for X-ray diffraction. This is often the most challenging step.

• Data Collection: Collect diffraction data at low temperatures (e.g., 100 K) to minimize thermal motion and obtain high-resolution data.

• Structure Refinement: Solve and refine the crystal structure using standard methods.

• Multipole Modeling: Employ a multipole model (e.g., the Hansen-Coppens formalism) to refine the aspherical features of the electron density around each atom. This goes beyond the standard independent atom model and is essential for accurately representing the charge distribution.

• MEP Calculation: Calculate the MEP from the refined multipole model of the experimental electron density.

NMR Spectroscopy

Fluorine-19 (¹⁹F) NMR spectroscopy is a powerful tool for probing the local electronic environment of the fluorine atoms. The chemical shift of the ¹⁹F nucleus is highly sensitive to changes in the surrounding electron density. While it doesn't directly map the entire MEP, it provides valuable experimental data that correlates with the electronic effects of the substituents and can be used to validate computational models.

Synthesized Analysis of the Electrostatic Profile of 2,3,6-Trifluoro-L-phenylalanine

The convergence of computational and experimental data provides a detailed and reliable picture of the electrostatic landscape of 2,3,6-Trifluoro-L-phenylalanine.

Molecular Region	Unsubstituted L-Phenylalanine	2,3,6-Trifluoro-L-phenylalanine	Implication for Drug Design
Aromatic Face (π-system)	Negative	Significantly less negative or positive	Weakened cation-π interactions; potential for novel "π-hole" interactions.[6]
Carboxylate Group (COO-)	Strongly Negative	Strongly Negative	Strong hydrogen bond acceptor and potential for salt bridge formation.
Ammonium Group (NH3+)	Strongly Positive	Strongly Positive	Strong hydrogen bond donor and potential for salt bridge formation.
Fluorine Atoms	N/A	Negative	Can act as weak hydrogen bond acceptors.

The trifluorination pattern at the 2, 3, and 6 positions creates a unique "push-pull" electronic effect that not only alters the overall electrostatic potential but also introduces significant bond and molecular dipoles. This can lead to enhanced membrane permeability and altered binding modes compared to the parent amino acid.[5] The electron-deficient nature of the aromatic ring may also make it a candidate for interactions with electron-rich regions of a receptor, a phenomenon that is being increasingly explored in drug design.

The following diagram illustrates the key relationships in the electrostatic profile of 2,3,6-Trifluoro-L-phenylalanine:

Caption: Cause-and-effect relationships in the electrostatic profile of 2,3,6-Trifluoro-L-phenylalanine.

Conclusion

The electrostatic profile of 2,3,6-Trifluoro-L-phenylalanine is a testament to the power of strategic fluorination in molecular design. The significant redistribution of electron density, particularly the creation of an electron-deficient aromatic ring, offers a unique set of properties that can be exploited in the development of novel therapeutics. By employing a combination of robust computational methods and targeted experimental validation, researchers can gain a deep and actionable understanding of this molecule's electronic landscape. This knowledge is not merely academic; it is a critical component in the rational design of next-generation peptides and small molecules with enhanced stability, bioavailability, and target affinity. The principles and protocols outlined in this guide provide a solid foundation for harnessing the unique electrostatic characteristics of 2,3,6-Trifluoro-L-phenylalanine and other fluorinated analogs in the pursuit of innovative drug discovery.

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Harnessing the Power of Trifluorination: A Technical Guide to 2,3,6-Trifluoro-L-phenylalanine as a Non-Canonical Amino Acid for Advanced Protein Studies

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: Beyond the Canonical 20

The ability to move beyond the confines of the 20 canonical amino acids has ushered in a new era of protein science. The introduction of non-canonical amino acids (ncAAs) into proteins allows for the precise installation of unique chemical functionalities, enabling researchers to probe and manipulate biological systems with unprecedented control.[1][2] Among the diverse array of ncAAs, fluorinated variants have emerged as exceptionally powerful tools.[3] The unique properties of fluorine—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can be leveraged to modulate protein stability, folding, and interactions.[3][4] This guide focuses on a particularly promising ncAA, 2,3,6-Trifluoro-L-phenylalanine (2,3,6-F3-Phe), offering a comprehensive overview of its properties, incorporation methodologies, and diverse applications in cutting-edge protein research.

The Strategic Advantage of 2,3,6-Trifluoro-L-phenylalanine

The strategic placement of three fluorine atoms on the phenyl ring of phenylalanine endows 2,3,6-F3-Phe with a unique combination of steric and electronic properties. Unlike more heavily fluorinated analogs like pentafluorophenylalanine, the trifluorination pattern of 2,3,6-F3-Phe offers a more subtle perturbation of the native phenylalanine structure while still introducing significant changes to its electronic character.[5] This makes it an invaluable tool for a range of applications, from enhancing protein stability to acting as a sensitive reporter for nuclear magnetic resonance (NMR) studies.

Physicochemical Properties at a Glance

Property	Phenylalanine	2,3,6-Trifluoro-L-phenylalanine	Rationale for Utility
Molecular Formula	C9H11NO2	C9H8F3NO2[6]	Increased mass can be useful for mass spectrometry-based detection.
Molecular Weight	165.19 g/mol	219.16 g/mol [6]
Hydrophobicity	High	Increased	The C-F bond is more hydrophobic than the C-H bond, which can enhance protein stability by favoring burial within the protein core.[7]
Electronic Character	Aromatic π-system	Electron-withdrawn π-system	The highly electronegative fluorine atoms alter the quadrupole moment of the aromatic ring, influencing cation-π and other non-covalent interactions.[5]
19F NMR Signature	N/A	Three distinct, sensitive signals	The three fluorine atoms provide a unique and sensitive spectroscopic handle for probing the local protein environment.[8]

Incorporation of 2,3,6-F3-Phe into Proteins: Methodologies and Workflows

The site-specific incorporation of 2,3,6-F3-Phe into a target protein is most commonly achieved through the use of an orthogonal aminoacyl-tRNA synthetase/tRNA pair in conjunction with stop codon suppression.[9][10] This methodology allows for the precise replacement of a specific canonical amino acid with 2,3,6-F3-Phe at a predetermined site within the protein sequence.

The Orthogonal System: A Self-Validating Approach

An orthogonal tRNA/synthetase pair functions independently of the host cell's endogenous translational machinery.[2] This is crucial for ensuring the high fidelity of ncAA incorporation. The engineered aminoacyl-tRNA synthetase is specifically evolved to recognize and charge the orthogonal tRNA with the desired ncAA (in this case, 2,3,6-F3-Phe), while not cross-reacting with any of the canonical amino acids or endogenous tRNAs. The orthogonal tRNA is engineered to recognize a nonsense codon, typically the amber stop codon (TAG), thereby directing the ribosome to insert the ncAA at that specific position in the polypeptide chain.[9]

Caption: Workflow of ncAA incorporation using an orthogonal system.

Experimental Protocol: Site-Specific Incorporation of 2,3,6-F3-Phe in E. coli

This protocol outlines a general workflow for the expression of a target protein containing 2,3,6-F3-Phe at a specific site using an evolved pyrrolysyl-tRNA synthetase (PylRS) system.

1. Plasmid Preparation:

• Target Protein Plasmid: Clone the gene of interest into an expression vector. Introduce an amber stop codon (TAG) at the desired site for 2,3,6-F3-Phe incorporation using site-directed mutagenesis.
• Orthogonal System Plasmid: Utilize a separate, compatible plasmid encoding the evolved PylRS and its cognate tRNA. Several engineered PylRS variants have shown activity with fluorinated phenylalanine analogs.[5]

2. Transformation:

• Co-transform a suitable E. coli expression strain (e.g., BL21(DE3)) with both the target protein plasmid and the orthogonal system plasmid.
• Plate on selective media containing antibiotics for both plasmids.

3. Expression:

• Inoculate a single colony into a starter culture of Luria-Bertani (LB) medium with appropriate antibiotics and grow overnight at 37°C.
• The following day, inoculate a larger volume of minimal medium (e.g., M9) supplemented with all canonical amino acids (except phenylalanine, if a phenylalanine-auxotrophic strain is used to reduce background incorporation), glucose, and antibiotics with the overnight culture.
• Grow the culture at 37°C with shaking to an OD600 of 0.6-0.8.
• Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.
• Simultaneously, add 2,3,6-Trifluoro-L-phenylalanine to the culture medium to a final concentration of 1-2 mM.[5]
• Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-16 hours to enhance proper protein folding.

4. Protein Purification and Verification:

• Harvest the cells by centrifugation.
• Lyse the cells using standard methods (e.g., sonication, French press).
• Purify the target protein using an appropriate chromatography technique (e.g., affinity chromatography, ion exchange, size exclusion).
• Verify the incorporation of 2,3,6-F3-Phe by mass spectrometry. The mass of the modified protein should be increased by the difference in mass between 2,3,6-F3-Phe (219.16 Da) and the original amino acid.

Applications of 2,3,6-F3-Phe in Advanced Protein Studies

The unique properties of 2,3,6-F3-Phe make it a versatile tool for a wide range of applications in protein science and drug discovery.

Probing Protein Structure and Dynamics with 19F NMR

The fluorine nucleus (¹⁹F) is an ideal probe for NMR spectroscopy due to its 100% natural abundance, high gyromagnetic ratio, and extreme sensitivity to the local chemical environment.[8][11] The three fluorine atoms in 2,3,6-F3-Phe provide a distinct set of NMR signals that can report on:

• Protein Folding and Unfolding: Changes in the chemical shifts of the ¹⁹F signals can be used to monitor the conformational changes that occur during protein folding and unfolding.[12]

• Ligand Binding: The binding of a small molecule or another protein to the target protein can induce changes in the local environment of the 2,3,6-F3-Phe residue, which are readily detected as shifts in the ¹⁹F NMR spectrum. This allows for the characterization of binding affinities and the identification of binding sites.[13]

• Protein Dynamics: ¹⁹F NMR relaxation experiments can provide information on the dynamics of the protein at the site of the fluorinated residue, revealing motions on a wide range of timescales.

Caption: Application of 19F NMR using 2,3,6-F3-Phe.

Enhancing Protein Stability

The incorporation of fluorinated amino acids into the hydrophobic core of a protein can significantly enhance its thermal and chemical stability.[3][7] This "fluoro-stabilization effect" is attributed to the increased hydrophobicity of the fluorinated side chains and the favorable interactions they can form within the protein core.[3] The strategic placement of 2,3,6-F3-Phe in the core of a protein can therefore be a valuable strategy for engineering more robust and long-lived proteins for therapeutic and industrial applications.

Investigating Protein-Protein Interactions

Understanding protein-protein interactions (PPIs) is fundamental to deciphering cellular signaling pathways and disease mechanisms.[14][15] 2,3,6-F3-Phe can be incorporated at the interface of a PPI to serve as a sensitive probe for studying the interaction. Changes in the ¹⁹F NMR spectrum upon complex formation can provide detailed information about the binding interface and the conformational changes that accompany binding.[16] Furthermore, the altered electronic properties of the trifluorinated phenyl ring can be used to systematically probe the contribution of aromatic interactions to the stability of the protein complex.[5]

Future Perspectives and Conclusion

2,3,6-Trifluoro-L-phenylalanine represents a powerful addition to the expanding toolkit of non-canonical amino acids for protein engineering and analysis. Its unique combination of properties allows for the precise modulation of protein stability and the introduction of a highly sensitive NMR probe for studying protein structure, dynamics, and interactions. As our ability to engineer orthogonal translation systems and synthesize novel ncAAs continues to advance, the applications of 2,3,6-F3-Phe and other fluorinated amino acids in basic research, drug discovery, and biotechnology are poised to expand even further.

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Exploring the Structural Impact of Trifluorination on Phenylalanine: A Guide for Researchers and Drug Developers

An In-depth Technical Guide

Introduction

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into bioactive molecules has emerged as a cornerstone of drug design.[1][2] Phenylalanine, an aromatic amino acid, is a frequent target for such modification due to its prevalence in peptides and protein structures, often playing a critical role in molecular recognition and binding events.[3] This guide provides an in-depth technical exploration of the structural and functional consequences of introducing a trifluoromethyl (CF₃) group to the phenylalanine scaffold. We will move beyond a simple catalog of effects to dissect the underlying physicochemical principles, offering field-proven insights into how this powerful modification can be leveraged to enhance the therapeutic potential of peptide-based agents and small molecules. As a Senior Application Scientist, my objective is to explain the causality behind experimental choices and to present protocols as self-validating systems, grounded in authoritative references.

The Trifluoromethyl Group: A Unique Bioisostere

The trifluoromethyl group is often considered a bioisostere of the methyl group, yet its properties are profoundly different. The high electronegativity of the three fluorine atoms creates a strong dipole moment and significantly alters the electronic nature of the aromatic ring to which it is attached.[4] Unlike the electron-donating methyl group, the CF₃ group is a strong electron-withdrawing group, which has significant implications for acidity, basicity, and aromatic interactions.[4]

Impact on Fundamental Physicochemical Properties

The introduction of a CF₃ group instigates a cascade of changes in the fundamental physicochemical properties of the phenylalanine side chain. These alterations are the root cause of the significant biological effects observed in trifluorinated molecules.

Modulation of Acidity and Basicity (pKa)

The strong electron-withdrawing nature of the CF₃ group significantly influences the pKa of both the carboxylic acid and the amino group of the amino acid. By pulling electron density away from the aromatic ring, it can acidify proximal functional groups. This modulation can be critical for optimizing a drug's ionization state at physiological pH, thereby affecting its solubility, membrane permeability, and interaction with target receptors.

Lipophilicity and Hydrophobicity

While fluorine is the most electronegative element, its incorporation, particularly as a CF₃ group, paradoxically increases the lipophilicity of a molecule. This is a crucial parameter in drug design, as it governs the molecule's ability to cross biological membranes and engage with hydrophobic pockets in target proteins.[2] The increased lipophilicity can lead to improved bioavailability and cell permeability.[2][4]

Aromatic and π-System Interactions

Trifluorination of the phenyl ring fundamentally alters its aromatic character. The electron-poor nature of the trifluoromethyl-substituted ring can weaken or modify cation-π interactions, which are often vital for peptide-receptor binding.[5] Conversely, it can enhance other non-covalent interactions, such as dipole-dipole or multipolar interactions.

Table 1: Comparative Physicochemical Properties of L-Phenylalanine and its 4-(Trifluoromethyl) Analogue

Property	L-Phenylalanine	4-(Trifluoromethyl)-L-phenylalanine	Rationale for Change
Molecular Weight ( g/mol )	165.19	233.19[6]	Addition of three fluorine atoms and one carbon, replacing a hydrogen.
LogP (Calculated)	-1.38	-0.6[6]	The CF₃ group significantly increases lipophilicity.
pKa (Carboxyl)	~2.2	Lowered	The inductive electron-withdrawing effect of the CF₃ group stabilizes the carboxylate anion.
pKa (Amine)	~9.3	Lowered	The electron-withdrawing effect extends to the α-carbon, influencing the acidity of the ammonium group.

Conformational Consequences of Trifluorination

The steric bulk and unique electronic properties of the CF₃ group impose significant constraints on the conformational freedom of the phenylalanine side chain. This can have profound effects on the overall topography of a peptide, pre-organizing it for a desired binding conformation.

The side-chain conformation of phenylalanine is primarily defined by the dihedral angles χ1 (N-Cα-Cβ-Cγ) and χ2 (Cα-Cβ-Cγ-Cδ1). The trifluoromethyl group can create a steric bias, favoring certain rotamers over others. This can lead to a more rigid structure, which can be advantageous in drug design by reducing the entropic penalty upon binding to a receptor. Studies on rigid norbornane analogues of phenylalanine suggest that bulky substituents can favor C7-like structures over extended conformations.[7]

Caption: Impact of trifluorination on phenylalanine side-chain rotamers.

Probing the Structure: Key Analytical Techniques

A multi-faceted analytical approach is essential to fully characterize the structural impact of trifluorination. NMR spectroscopy and X-ray crystallography are the primary tools for elucidating conformational details in solution and the solid state, respectively.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a particularly powerful technique for studying fluorinated molecules.[8] The fluorine nucleus has a spin of 1/2, 100% natural abundance, and a large chemical shift dispersion, making it a sensitive probe of the local electronic environment.[8] Changes in the ¹⁹F chemical shift can provide valuable information about protein folding, ligand binding, and conformational dynamics.[9][10][11]

Experimental Protocol: ¹⁹F NMR Analysis of a Trifluorinated Peptide

• Sample Preparation:

  • Dissolve the trifluorinated peptide in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) to a final concentration of 1-5 mM.

  • Add a known concentration of an internal standard, such as trifluoroacetic acid (TFA), for chemical shift referencing.[11]

  • Transfer the solution to a high-quality NMR tube.

• Data Acquisition:

  • Acquire ¹⁹F NMR spectra on a high-field NMR spectrometer equipped with a fluorine probe.[11]

  • Use a standard one-dimensional pulse sequence.

  • Optimize acquisition parameters, including spectral width, number of scans, and relaxation delay, to ensure adequate signal-to-noise and resolution.

• Data Analysis:

  • Process the data using appropriate software (e.g., TopSpin, Mnova).

  • Reference the chemical shifts to the internal standard.

  • Analyze the chemical shifts, coupling constants, and line shapes to infer information about the local environment of the CF₃ group.

Caption: A streamlined workflow for ¹⁹F NMR analysis of fluorinated peptides.

X-ray Crystallography

Single-crystal X-ray diffraction provides unambiguous, high-resolution information about the three-dimensional structure of a molecule in the solid state.[12][13] This technique is invaluable for determining precise bond lengths, bond angles, and torsional angles, and for visualizing intermolecular interactions within the crystal lattice.[14][15] Crystal structures of peptides containing trifluorinated phenylalanine can reveal preferred side-chain conformations and their influence on the peptide backbone and overall molecular packing.[16]

Experimental Protocol: Crystallization of a Trifluorinated Peptide

• Purification: The peptide must be of high purity (>98%) for successful crystallization.

• Solubility Screening: Determine the solubility of the peptide in a range of buffers and solvents.

• Crystallization Screening: Use a high-throughput screening approach with commercially available crystallization screens (e.g., Hampton Research, Qiagen). The hanging drop or sitting drop vapor diffusion method is commonly employed.

• Optimization: Once initial hits are identified, optimize the crystallization conditions by systematically varying the concentrations of the precipitant, buffer pH, and peptide.

• Crystal Harvesting and Data Collection: Carefully mount a suitable single crystal and collect diffraction data using a synchrotron X-ray source.

Biological Implications and Applications in Drug Design

The structural and physicochemical changes induced by trifluorination translate into significant advantages in a therapeutic context.

• Enhanced Metabolic Stability: The strong C-F bond is resistant to metabolic degradation by enzymes such as cytochrome P450s. This can increase the in vivo half-life of a drug, reducing the required dose and frequency of administration.[4][17][18]

• Modulation of Receptor Binding: The altered electronics and conformation can dramatically impact binding affinity and selectivity for a target receptor. As an example, the substitution of phenylalanine with 4-fluoro-phenylalanine in the opioid peptide biphalin significantly enhances its binding affinity for both μ- and δ-opioid receptors.[5] While this example uses monofluorination, the principle of electronic modulation is the same and often more pronounced with a CF₃ group.

• Improved Pharmacokinetics: Increased lipophilicity can enhance absorption and distribution, while metabolic stability prolongs circulation time, collectively improving the overall pharmacokinetic profile of a drug candidate.[2]

Table 2: Case Study - Impact of Phenylalanine Fluorination on Biphalin Receptor Affinity

Biphalin Analogue	μ-Opioid Receptor Ki (nM)	δ-Opioid Receptor Ki (nM)
Native (Phenylalanine)	0.58	0.12
4-F-Phe Analogue	0.21	0.03
Data adapted from a study on biphalin analogs.[5] This table illustrates the principle of affinity enhancement through fluorination.

Synthetic Strategies for Trifluoromethylated Phenylalanine

Several synthetic routes to access trifluoromethylated phenylalanine have been developed. A common strategy involves the Negishi cross-coupling of a pre-functionalized aryl bromide with a suitably protected β-iodoalanine.[12][16]

Protocol: Representative Synthesis of a Phenylalanine-Derived Trifluoromethyl Ketone

This protocol is adapted from a published synthesis of a phenylalanine-derived trifluoromethyl ketone, which serves as a precursor to the amino acid.[12][16]

• Nucleophilic Trifluoromethylation: React a suitable benzaldehyde derivative (e.g., 2-bromo-4-fluorobenzaldehyde) with a trifluoromethylating agent like (trifluoromethyl)trimethylsilane (TMSCF₃).[16]

• Oxidation: Oxidize the resulting trifluorocarbinol to the corresponding ketone using an oxidizing agent such as 1,1,1-Triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one (IBX).[16]

• Masked Ketone Formation: Convert the ketone into a more stable "masked" form, such as a trifluoromethyl styrene derivative, via a Wittig olefination.[16]

• Negishi Cross-Coupling: Couple the aryl bromide intermediate with a protected β-iodoalanine derivative in the presence of a palladium catalyst.[16]

• Deprotection/Unmasking: Remove the protecting groups and unmask the ketone to yield the final trifluoromethyl ketone-functionalized phenylalanine derivative.[16]

Caption: A generalized synthetic route to trifluoromethylated phenylalanine derivatives.

Conclusion

Trifluorination of phenylalanine is a powerful and versatile strategy in drug discovery and chemical biology. The introduction of the trifluoromethyl group induces profound and predictable changes in the amino acid's physicochemical properties, leading to significant impacts on its conformation, metabolic stability, and biological activity. By understanding the fundamental principles behind these effects and employing robust analytical and synthetic methodologies, researchers can rationally design and develop novel peptide and small-molecule therapeutics with enhanced efficacy, selectivity, and pharmacokinetic profiles. The insights and protocols provided in this guide serve as a foundational resource for professionals seeking to harness the transformative potential of trifluorination in their research and development endeavors.

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The Fluorine Advantage: A Technical Guide to the Mechanism of Action of Fluorinated Amino Acids in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The strategic incorporation of fluorine into amino acids has emerged as a transformative tool in chemical biology, medicinal chemistry, and drug discovery. This guide provides an in-depth exploration of the multifaceted mechanisms through which fluorinated amino acids exert their effects on biological systems. By leveraging the unique physicochemical properties of fluorine—its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond—researchers can exquisitely modulate the structure, stability, and function of peptides and proteins. This document will dissect the fundamental principles governing these interactions, from localized conformational control and pKa modulation to the rational design of potent enzyme inhibitors and the enhancement of therapeutic peptide properties. We will further explore state-of-the-art experimental methodologies for the synthesis, site-specific incorporation, and analysis of fluorinated biomolecules, providing a comprehensive resource for professionals seeking to harness the power of fluorine in their research and development endeavors.

The Unique Physicochemical Impact of Fluorine

The profound influence of fluorinated amino acids stems from the distinct properties of the fluorine atom itself. Unlike other halogens, fluorine is the most electronegative element, leading to the formation of highly polarized and exceptionally strong C-F bonds. This has several key consequences:

• Inductive Effects and pKa Modulation: The strong electron-withdrawing nature of fluorine can significantly alter the acidity and basicity of nearby functional groups.[1][2][3] This modulation of pKa can have profound effects on enzyme catalysis, receptor binding, and overall protein charge distribution. For instance, the introduction of fluorine near an amine group will decrease its basicity.[2]

• Conformational Control: The steric bulk of fluorine is only slightly larger than that of hydrogen, allowing it to act as a "super-hydrogen" in many contexts. However, the gauche effect and other stereoelectronic interactions involving the C-F bond can impose specific conformational preferences on amino acid side chains and the peptide backbone.[1][4][5] This has been notably exploited in fluorinated proline derivatives to control peptide conformation.[4][5]

• Hydrophobicity and Lipophilicity: The introduction of fluorine can increase the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and improve pharmacokinetic properties.[1][][7] Highly fluorinated or "fluorous" amino acids exhibit a unique form of hydrophobicity that can drive protein folding and stability.[][8]

• Modulation of Non-Covalent Interactions: The polarized C-F bond can participate in dipole-dipole interactions and, in some cases, form weak hydrogen bonds.[4] Fluorination of aromatic rings can alter their quadrupole moment, influencing aromatic-aromatic interactions within protein cores or at protein-protein interfaces.[4]

Table 1: Impact of Fluorination on Amino Acid Properties

Property	Effect of Fluorination	Biological Implication
pKa	Decreases basicity of amines, increases acidity of carboxylic acids[1][2][3]	Altered enzyme catalysis, receptor binding, and protein charge
Conformation	Induces specific rotameric preferences (e.g., gauche effect)[1][4][5]	Control over peptide and protein secondary and tertiary structure
Hydrophobicity	Increases lipophilicity[1][][7]	Enhanced membrane permeability and improved pharmacokinetics
Interactions	Modulates dipole-dipole and aromatic interactions[4]	Altered protein folding, stability, and protein-protein interactions

Engineering Protein Structure and Stability

The introduction of fluorinated amino acids provides a powerful strategy to engineer the stability and folding of peptides and proteins.

Enhancing Thermal and Chemical Stability

Numerous studies have demonstrated that the incorporation of highly fluorinated amino acids into the hydrophobic core of a protein can significantly increase its thermal and chemical stability.[][8][9] This "fluoro-stabilization" effect is attributed to the increased hydrophobicity of the fluorinated side chains, which enhances the driving force for protein folding and buries a larger hydrophobic surface area.[8]

Modulating Secondary Structure Propensity

The conformational preferences induced by fluorination can influence the propensity of a peptide to adopt specific secondary structures. While highly fluorinated amino acids have been shown to have a lower alpha-helix propensity compared to their hydrocarbon counterparts, they exhibit a higher beta-sheet propensity.[10] This suggests that fluorinated amino acids are particularly well-suited for stabilizing beta-sheet-rich proteins, such as antibodies.[9][10]

Diagram 1: Influence of Fluorinated Amino Acids on Protein Folding

Caption: Fluorinated amino acid leads to irreversible enzyme inactivation.

Applications in Drug Discovery and Chemical Biology

The unique properties of fluorinated amino acids make them invaluable tools in the development of novel therapeutics and chemical probes. [5][11]

Improving Pharmacokinetic Properties of Peptides

A major hurdle in the development of peptide-based drugs is their poor metabolic stability and membrane permeability. [4]Fluorination of amino acid side chains can enhance resistance to proteolytic degradation and increase lipophilicity, thereby improving the overall pharmacokinetic profile of a peptide therapeutic. [4][][12]

Probing Protein Structure and Function with ¹⁹F NMR

The fluorine-19 (¹⁹F) nucleus is an excellent NMR probe due to its 100% natural abundance, high sensitivity, and the absence of background signals in biological systems. [13][14][15]By incorporating fluorinated amino acids into a protein, researchers can use ¹⁹F NMR to study protein structure, dynamics, folding, and ligand binding in a minimally perturbative manner. [14][15][16][17]

Experimental Protocols

Biosynthetic Incorporation of Fluorinated Amino Acids

This protocol describes a general method for incorporating fluorinated amino acids into proteins expressed in E. coli.

• Cell Culture: Grow an appropriate E. coli expression strain in minimal media.

• Inhibition of Amino Acid Synthesis: Just prior to induction, add glyphosate to inhibit the shikimate pathway, which is responsible for the synthesis of aromatic amino acids.

• Supplementation: Supplement the media with the necessary canonical amino acids and the desired fluorinated amino acid analog (e.g., 3-fluoro-L-tyrosine).

• Induction: Induce protein expression with IPTG.

• Purification: Purify the fluorinated protein using standard chromatography techniques.

Metabolic Labeling for In-Cell Studies

This protocol outlines the metabolic labeling of proteins in cultured mammalian cells with noncanonical amino acids for visualization. [18][19][20]

• Cell Seeding: Plate cells on coverslips or in culture dishes and allow them to adhere.

• Methionine Depletion: Replace the culture medium with methionine-free medium for a short period to deplete intracellular methionine pools.

• Labeling: Add a methionine analog, such as azidohomoalanine (AHA), to the medium and incubate for the desired labeling time.

• Fixation and Permeabilization: Fix the cells with paraformaldehyde and permeabilize with a detergent like Triton X-100.

• Click Chemistry: Perform a copper(I)-catalyzed azide-alkyne cycloaddition ("click chemistry") reaction to attach a fluorescently labeled alkyne to the incorporated AHA.

• Imaging: Visualize the newly synthesized proteins using fluorescence microscopy.

Conclusion

The incorporation of fluorinated amino acids represents a mature and powerful strategy for modulating the properties of biological systems with a high degree of precision. The predictable and potent effects of fluorine on the physicochemical properties of amino acids have enabled significant advances in protein engineering, enzyme inhibition, and drug discovery. As synthetic methods for producing novel fluorinated amino acids continue to expand, so too will their applications in creating more stable, potent, and effective biomolecules for a wide range of therapeutic and research purposes.

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Initial Investigations of 2,3,6-Trifluoro-L-phenylalanine in Cellular Models: A Technical Guide for Researchers

Authored by: A Senior Application Scientist

Abstract

The site-specific incorporation of non-canonical amino acids (ncAAs) into proteins is a powerful technique for probing and engineering biological systems.[1][2][3] Fluorinated amino acids, in particular, offer unique advantages due to the distinctive physicochemical properties of fluorine. These properties can enhance metabolic stability, alter protein interactions, and provide a sensitive reporter for ¹⁹F-NMR studies.[4][5] This guide presents a structured, in-depth approach for the initial investigation of 2,3,6-Trifluoro-L-phenylalanine (2,3,6-F3-Phe) in cellular models. It provides a logical progression of experiments, from foundational cytotoxicity and incorporation assays to more advanced functional and stability analyses. This document is designed for researchers, scientists, and drug development professionals aiming to harness the potential of this novel phenylalanine analog. The guide emphasizes the rationale behind experimental choices and provides robust, self-validating protocols to ensure the generation of reliable and reproducible data.

Introduction: The Scientific Case for 2,3,6-Trifluoro-L-phenylalanine

Phenylalanine, an essential aromatic amino acid, plays a vital role in protein structure and function. Strategic fluorination of the phenyl ring can significantly modify its properties with minimal steric perturbation.[4] The trifluorination at the 2, 3, and 6 positions of 2,3,6-F3-Phe is anticipated to confer several advantageous characteristics:

• Altered Aromatic Interactions: The potent electron-withdrawing nature of fluorine can modulate cation-π and π-π stacking interactions, which are critical for protein structure and ligand recognition.[6]

• Enhanced Metabolic Stability: The exceptional strength of the carbon-fluorine bond is expected to make the aromatic ring resistant to enzymatic hydroxylation, a common metabolic pathway for phenylalanine.[4][7] This can increase the in vivo half-life of peptides and proteins containing 2,3,6-F3-Phe.

• A Unique ¹⁹F-NMR Probe: The presence of three fluorine atoms provides a powerful and sensitive signal for Nuclear Magnetic Resonance (NMR) spectroscopy.[5][8] This enables detailed investigations of protein dynamics, conformational changes, and interactions within a cellular environment.[8][9]

This guide outlines the essential experiments required to validate these properties in a cellular context.

Foundational Cellular Assays: Establishing Biocompatibility and Utility

The initial phase of research is focused on determining the basic compatibility and usability of 2,3,6-F3-Phe in a selected cell line.

Cytotoxicity Assessment

A crucial first step is to identify the concentration range at which 2,3,6-F3-Phe does not exert toxic effects on the cells. This will define the appropriate working concentrations for all subsequent experiments.

Experimental Rationale: High concentrations of ncAAs can potentially induce cytotoxicity through various mechanisms, including off-target effects or metabolic stress. The MTT assay is a widely used and reliable colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[10][11][12] In this assay, metabolically active cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[10][12]

Protocol: MTT Assay for Cell Viability [10][13][14]

• Cell Seeding: Plate a mammalian cell line (e.g., HEK293T, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and allow for overnight adherence.[11]

• Treatment: The next day, replace the existing medium with fresh medium containing serial dilutions of 2,3,6-F3-Phe (e.g., from 0 mM to 10 mM). Include appropriate controls, such as a vehicle control and a positive control for cell death.

• Incubation: Incubate the cells for a period of 24 to 72 hours.[13]

• MTT Addition: Add 10-28 µL of a 2-5 mg/mL MTT solution to each well and incubate for 1.5 to 4 hours at 37°C.[10][13]

• Solubilization: Carefully remove the MTT solution and add 100-130 µL of a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.[10][13]

• Absorbance Measurement: Measure the absorbance at a wavelength between 540 and 590 nm using a microplate reader.[11][12]

• Data Analysis: Normalize the absorbance values to the vehicle control and plot the percentage of cell viability against the concentration of 2,3,6-F3-Phe to determine the concentration at which it may become toxic.

Data Presentation: Illustrative Cytotoxicity Data

Concentration of 2,3,6-F3-Phe (mM)	Mean Cell Viability (%)	Standard Deviation
0 (Vehicle)	100	4.2
0.1	99.1	5.3
0.5	96.5	4.9
1.0	92.8	5.7
2.5	87.2	6.1
5.0	72.4	7.5
10.0	48.9	8.0

Verification of Global Protein Incorporation

The subsequent critical step is to confirm that 2,3,6-F3-Phe can be recognized and utilized by the cell's translational machinery and incorporated into newly synthesized proteins.[1] This can be effectively demonstrated using Bioorthogonal Non-canonical Amino Acid Tagging (BONCAT).[15][16][17]

Experimental Rationale: The BONCAT method utilizes a "clickable" amino acid analog, such as L-azidohomoalanine (AHA), which acts as a surrogate for methionine.[16][18] If 2,3,6-F3-Phe is incorporated into proteins, it will be present alongside AHA in the newly synthesized proteome. These AHA-labeled proteins can then be tagged with a fluorescent probe through a highly selective click chemistry reaction, enabling the visualization and quantification of de novo protein synthesis.[16][19]

Protocol: BONCAT-Based Incorporation Assay [15][19]

• Cell Culture: Plate cells as described for the cytotoxicity assay.

• Amino Acid Depletion: To enhance the incorporation of the analog, gently wash the cells and incubate them in a methionine-free medium for 1 hour to deplete the intracellular pool of methionine.

• Labeling: Replace the starvation medium with fresh methionine-free medium supplemented with AHA (e.g., 50 µM) and varying, non-toxic concentrations of 2,3,6-F3-Phe.

• Incubation: Incubate the cells for 4-6 hours to allow for the incorporation of the amino acid analogs into newly synthesized proteins.

• Cell Lysis: Wash the cells with PBS and lyse them using a suitable buffer containing protease inhibitors.

• Click Reaction: Perform a copper-catalyzed alkyne-azide cycloaddition (CuAAC) reaction by adding a reaction cocktail containing a fluorescently tagged alkyne (e.g., DBCO-Cy5) to the cell lysate.

• Analysis: The labeled proteins can then be analyzed by SDS-PAGE followed by in-gel fluorescence scanning. Successful incorporation of 2,3,6-F3-Phe will be indicated by its presence in the newly synthesized proteins.

Workflow Visualization

Caption: Workflow for assessing 2,3,6-F3-Phe incorporation via BONCAT.

Advanced Investigations: Probing Function and Stability

Once the foundational parameters of biocompatibility and incorporation are established, the investigation can proceed to more advanced studies to elucidate the functional consequences and metabolic fate of 2,3,6-F3-Phe.

Site-Specific Incorporation for Functional Analysis

To investigate the precise effects of 2,3,6-F3-Phe on a specific protein, site-directed incorporation can be achieved by utilizing an amber stop codon (TAG) and a corresponding engineered aminoacyl-tRNA synthetase/tRNA pair that is specific for the ncAA.[20][21][22]

Experimental Rationale: This powerful technique allows for the replacement of a canonical amino acid, such as phenylalanine, with 2,3,6-F3-Phe at a predetermined position within a protein of interest.[6][23] This enables detailed studies on how this specific substitution impacts protein function, such as enzymatic activity, protein stability, or protein-protein interactions.[23]

Experimental Workflow

Caption: Workflow for site-specific incorporation of 2,3,6-F3-Phe.

Metabolic Stability Assessment

A key anticipated advantage of 2,3,6-F3-Phe is its increased resistance to metabolic degradation. This hypothesis can be tested by analyzing its stability in cell lysates or by tracing its metabolic fate using mass spectrometry.

Experimental Rationale: Phenylalanine hydroxylase is the primary enzyme responsible for the metabolic breakdown of phenylalanine. The high strength of the C-F bond is expected to render 2,3,6-F3-Phe a poor substrate for this enzyme.[4] This can be investigated directly through in vitro assays with the purified enzyme or indirectly by analyzing the metabolic profile of cells that have been cultured with the analog.

Protocol: LC-MS Based Metabolic Stability Assay [24][25][26]

• Cell Culture and Treatment: Culture cells in the presence of a defined concentration of 2,3,6-F3-Phe for a specific time period (e.g., 24 hours).

• Metabolite Extraction: Harvest the cells and perform a metabolite extraction using a suitable solvent system, such as a mixture of methanol, acetonitrile, and water.

• LC-MS/MS Analysis: Analyze the cellular extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[27][28]

  • Develop a specific multiple reaction monitoring (MRM) method to accurately detect and quantify 2,3,6-F3-Phe and any potential hydroxylated metabolites.

  • Compare the metabolic profile of cells treated with 2,3,6-F3-Phe to that of cells treated with natural L-phenylalanine.

• Data Analysis: The absence or a significant reduction in the levels of hydroxylated metabolites of 2,3,6-F3-Phe, in contrast to the abundant formation of tyrosine from phenylalanine, would provide strong evidence for its enhanced metabolic stability.

Concluding Remarks

The initial investigation of 2,3,6-Trifluoro-L-phenylalanine in cellular models necessitates a systematic and comprehensive approach. The experimental framework detailed in this guide, progressing from essential toxicity and incorporation studies to in-depth functional and stability analyses, provides a solid foundation for the characterization of this promising non-canonical amino acid. The data generated from these investigations will be instrumental in evaluating its potential applications in drug discovery, protein engineering, and as a powerful probe for in-cell NMR studies.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Site-Specific Incorporation of 2,3,6-Trifluoro-L-phenylalanine into Recombinant Proteins

Audience: Researchers, scientists, and drug development professionals.

Introduction & Application

The Unique Properties of 2,3,6-Trifluoro-L-phenylalanine (2,3,6-F3-Phe)

The site-specific incorporation of non-canonical amino acids (ncAAs) into proteins is a powerful technique for probing and engineering protein function.[1][2] Among the diverse ncAAs available, fluorinated amino acids have garnered significant attention for their unique biophysical properties.[3] 2,3,6-Trifluoro-L-phenylalanine (2,3,6-F3-Phe) is a phenylalanine analog where three hydrogen atoms on the phenyl ring are replaced by fluorine. This substitution imparts several advantageous characteristics:

• Altered Electrostatics: Fluorine is the most electronegative element, and its introduction into the phenyl ring significantly alters the electrostatic potential of the amino acid side chain without a major increase in steric bulk.[3][4] This allows for the precise modulation of aromatic interactions, such as cation-π and π-π stacking, which are critical for protein stability and molecular recognition.[4][5]

• ¹⁹F NMR Probe: The fluorine atom has a nuclear spin of 1/2 and a high gyromagnetic ratio, making it an excellent nucleus for Nuclear Magnetic Resonance (NMR) spectroscopy. The ¹⁹F NMR signal is highly sensitive to the local chemical environment, providing a powerful, non-invasive probe to study protein conformation, dynamics, and ligand binding.[3][6]

• Enhanced Stability: The incorporation of fluorinated amino acids can increase the thermal and chemical stability of proteins, a desirable trait for therapeutic proteins and industrial enzymes.[3]

Applications in Structural Biology and Drug Discovery

The ability to install 2,3,6-F3-Phe at a specific site within a protein opens up numerous experimental possibilities:

• Mechanistic Studies: Elucidate the role of specific aromatic residues in enzyme catalysis, protein-protein interactions, and ligand binding.[7][8]

• Drug Development: Engineer therapeutic proteins with improved pharmacological properties or use ¹⁹F-NMR for fragment-based drug screening against protein targets containing the fluorinated probe.[7]

• Biomaterials: Create novel biopolymers with enhanced stability and unique functionalities.[9]

Principle of the Method: Genetic Code Expansion

The Orthogonal Translation System (OTS)

Site-specific incorporation of 2,3,6-F3-Phe is achieved through a technique called genetic code expansion (GCE).[1][2][10] This method requires the introduction of an orthogonal translation system (OTS) into the host expression organism, typically E. coli.[10][11] An OTS consists of an engineered aminoacyl-tRNA synthetase (aaRS) and its cognate transfer RNA (tRNA) that function independently of the host's own translational machinery.[12][13]

Key Components: The Engineered Synthetase and Orthogonal tRNA

• Reassigned Codon: A codon that normally signals for translation termination, most commonly the amber stop codon (UAG), is repurposed to encode the ncAA.[14][15] This is achieved by introducing a UAG codon at the desired site in the gene of interest via site-directed mutagenesis.

• Orthogonal tRNA: An engineered tRNA, often derived from a different species (e.g., Methanosarcina mazei Pyl tRNA or Methanocaldococcus jannaschii Tyr tRNA), is mutated in its anticodon loop to recognize the UAG codon (becoming a suppressor tRNA with a CUA anticodon).[9][13][16] This tRNA is "orthogonal" because it is not recognized by any of the host cell's native aaRSs.[10]

• Engineered Aminoacyl-tRNA Synthetase (aaRS): This is the core of the system. A cognate aaRS for the orthogonal tRNA (e.g., PylRS or MjTyrRS) is evolved through laboratory-directed evolution to specifically recognize and charge 2,3,6-F3-Phe onto the orthogonal tRNA, while discriminating against all 20 canonical amino acids.[7][12][17]

Mechanism of Action at the Ribosome

When the gene of interest is transcribed and translated, the ribosome pauses at the in-frame UAG codon. Instead of termination, the 2,3,6-F3-Phe-charged orthogonal tRNA recognizes the UAG codon and delivers the ncAA to the ribosome's A-site, allowing protein synthesis to continue.[18]

Caption: Mechanism of UAG codon suppression for 2,3,6-F3-Phe incorporation.

Experimental Design & System Setup

Choosing the Right Orthogonal System for 2,3,6-F3-Phe

The pyrrolysyl-tRNA synthetase (PylRS) from M. mazei and its cognate tRNA (tRNAPyl) are a highly versatile and commonly used pair for incorporating phenylalanine derivatives.[7][13] Specific PylRS mutants have been evolved to efficiently incorporate various fluorinated phenylalanines, including 2,3,6-F3-Phe.[4][7] These systems are often supplied on plasmids like the pEVOL or pULTRA series, which are optimized for expressing the aaRS and multiple copies of the tRNA gene.[9][19]

Plasmid Architecture

A typical setup involves two plasmids co-transformed into an E. coli expression strain (e.g., BL21(DE3)):

• Synthetase Plasmid (e.g., pEVOL-F3PheRS): Carries the gene for the engineered aaRS under an inducible promoter (e.g., arabinose-inducible araBAD) and one or more copies of the orthogonal tRNAPylCUA gene under a constitutive promoter.[2]

• Target Plasmid (e.g., pET28a-ProteinX_Y_TAG): Contains your gene of interest (GOI) with a UAG codon at the desired position, typically under the control of a strong, inducible promoter like T7.

Preparing the Gene of Interest (GOI): Site-Directed Mutagenesis

Standard site-directed mutagenesis techniques (e.g., QuikChange) are used to introduce the amber codon (TAG in the coding strand of the DNA) at the desired location in your GOI. It is crucial to sequence the entire gene to confirm the mutation and ensure no other errors were introduced.

Detailed Protocol: Protein Expression in E. coli

This protocol is a general guideline and may require optimization.

Materials and Reagents

• E. coli expression strain (e.g., BL21(DE3))

• pEVOL-based plasmid with the synthetase for 2,3,6-F3-Phe

• Target plasmid with GOI-TAG

• 2,3,6-Trifluoro-L-phenylalanine (CAS: 873429-60-8)[20]

• Luria-Bertani (LB) agar and broth

• Appropriate antibiotics for both plasmids

• L-Arabinose solution (20% w/v, sterile filtered)

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) solution (1 M, sterile filtered)

Step-by-Step Workflow

Caption: High-level workflow for protein expression with 2,3,6-F3-Phe.

Protocol Steps

• Co-transformation: Transform chemically competent E. coli BL21(DE3) cells with both the synthetase plasmid and the target plasmid. Plate on LB agar containing both selection antibiotics and incubate overnight at 37°C.

• Starter Culture: Inoculate a single colony into 5-10 mL of LB broth with both antibiotics. Grow overnight at 37°C with shaking.

• Expression Culture: Inoculate 1 L of LB broth (with antibiotics) with the overnight starter culture. Grow at 37°C with shaking until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.

• Induction and ncAA Addition:

  • Move the culture to a shaker at the desired expression temperature (e.g., 18-20°C) and let it equilibrate for 15 minutes.

  • Add 2,3,6-F3-Phe to a final concentration of 1-2 mM.

  • Induce the expression of the orthogonal system by adding L-arabinose to a final concentration of 0.02% (w/v).[19]

• Target Protein Expression: After 30-60 minutes, induce the expression of your GOI by adding IPTG (final concentration typically 0.1-0.5 mM).

• Incubation: Continue to incubate the culture for 16-20 hours at 18-20°C with shaking.

• The "Minus-ncAA" Control: To validate the system, run a parallel control culture where all steps are identical, but no 2,3,6-F3-Phe is added . Successful amber suppression is dependent on the ncAA; therefore, you should see full-length protein expression only in the "+ ncAA" culture and little to no full-length protein in the control. This is a critical step for trustworthiness.[14]

Protein Harvest and Lysis

• Harvest the cells by centrifugation (e.g., 5000 x g, 10 min, 4°C).

• Discard the supernatant and store the cell pellet at -80°C or proceed directly to lysis.

• Resuspend the pellet in a suitable lysis buffer and lyse the cells using standard methods (e.g., sonication, French press).

• Clarify the lysate by centrifugation (e.g., 20,000 x g, 30 min, 4°C) and proceed with protein purification.

Optimization & Expected Outcomes

Key Parameters for Optimization

• ncAA Concentration: While 1-2 mM is a good starting point, the optimal concentration can vary. A concentration titration may be necessary.

• Expression Temperature: Lower temperatures (18-25°C) often improve protein folding and can increase the yield of full-length, ncAA-containing protein.

• Inducer Concentrations: The levels of L-arabinose and IPTG may need to be fine-tuned to balance the expression of the OTS and the target protein, minimizing cellular toxicity.[21]

Expected Protein Yields

Protein yields are highly dependent on the specific protein, the site of incorporation, and expression conditions. Yields can range from a few milligrams to tens of milligrams per liter of culture.

Parameter	Condition	Typical Yield (mg/L)	Reference
Expression System	E. coli with pEVOL	5 - 15	[6]
Target Protein	Dihydrofolate Reductase (DHFR)	8 - 12	[6]
Target Protein	Superfolder GFP (sfGFP)	>10	[7]
Expression System	Mammalian (HEK293T)	Sufficient for biochemistry	[4]

Note: Yields are highly variable. This table provides a general expectation based on published data for similar systems.

Troubleshooting Common Issues

• Low/No Yield of Full-Length Protein:

  • Verify ncAA viability: Ensure the 2,3,6-F3-Phe powder is of high quality and dissolves properly.

  • Check plasmid integrity: Sequence both plasmids to confirm mutations and reading frames.

  • Optimize induction: Vary inducer concentrations and expression temperature/time.

  • Toxicity: High-level expression of the OTS or target protein can be toxic. Lowering inducer concentrations or temperature can help.

• High Truncation in "+ ncAA" lane: This indicates inefficient suppression. Increase the ncAA concentration, check the copy number of the tRNA on the plasmid, or try a different expression strain. Some strains, like C321.ΔA, are engineered to improve suppression efficiency.[21]

Protocol: Verification of 2,3,6-F3-Phe Incorporation

The gold standard for confirming site-specific incorporation is mass spectrometry (MS).[14][15]

Principle of Mass Spectrometry Verification

The molecular weight of Phenylalanine is 165.19 g/mol . The molecular weight of 2,3,6-F3-Phe is 219.16 g/mol .[20] The successful substitution of one Phe residue with one 2,3,6-F3-Phe residue will result in a mass increase of 53.97 Da .

Sample Preparation for Mass Spectrometry

• Purify the protein to >95% homogeneity as determined by SDS-PAGE.

• Buffer exchange the protein into a volatile buffer (e.g., ammonium acetate) compatible with ESI-MS.

• For intact mass analysis, dilute the sample to an appropriate concentration (e.g., 1-5 µM).

• For peptide mapping, digest the protein with a specific protease (e.g., trypsin) and analyze the resulting peptide mixture by LC-MS/MS.

Data Interpretation

• Intact Mass Analysis: The deconvoluted mass spectrum of the full-length protein should show a peak corresponding to the theoretical mass of the protein with 2,3,6-F3-Phe incorporated. Compare this to the wild-type protein expressed under normal conditions.

• Peptide Mapping (LC-MS/MS): This is the most definitive method. Isolate the peptide fragment containing the mutated site. The MS/MS fragmentation pattern will confirm the peptide sequence and the mass of the residue at the target position, unequivocally identifying the incorporation of 2,3,6-F3-Phe.

References

• JoVE. (2016). Residue-specific Incorporation of Noncanonical Amino Acids into Model Proteins Using an Escherichia coli Cell-free Transcription-translation System.

• Martin, E., & Muralidharan, V. (2016). Incorporation of non-canonical amino acids. In Methods in Enzymology (Vol. 580, pp. 65-88). Academic Press.

• Galles, J. D., et al. (2023). Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells. Nature Communications.

• Furter, R. (1998). Expansion of the genetic code: site-directed p-fluoro-phenylalanine incorporation in Escherichia coli. Protein Science.

• Mauer, J., et al. (2023). iNClusive: a database collecting useful information on non-canonical amino acids and their incorporation into proteins for easier genetic code expansion implementation. Nucleic Acids Research.

• Kind, S., et al. (2017). Prospects of In vivo Incorporation of Non-canonical Amino Acids for the Chemical Diversification of Antimicrobial Peptides. Frontiers in Microbiology.

• Ngo, J. T., et al. (2013). The genetic incorporation of thirteen novel non-canonical amino acids. MedChemComm.

• Yang, Z., et al. (2022). Computationally Assisted Noncanonical Amino Acid Incorporation. ACS Central Science.

• Sears, A. J., et al. (2013). An efficient protocol for incorporation of an unnatural amino acid in perdeuterated recombinant proteins using glucose-based media. Journal of Biomolecular NMR.

• Liu, Y., et al. (2021). In vitro-Constructed Ribosomes Enable Multi-site Incorporation of Noncanonical Amino Acids into Proteins. Biochemistry.

• Taleb, M., & Fülöp, F. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry.

• Wang, F., et al. (2014). Engineered Aminoacyl-tRNA Synthetases with Improved Selectivity toward Noncanonical Amino Acids. ACS Chemical Biology.

• Adão, R., et al. (2020). Cell-Free Approach for Non-canonical Amino Acids Incorporation Into Polypeptides. Frontiers in Bioengineering and Biotechnology.

• Wang Lab. Expansion of the genetic code. University of California San Francisco.

• Cui, Z., et al. (2017). Translation system engineering in Escherichia coli enhances non-canonical amino acid incorporation into proteins. Biotechnology and Bioengineering.

• Krahn, N., et al. (2020). Engineering aminoacyl-tRNA synthetases for use in synthetic biology. In Methods in Enzymology (Vol. 48, pp. 351-395). Elsevier.

• Galles, J. D., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. bioRxiv.

• Zhou, Z., et al. (2024). Genetic Code Expansion: Recent Developments and Emerging Applications. International Journal of Molecular Sciences.

• Schmied, W. H., et al. (2017). Translation System Engineering in Escherichia coli Enhances Non-Canonical Amino Acid Incorporation into Proteins. Biotechnology and Bioengineering.

• Addgene. Genetic Code Expansion.

• Galles, J. D., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. Neuroscience Program, University of Iowa.

• GCE4All. Genetic Code Expansion. Oregon State University.

• Sethi, A., et al. (2008). A rationally engineered misacylating aminoacyl-tRNA synthetase. PNAS.

• Galles, J. D., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. bioRxiv.

• Nomura, T., et al. (2011). Probing phenylalanine environments in oligomeric structures with pentafluorophenylalanine and cyclohexylalanine. Biopolymers.

• Krahn, N., et al. (2020). Engineering aminoacyl-tRNA synthetases for use in synthetic biology. In Methods in Enzymology (Vol. 48). Elsevier.

• Wang, Y., et al. (2023). Advances in Biosynthesis of Non-Canonical Amino Acids (ncAAs) and the Methods of ncAAs Incorporation into Proteins. International Journal of Molecular Sciences.

• Beránek, V., et al. (2023). System-wide optimization of an orthogonal translation system with enhanced biological tolerance. Molecular Systems Biology.

• Villegas-Lelovsky, L., et al. (2017). Design of Orthogonal Pairs for Protein Translation: Selection Systems for Genetically Encoding Noncanonical Amino Acids in E. coli. In Methods in Molecular Biology.

• Rogerson, D. (2015). Optimization of Orthogonal Translation Systems Enhances Access to the Human Phosphoproteome. EliScholar - A Digital Platform for Scholarly Publishing at Yale.

• Advanced ChemBlocks Inc. 2,3,6-Trifluoro-L-phenylalanine.

• Vazquez-Valadez, V., et al. (2010). Fluorescent Biphenyl Derivatives of Phenylalanine Suitable for Protein Modification. Bioconjugate Chemistry.

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Application Notes and Protocols for In-Protein ¹⁹F NMR Spectroscopy using 2,3,6-Trifluoro-L-phenylalanine

Introduction: A New Lens for Viewing Protein Dynamics and Interactions

In the intricate world of protein science and drug discovery, the ability to observe subtle conformational changes, map binding events, and characterize dynamic states is paramount. While traditional NMR techniques have been workhorses in this field, they often face challenges with large proteins and complex biological systems. ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy has emerged as a powerful alternative, offering a unique and sensitive window into protein behavior.[1][2][3] This is achieved by introducing a fluorine-labeled probe into the protein of interest. Since fluorine is virtually absent in biological systems, ¹⁹F NMR provides background-free spectra with exceptional clarity.[2][3]

The ¹⁹F nucleus boasts several advantageous properties for NMR, including a spin of 1/2, 100% natural abundance, and a high gyromagnetic ratio, resulting in a sensitivity that is 83% of that of protons.[2][3] Furthermore, the chemical shift of ¹⁹F is exquisitely sensitive to its local electronic environment, spanning a range of over 400 ppm.[2][4] This sensitivity allows for the detection of subtle changes in protein conformation, ligand binding, and solvent exposure.[3][4]

Among the various fluorinated amino acids used as ¹⁹F NMR probes, fluorinated phenylalanine analogs have gained significant attention due to their structural similarity to the natural amino acid, minimizing potential perturbations to protein structure and function. This application note focuses on the use of 2,3,6-Trifluoro-L-phenylalanine , a promising probe for in-protein ¹⁹F NMR studies, providing detailed protocols for its incorporation and application in studying protein structure and function.

The Probe of Choice: Physicochemical Properties of 2,3,6-Trifluoro-L-phenylalanine

The selection of a ¹⁹F NMR probe is critical for the success of an experiment. The ideal probe should be highly sensitive to its environment while causing minimal disruption to the protein's native state. 2,3,6-Trifluoro-L-phenylalanine offers a unique combination of properties that make it an attractive choice for many applications.

The trifluoromethyl (-CF₃) group is a popular choice for ¹⁹F NMR probes due to the signal enhancement from three equivalent fluorine nuclei and the averaging of chemical shift anisotropy (CSA) through rapid rotation, which leads to sharper signals.[5] However, the electronic properties of the fluorinated aromatic ring in 2,3,6-Trifluoro-L-phenylalanine provide a distinct advantage. The electron-withdrawing nature of the fluorine atoms alters the electronic distribution of the phenyl ring, making the ¹⁹F chemical shifts highly responsive to changes in the local electrostatic environment and van der Waals interactions within the protein.[3][4]

While direct comparative studies of all trifluorophenylalanine isomers are limited, the asymmetric substitution pattern of the 2,3,6-isomer results in three distinct ¹⁹F signals, each with its own unique sensitivity to the surrounding environment. This can provide a richer dataset for interpreting conformational changes compared to a single signal from a -CF₃ group. The specific arrangement of fluorine atoms in 2,3,6-trifluorophenylalanine can create a unique electrostatic potential surface that may enhance its sensitivity to specific types of interactions, such as those involving aromatic stacking or cation-π interactions.

Table 1: Comparison of Fluorinated Phenylalanine Probes

Probe	Key Features	Potential Advantages
2,3,6-Trifluoro-L-phenylalanine	Three distinct ¹⁹F signals on the aromatic ring. Asymmetric substitution pattern.	Provides multiple, environmentally sensitive reporters from a single amino acid. May offer nuanced information on the nature of local interactions.
4-Trifluoromethyl-L-phenylalanine	Single ¹⁹F signal from the -CF₃ group. Rapid rotation averages CSA.	High signal-to-noise ratio. Sharper lines, beneficial for large proteins.
4-Fluoro-L-phenylalanine	Single ¹⁹F on the aromatic ring.	Minimal steric perturbation. Well-characterized probe.

Protocol 1: Site-Specific Incorporation of 2,3,6-Trifluoro-L-phenylalanine into Proteins in E. coli

The site-specific incorporation of non-canonical amino acids (ncAAs) like 2,3,6-Trifluoro-L-phenylalanine is most commonly achieved through the use of an orthogonal aminoacyl-tRNA synthetase/tRNA pair that recognizes a nonsense codon, typically the amber stop codon (UAG). This protocol outlines a general procedure based on the use of an engineered pyrrolysyl-tRNA synthetase (PylRS) system, which has been shown to be effective for incorporating a variety of ncAAs.

Workflow for ncAA Incorporation

Caption: Workflow for site-specific incorporation of 2,3,6-Trifluoro-L-phenylalanine.

Detailed Steps:

• Plasmid Preparation and Transformation:

  • Obtain or generate a plasmid encoding your protein of interest with an amber (UAG) stop codon at the desired labeling site.

  • Obtain a compatible pEVOL or similar plasmid encoding the engineered pyrrolysyl-tRNA synthetase (PylRS) and its cognate tRNA (tRNAPyl). Specific PylRS variants may be required for efficient incorporation of 2,3,6-Trifluoro-L-phenylalanine.

  • Co-transform a suitable E. coli expression strain (e.g., BL21(DE3)) with both the target protein plasmid and the pEVOL plasmid.

  • Plate on LB agar containing the appropriate antibiotics for both plasmids and incubate overnight at 37°C.

• Starter Culture:

  • Inoculate a single colony into 5-10 mL of LB medium containing the appropriate antibiotics.

  • Grow overnight at 37°C with shaking.

• Protein Expression:

  • Inoculate 1 L of minimal medium (e.g., M9 medium) supplemented with the appropriate antibiotics with the overnight starter culture.

  • Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

  • Add 2,3,6-Trifluoro-L-phenylalanine to a final concentration of 1-2 mM.

  • Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5-1 mM.

  • Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-16 hours.

• Harvesting and Purification:

  • Harvest the cells by centrifugation (e.g., 5000 x g for 15 minutes at 4°C).

  • Resuspend the cell pellet in a suitable lysis buffer and lyse the cells by sonication or other appropriate methods.

  • Clarify the lysate by centrifugation (e.g., 20,000 x g for 30 minutes at 4°C).

  • Purify the protein using a standard protocol appropriate for your protein (e.g., affinity chromatography, ion-exchange chromatography, size-exclusion chromatography).

• Verification of Incorporation:

  • Analyze the purified protein by SDS-PAGE to confirm the expression of the full-length protein.

  • Verify the incorporation of 2,3,6-Trifluoro-L-phenylalanine by mass spectrometry. The expected mass increase will be the mass of the trifluorophenylalanine residue minus the mass of the original amino acid residue.

Protocol 2: ¹⁹F NMR Data Acquisition and Processing

The following are general guidelines for acquiring and processing 1D ¹⁹F NMR spectra of proteins labeled with 2,3,6-Trifluoro-L-phenylalanine. Specific parameters may need to be optimized for your particular protein and spectrometer.

Sample Preparation:

• Concentration: Protein concentrations for ¹⁹F NMR are typically in the range of 25-100 µM.

• Buffer: Use a well-buffered solution at a pH where your protein is stable and active. The buffer should not contain any fluorine-containing compounds.

• Deuterium Oxide: Add 5-10% D₂O to the sample for the NMR lock.

• Reference: An external reference standard, such as trifluoroacetic acid (TFA), can be used for chemical shift referencing.

NMR Data Acquisition:

• Spectrometer: A high-field NMR spectrometer equipped with a cryoprobe is recommended for optimal sensitivity.

• Pulse Sequence: A simple 1D ¹⁹F pulse-acquire sequence is often sufficient. Proton decoupling may be used to simplify the spectra and improve sensitivity.

• Spectral Width: The chemical shift range for fluorinated aromatic compounds can be broad. A spectral width of at least 50 ppm is a good starting point, centered around the expected chemical shift range for fluorophenylalanines (typically -110 to -150 ppm relative to CFCl₃).

• Acquisition Time: An acquisition time of at least 0.1 seconds is recommended to ensure adequate resolution.

• Relaxation Delay: The relaxation delay should be set to at least 1.5 times the longest T₁ relaxation time of the ¹⁹F nuclei to ensure quantitative measurements. T₁ values for ¹⁹F in proteins can vary significantly, so it is advisable to measure them using an inversion-recovery experiment.

• Number of Transients: The number of scans will depend on the protein concentration and the desired signal-to-noise ratio. For a 50 µM sample, several thousand scans may be required.

Data Processing:

• Fourier Transformation: Apply an exponential line broadening of 10-50 Hz to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction.

• Referencing: Reference the spectrum to the external standard.

Application Example: Probing Ligand Binding

¹⁹F NMR is an excellent tool for studying protein-ligand interactions. The binding of a ligand to a protein can induce changes in the local environment of the ¹⁹F probe, resulting in a change in its chemical shift and/or line width.

Caption: Principle of using ¹⁹F NMR to monitor ligand binding.

Experimental Procedure:

• Acquire a 1D ¹⁹F NMR spectrum of the labeled protein in the absence of the ligand (apo state).

• Titrate the ligand into the protein sample in a stepwise manner, acquiring a ¹⁹F NMR spectrum at each ligand concentration.

• Monitor the changes in the chemical shift and/or line width of the ¹⁹F signals as a function of ligand concentration.

• Fit the chemical shift perturbation data to a suitable binding isotherm (e.g., a one-site binding model) to determine the dissociation constant (Kd).

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low protein yield	Inefficient ncAA incorporation. Toxicity of the ncAA.	Optimize ncAA concentration. Use a different PylRS variant. Reduce induction temperature and time.
No or weak ¹⁹F signal	Low protein concentration. Incorrect NMR parameters.	Concentrate the protein sample. Optimize acquisition parameters (e.g., increase number of scans).
Broad ¹⁹F signals	Protein aggregation. Intermediate exchange on the NMR timescale.	Check for aggregation by dynamic light scattering. Optimize buffer conditions. Acquire spectra at different temperatures.
Multiple ¹⁹F signals per site	Protein heterogeneity. Presence of multiple conformations.	Purify the protein further. Analyze the different conformations as a function of experimental conditions.

Conclusion

2,3,6-Trifluoro-L-phenylalanine is a valuable probe for in-protein ¹⁹F NMR spectroscopy, offering a unique combination of environmental sensitivity and minimal structural perturbation. The protocols outlined in this application note provide a framework for the successful incorporation of this non-canonical amino acid and its application in studying protein dynamics and interactions. The background-free nature and high sensitivity of ¹⁹F NMR, coupled with the unique properties of 2,3,6-Trifluoro-L-phenylalanine, open up new avenues for investigating complex biological systems and accelerating drug discovery efforts.

References

• A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. (n.d.). National Institutes of Health. [Link]

• Decorating phenylalanine side-chains with triple labeled 13C/19F/2H isotope patterns. (n.d.). SpringerLink. [Link]

• Fluorescence and 19F NMR evidence that phenylalanine, 3-L-fluorophenylalanine and 4-L-fluorophenylalanine bind to the L-leucine specific receptor of Escherichia coli. (2000). PubMed. [Link]

• Rational design of 19F NMR labelling sites to probe protein structure and interactions. (n.d.). Nature Communications. [Link]

• Enzymatic synthesis of mono- and trifluorinated alanine enantiomers expands the scope of fluorine biocatalysis. (2023). National Institutes of Health. [Link]

• (PDF) Rational design of F NMR labelling sites to probe protein structure and interactions. (2023). ResearchGate. [Link]

• Fluorinated phenylalanines: synthesis and pharmaceutical applications. (2020). National Institutes of Health. [Link]

• Site-specific incorporation of a (19)F-amino acid into proteins as an NMR probe for characterizing protein structure and reactivity. (2007). PubMed. [Link]

• Fluorine labeling of proteins for NMR studies. (n.d.). University of Connecticut. [Link]

• Enantioselective synthesis of vicinal amino alcohols promoted by fluorine-containing counteranions. (2024). National Institutes of Health. [Link]

• 4-fluorophenylalanine replaces phenylalanine but not tyrosine. a 1D ¹⁹F... (n.d.). ResearchGate. [Link]

• Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment. (2015). National Institutes of Health. [Link]

• Assignment of 2,4,5-trifluorophenylalanine ¹⁹F resonances based on (a)... (n.d.). ResearchGate. [Link]

• USE OF 19F NMR TO PROBE PROTEIN STRUCTURE AND CONFORMATIONAL CHANGES. (1996). National Institutes of Health. [Link]

• Development and Application of 19F NMR of Proteins. (n.d.). ProQuest. [Link]

• Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. (2018). National Institutes of Health. [Link]

• Engineering Pyrrolysyl-tRNA Synthetase for the Incorporation of Non-Canonical Amino Acids with Smaller Side Chains. (2021). MDPI. [Link]

• Pyrrolysyl-tRNA Synthetase: an ordinary enzyme but an outstanding genetic code expansion tool. (2017). National Institutes of Health. [Link]

• Enantioselective synthesis of a phenylalanine library containing alkyl groups on the aromatic moiety: confirmation of stereostructure by X-ray analysis. (2006). PubMed. [Link]

• Update of the Pyrrolysyl-tRNA Synthetase/tRNAPyl Pair and Derivatives for Genetic Code Expansion. (2018). PubMed Central. [Link]

• Focused Engineering of Pyrrolysyl-tRNA Synthetase-Based Orthogonal Translation Systems for the Incorporation of Various Noncanonical Amino Acids. (n.d.). ResearchGate. [Link]

• Engineering Pyrrolysyl-tRNA Synthetase for the Incorporation of Non-Canonical Amino Acids with Smaller Side Chains. (2021). ResearchGate. [Link]

• Demystifying fluorine chemical shifts: Electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues. (2015). National Institutes of Health. [Link]

• Fluorine NMR. (n.d.). J. T. Gerig. [Link]

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protocol for genetic encoding of 2,3,6-Trifluoro-L-phenylalanine in E. coli

Site-Specific Genetic Encoding of 2,3,6-Trifluoro-L-phenylalanine in Escherichia coli

Introduction

The ability to incorporate non-canonical amino acids (ncAAs) into proteins at specific sites has revolutionized protein engineering and drug development.[1] This technique, known as genetic code expansion, allows for the introduction of novel chemical functionalities, such as fluorescent probes, cross-linkers, and unique post-translational modifications, into recombinant proteins.[1][2] Among the vast array of ncAAs, fluorinated analogs of phenylalanine are of particular interest due to the unique properties conferred by the carbon-fluorine bond, including altered electrostatic potential and steric profile, which can be used to probe and modulate protein structure, function, and stability.[3][4]

This application note provides a detailed protocol for the site-specific incorporation of 2,3,6-Trifluoro-L-phenylalanine (2,3,6-F3-Phe) into a target protein expressed in Escherichia coli. The methodology is based on the amber stop codon (UAG) suppression strategy, which utilizes an orthogonal aminoacyl-tRNA synthetase (aaRS)/tRNA pair that is engineered to uniquely recognize the ncAA and direct its insertion in response to an in-frame UAG codon in the gene of interest.[5][6][7]

Principle of the Orthogonal Translation System

The successful incorporation of an ncAA relies on hijacking the cellular translation machinery without perturbing the synthesis of native proteins. This is achieved through an "orthogonal" system, consisting of an aminoacyl-tRNA synthetase and its cognate tRNA, which functions independently of the host cell's endogenous aaRS/tRNA pairs.[8][9]

The core components are:

• An Engineered Aminoacyl-tRNA Synthetase (aaRS): A mutant synthetase, often derived from a different organism like Methanocaldococcus jannaschii or through directed evolution of a pyrrolysyl-tRNA synthetase (PylRS), is engineered to specifically recognize and charge 2,3,6-F3-Phe.[3][8][10] This engineered aaRS must not recognize any of the 20 canonical amino acids.

• A Suppressor tRNA: An orthogonal tRNA, such as tRNAPyl, is mutated to have an anticodon loop (CUA) that recognizes the UAG amber stop codon.[6][11] This suppressor tRNA should not be a substrate for any of the endogenous E. coli aaRSs.

• A Modified Gene of Interest: The gene encoding the target protein is mutated at the desired incorporation site to replace a sense codon with the amber stop codon, TAG.

• Expression System: A robust plasmid system, such as pEVOL, is often used to express the orthogonal aaRS and multiple copies of the suppressor tRNA, ensuring their sufficient supply for efficient ncAA incorporation.[12][13]

When these components are co-expressed in E. coli in the presence of 2,3,6-F3-Phe in the growth medium, the engineered aaRS charges the suppressor tRNA with 2,3,6-F3-Phe. The ribosome, upon encountering the UAG codon in the mRNA of the target protein, recruits the charged suppressor tRNA, leading to the incorporation of 2,3,6-F3-Phe and the continuation of translation. In the absence of the ncAA, translation terminates at the UAG codon, resulting in a truncated protein.

Figure 1. Workflow of amber suppression for 2,3,6-F3-Phe incorporation.

Experimental Protocols

This section provides a step-by-step guide for the expression of a target protein containing 2,3,6-F3-Phe in E. coli.

Part 1: Plasmid Preparation and Transformation

• Gene of Interest Mutagenesis: Introduce an amber stop codon (TAG) at the desired site in your target gene using site-directed mutagenesis. The target gene should be in an expression vector with a compatible antibiotic resistance marker to the pEVOL plasmid (e.g., ampicillin resistance).

• Plasmids:

  • pEVOL-PheX-D6: This plasmid contains the gene for the pyrrolysine-based aminoacyl-tRNA synthetase variant PheX-D6, which has been shown to have high fidelity for 2,3,6-F3-Phe, and the corresponding tRNAPylCUA.[3][4] This plasmid typically carries chloramphenicol resistance.

  • pTarget-TAG: Your expression plasmid containing the gene of interest with the internal TAG codon.

• Host Strain: E. coli BL21(DE3) is a commonly used and robust strain for protein expression.[14] Other strains engineered for enhanced ncAA incorporation, such as those with a knockout of release factor 1 (RF1), can also be used to improve yield.[5]

• Co-transformation: Transform chemically competent E. coli BL21(DE3) cells with both the pEVOL-PheX-D6 and pTarget-TAG plasmids. Plate the transformation mixture on Luria-Bertani (LB) agar plates containing the appropriate antibiotics (e.g., 100 µg/mL ampicillin and 34 µg/mL chloramphenicol).

• Incubation: Incubate the plates overnight at 37°C.

Part 2: Protein Expression

• Starter Culture: Pick a single colony from the transformation plate and inoculate a 10 mL LB medium starter culture containing both antibiotics. Grow overnight at 37°C with shaking (220-250 rpm).

• Main Culture: The next day, inoculate 1 L of fresh LB medium (in a 2.8 L baffled flask) containing both antibiotics with the overnight starter culture to an initial optical density at 600 nm (OD600) of 0.05-0.1.

• Growth: Grow the main culture at 37°C with vigorous shaking until the OD600 reaches 0.6-0.8.

• Supplementation with ncAA: Add 2,3,6-Trifluoro-L-phenylalanine to the culture to a final concentration of 1-2 mM.[4] It is recommended to prepare a concentrated stock solution (e.g., 100 mM in 1 M NaOH) and filter-sterilize it before adding to the culture.

• Induction: Induce the expression of the orthogonal system and the target protein.

  • Add L-arabinose to a final concentration of 0.02% (w/v) to induce the expression of the aaRS from the pEVOL plasmid.[13]

  • Add Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5-1 mM to induce the expression of the target protein (assuming a T7 promoter system).

• Expression: Reduce the temperature to 18-20°C and continue to incubate the culture for 16-20 hours with shaking. The lower temperature promotes proper protein folding and can increase the yield of soluble protein.

• Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. Discard the supernatant. The cell pellet can be stored at -80°C until purification.

Part 3: Verification of Incorporation

Confirmation of successful ncAA incorporation is a critical step.

• Protein Purification: Purify the target protein from the cell lysate using standard chromatography techniques (e.g., Ni-NTA affinity chromatography for His-tagged proteins).

• SDS-PAGE Analysis: Compare the expression levels of the protein grown in the presence and absence of 2,3,6-F3-Phe. A full-length protein band should only be prominent in the culture supplemented with the ncAA. The culture without the ncAA should show little to no full-length protein, indicating that the UAG codon is functioning as a stop codon.

• Mass Spectrometry: The most definitive method to verify ncAA incorporation is mass spectrometry.[7][15]

  • Intact Protein Mass Analysis: Electrospray ionization mass spectrometry (ESI-MS) of the purified protein can confirm the mass shift corresponding to the incorporation of 2,3,6-F3-Phe (Molecular Weight: 219.16 g/mol ) versus a canonical amino acid like Phenylalanine (165.19 g/mol ) or Tyrosine (181.19 g/mol ).

  • Peptide Mapping/Tandem MS: For larger proteins, digest the protein with a protease (e.g., trypsin) and analyze the resulting peptides by LC-MS/MS. This will allow for the precise identification of the peptide containing the ncAA and confirm its location.

Summary of Experimental Parameters

Parameter	Recommended Condition	Notes
Host Strain	E. coli BL21(DE3)	Strains with RF1 knockout may improve yield.
Plasmids	pEVOL-PheX-D6 (Chloramphenicol) + pTarget-TAG (Ampicillin)	Ensure compatible origins of replication and antibiotic markers.
2,3,6-F3-Phe Conc.	1-2 mM	Optimize concentration; higher levels can be toxic.[4]
aaRS Inducer	0.02% (w/v) L-arabinose	For the pBAD promoter on the pEVOL plasmid.[13]
Target Inducer	0.5 - 1 mM IPTG	For T7 promoter-based expression vectors.
Growth Temp.	37°C until induction	Standard growth condition.
Expression Temp.	18-20°C	Promotes soluble protein expression.
Expression Time	16-20 hours	Optimize for target protein stability and yield.

Troubleshooting and Key Considerations

• Low Protein Yield: This is a common challenge. Potential causes include inefficient suppression of the amber codon, toxicity of the ncAA, or instability of the expressed protein. To improve yield, consider using an RF1 knockout strain, optimizing the ncAA concentration, or using a more stable plasmid system.[5][8]

• Toxicity of ncAA: Some ncAAs can be toxic to E. coli. If toxicity is suspected, perform a dose-response experiment to find the optimal concentration that balances incorporation efficiency and cell health.

• Fidelity of Incorporation: The PheX-D6 synthetase has been reported to have 100% fidelity for 2,3,6-F3-Phe.[3][4] However, it is always crucial to verify incorporation with mass spectrometry, as mis-incorporation of canonical amino acids can occur with less specific orthogonal systems.

• Context of the Amber Codon: The efficiency of amber suppression can be influenced by the nucleotides flanking the UAG codon.[6] If yields are low, consider synonymous codon changes in the vicinity of the TAG codon in your target gene.

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• 3. Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells [biophysicscolab.org]
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• 9. Optimized orthogonal translation of unnatural amino acids enables spontaneous protein double-labelling and FRET - PMC [pmc.ncbi.nlm.nih.gov]
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Probing the Proteome: A Guide to 2,3,6-Trifluoro-L-phenylalanine in Protein Engineering

Introduction: Beyond the Canonical Twenty

In the intricate world of protein engineering and drug discovery, the ability to subtly modulate protein structure and function is paramount. While the twenty canonical amino acids provide a vast chemical landscape, the introduction of non-canonical amino acids (ncAAs) has unlocked unprecedented opportunities for fine-tuning protein properties. Among these, fluorinated amino acids have emerged as powerful tools, offering minimal steric perturbation while inducing significant changes in the electronic and hydrophobic character of the amino acid side chain.[1][2][3][4] This guide focuses on a particularly intriguing variant: 2,3,6-Trifluoro-L-phenylalanine (2,3,6-tfF) .

The strategic placement of three fluorine atoms on the phenyl ring of phenylalanine creates a unique electronic signature, altering the aromatic quadrupole moment and influencing cation-π, π-π, and other non-covalent interactions that are critical for protein stability, folding, and molecular recognition.[5][6] This guide provides a comprehensive overview of the applications of 2,3,6-tfF, complete with detailed protocols for its incorporation into proteins in both bacterial and mammalian expression systems, and methods for characterizing the resulting engineered proteins.

The 2,3,6-Trifluorophenylalanine Advantage: A Unique Electronic Profile

The substitution of hydrogen with fluorine, the most electronegative element, dramatically alters the electronic properties of the phenylalanine side chain. The 2,3,6-trifluorination pattern results in a significant withdrawal of electron density from the aromatic ring, modulating its ability to participate in key intermolecular interactions.

The electron-withdrawing nature of the fluorine atoms reduces the quadrupole moment of the phenyl ring, which can have profound effects on cation-π interactions.[5][6] This makes 2,3,6-tfF an excellent probe for investigating the contribution of such interactions to protein stability and ligand binding.

Furthermore, the introduction of fluorine can enhance the hydrophobicity of the amino acid side chain, potentially leading to increased protein stability.[1][2] The minimal steric footprint of fluorine ensures that these electronic and hydrophobic alterations are achieved with little disruption to the overall protein structure.

Site-Specific Incorporation of 2,3,6-Trifluoro-L-phenylalanine: The Technology

The site-specific incorporation of 2,3,6-tfF into a target protein is achieved through the use of an orthogonal aminoacyl-tRNA synthetase/tRNA pair. This engineered enzymatic machinery recognizes the non-canonical amino acid and its corresponding tRNA, but not any of the endogenous pairs within the host organism. This orthogonality is crucial for the high-fidelity incorporation of the ncAA at a specific site, which is typically encoded by a nonsense codon, such as the amber stop codon (TAG), introduced into the gene of interest via site-directed mutagenesis.[7][8][9][10][11]

A key enabler for the use of 2,3,6-tfF is the development of evolved pyrrolysyl-tRNA synthetase (PylRS) variants, such as the PheX-D6 synthetase, which has been shown to efficiently and faithfully incorporate 2,3,6-tfF in both E. coli and mammalian cells.[6][12]

Application Notes & Protocols

Part 1: Protein Expression with 2,3,6-Trifluoro-L-phenylalanine

This section provides detailed protocols for the site-specific incorporation of 2,3,6-tfF into a target protein using both E. coli and mammalian (HEK293T) expression systems.

General workflow for protein expression with 2,3,6-tfF.

This protocol is adapted for the expression of a target protein containing 2,3,6-tfF using the pEVOL plasmid system carrying the PheX-D6 synthetase.

Materials:

• E. coli BL21(DE3) cells

• Expression plasmid for the target protein with a C-terminal His6-tag and an in-frame amber (TAG) codon at the desired incorporation site.

• pEVOL plasmid encoding the PheX-D6 aminoacyl-tRNA synthetase and its cognate tRNA (e.g., pEVOL-PheX-D6).

• 2,3,6-Trifluoro-L-phenylalanine (commercially available).

• Luria-Bertani (LB) agar and broth.

• Appropriate antibiotics (e.g., ampicillin and chloramphenicol).

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• L-arabinose.

• Ni-NTA affinity chromatography resin.

Procedure:

• Co-transformation: Co-transform chemically competent E. coli BL21(DE3) cells with the target protein expression plasmid and the pEVOL-PheX-D6 plasmid. Plate the transformed cells on LB agar plates containing the appropriate antibiotics and incubate overnight at 37°C.

• Starter Culture: Inoculate a single colony into 10 mL of LB broth with antibiotics and grow overnight at 37°C with shaking.

• Expression Culture: The next day, inoculate 1 L of LB broth containing antibiotics with the overnight starter culture.

• Induction: Grow the culture at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Addition of ncAA and Inducers: Add 2,3,6-Trifluoro-L-phenylalanine to a final concentration of 2 mM. Induce protein expression by adding IPTG to a final concentration of 0.5 mM and L-arabinose to a final concentration of 0.2% (w/v).

• Expression: Reduce the temperature to 20°C and continue to shake the culture for 18-24 hours.

• Cell Harvest: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. The cell pellet can be stored at -80°C or used immediately for purification.

• Purification: Resuspend the cell pellet in lysis buffer (50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole) and lyse the cells by sonication. Clarify the lysate by centrifugation at 20,000 x g for 30 minutes at 4°C. Purify the His-tagged protein from the supernatant using Ni-NTA affinity chromatography according to the manufacturer's instructions.

This protocol is based on the successful incorporation of 2,3,6-tfF in HEK293T cells.[6]

Materials:

• HEK293T cells.

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Expression plasmid for the target protein with a C-terminal His6-tag and an in-frame amber (TAG) codon at the desired incorporation site.

• Plasmid for the expression of the PheX-D6 synthetase and its cognate tRNA in mammalian cells (e.g., a pAcBac1-based vector).[6]

• 2,3,6-Trifluoro-L-phenylalanine.

• Transfection reagent (e.g., PolyJet™).

• Phosphate-buffered saline (PBS).

Procedure:

• Cell Culture: Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.

• Transfection: Seed the cells in 10-cm dishes and grow to 70-80% confluency.

• Prepare Transfection Mix: For each dish, prepare a transfection mix containing the target protein plasmid and the synthetase plasmid.

• Media Exchange and Transfection: Before transfection, exchange the growth media with fresh media containing 2 mM 2,3,6-Trifluoro-L-phenylalanine. Add the transfection mix to the cells and incubate.

• Post-Transfection Media Change: Approximately 16 hours post-transfection, replace the media with fresh media also containing 2 mM 2,3,6-Trifluoro-L-phenylalanine.

• Expression: Continue to incubate the cells for a total of 48-72 hours post-transfection.

• Cell Harvest: Harvest the cells by scraping and centrifugation.

• Purification: Lyse the cells and purify the His-tagged protein using Ni-NTA affinity chromatography as described for the E. coli protocol.

Part 2: Biophysical Characterization

Once the protein containing 2,3,6-tfF has been purified, a range of biophysical techniques can be employed to characterize its structure, stability, and function.

¹⁹F NMR is a powerful technique for probing the local environment of the incorporated fluorinated amino acid. The ¹⁹F chemical shift is highly sensitive to changes in the surrounding electronic environment, making it an excellent reporter of conformational changes, ligand binding, and protein-protein interactions.[13][14]

Key Advantages of ¹⁹F NMR:

• High Sensitivity: The ¹⁹F nucleus has a high gyromagnetic ratio and 100% natural abundance, resulting in strong NMR signals.

• Wide Chemical Shift Range: The large chemical shift dispersion of ¹⁹F allows for the resolution of individual fluorine signals even in large proteins.

• Background-Free: Fluorine is virtually absent in biological systems, providing a clear window for observation without background signals.

¹⁹F NMR as a probe for molecular interactions.

Thermal shift assays are a high-throughput method to assess protein stability by measuring the change in the melting temperature (Tm) of a protein. The binding of a ligand or mutations that stabilize the protein will result in an increase in its Tm. Incorporating 2,3,6-tfF into a protein core can potentially enhance its thermal stability due to increased hydrophobicity.

Workflow for Thermal Shift Assay:

• Prepare Protein and Ligand Solutions: Prepare solutions of the purified protein (with and without 2,3,6-tfF) and any ligands to be tested.

• Set up the Assay Plate: In a 96- or 384-well PCR plate, mix the protein, a fluorescent dye (e.g., SYPRO Orange), and the ligand in a suitable buffer.

• Run the Experiment: Place the plate in a real-time PCR instrument and run a temperature gradient, monitoring the fluorescence at each temperature increment.

• Data Analysis: The fluorescence will increase as the protein unfolds and the dye binds to the exposed hydrophobic regions. The Tm is the midpoint of this transition. A positive shift in Tm indicates stabilization.

Protein Variant	Condition	Melting Temperature (Tm) (°C)	ΔTm (°C)
Wild-Type	No Ligand	55.2	-
Wild-Type	+ Ligand A	58.7	+3.5
2,3,6-tfF Mutant	No Ligand	57.8	+2.6 (vs. WT)
2,3,6-tfF Mutant	+ Ligand A	62.1	+4.3
Hypothetical data illustrating the stabilizing effect of 2,3,6-tfF incorporation and its use in a ligand binding study.

Applications in Drug Discovery and Protein Design

The unique properties of 2,3,6-Trifluoro-L-phenylalanine make it a valuable tool for various applications in drug discovery and protein design:

• Fragment-Based Drug Discovery: ¹⁹F NMR can be used to screen for small molecule fragments that bind to a protein target containing 2,3,6-tfF. Binding events are detected as changes in the ¹⁹F chemical shift.

• Probing Protein-Protein Interactions: By incorporating 2,3,6-tfF at the interface of a protein complex, ¹⁹F NMR can be used to monitor the formation and dissociation of the complex and to identify key residues involved in the interaction.

• Enhancing Protein Stability: The increased hydrophobicity of 2,3,6-tfF can be exploited to engineer more stable proteins for therapeutic or industrial applications.[1][2]

• Mechanistic Studies of Enzymes: Placing 2,3,6-tfF in or near the active site of an enzyme can provide insights into the catalytic mechanism by reporting on conformational changes that occur during the reaction cycle.

Conclusion and Future Outlook

2,3,6-Trifluoro-L-phenylalanine represents a powerful addition to the protein engineer's toolkit. Its unique electronic and hydrophobic properties, combined with the ability to be site-specifically incorporated into proteins, open up new avenues for studying and manipulating protein structure and function. As methods for non-canonical amino acid incorporation continue to improve and become more accessible, the use of 2,3,6-tfF and other fluorinated amino acids is poised to play an increasingly important role in academic research and the development of novel protein-based therapeutics and biotechnologies.

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Application Notes &amp; Protocols: 2,3,6-Trifluoro-L-phenylalanine as a Sensitive Probe for Elucidating Protein-Ligand Interactions

Introduction: Beyond the Canonical Twenty - A Fluorine-Enhanced View of Molecular Recognition

In the intricate dance of molecular recognition that governs nearly all biological processes, understanding the precise interactions between proteins and their ligands is paramount for fundamental research and therapeutic development. While classical techniques provide invaluable insights, they often struggle to capture the subtle conformational dynamics and electrostatic nuances that define binding events. The strategic incorporation of unnatural amino acids into proteins offers a powerful tool to overcome these limitations. Among these, fluorinated amino acids have emerged as exceptionally informative probes, particularly when coupled with Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) spectroscopy.[1][2]

The ¹⁹F nucleus is an ideal NMR probe for several reasons: it has a nuclear spin of ½, 100% natural abundance, and a high gyromagnetic ratio, affording a sensitivity that is 83% that of protons.[3] Crucially, fluorine is virtually absent from biological systems, providing a background-free window to observe the labeled protein.[2] The chemical shift of the ¹⁹F nucleus is exquisitely sensitive to its local electronic environment, making it a powerful reporter on changes in protein conformation, dynamics, and ligand binding.[2][4]

This application note details the use of a specific, strategically fluorinated amino acid, 2,3,6-Trifluoro-L-phenylalanine , as a highly sensitive probe for studying protein-ligand interactions. We will explore the rationale behind its selection, provide detailed protocols for its site-specific incorporation into proteins, and outline its application in ¹⁹F NMR-based binding studies.

The Probe of Choice: Why 2,3,6-Trifluoro-L-phenylalanine?

The selection of a fluorinated probe is a critical experimental decision. While monofluorinated phenylalanines are useful, the introduction of multiple fluorine atoms can amplify the sensitivity of the probe to its environment. The 2,3,6-trifluoro substitution pattern on the phenyl ring of phenylalanine offers a unique combination of properties:

• Altered Electrostatics: The three highly electronegative fluorine atoms significantly alter the electronic properties of the aromatic ring. This modification can influence key non-covalent interactions, such as cation-π and π-π stacking, which are often critical for ligand recognition.[5] By replacing a native phenylalanine with this analog, researchers can probe the contribution of these electrostatic interactions to binding affinity and specificity.

• High Sensitivity without Excessive Perturbation: While significantly altering the electronics, the overall size of the trifluorophenylalanine side chain is only modestly larger than phenylalanine, often leading to minimal structural perturbation of the protein.[2] This is a crucial aspect for ensuring that the observed binding events are representative of the native system.

• A Unique NMR Signature: The three fluorine atoms give rise to a distinct ¹⁹F NMR signal that is highly sensitive to changes in the local environment upon ligand binding. The specific substitution pattern influences the charge distribution across the ring, which in turn governs the responsiveness of the ¹⁹F chemical shifts to changes in solvent exposure, proximity to charged residues, and direct interactions with a ligand.

The utility of 2,3,6-Trifluoro-L-phenylalanine has been demonstrated in its successful incorporation into complex membrane proteins like the human sodium channel hNaV 1.5, where it served as a valuable probe for monitoring protein expression and integrity.[6]

Experimental Workflow: From Gene to Labeled Protein

The site-specific incorporation of 2,3,6-Trifluoro-L-phenylalanine into a protein of interest is achieved through genetic code expansion. This technique utilizes an orthogonal aminoacyl-tRNA synthetase/tRNA pair that is engineered to recognize the unnatural amino acid and incorporate it in response to a unique codon, typically the amber stop codon (UAG), that has been introduced at the desired position in the gene of interest.

Figure 1. Workflow for the site-specific incorporation of 2,3,6-Trifluoro-L-phenylalanine.

Protocol 1: Site-Specific Incorporation of 2,3,6-Trifluoro-L-phenylalanine in E. coli

This protocol is adapted from established methods for unnatural amino acid incorporation.

Materials:

• Expression plasmid for the protein of interest with a UAG codon at the desired site.

• pEVOL plasmid encoding the engineered aminoacyl-tRNA synthetase (aaRS) and its cognate tRNA specific for 2,3,6-Trifluoro-L-phenylalanine.

• E. coli expression strain (e.g., BL21(DE3)).

• 2,3,6-Trifluoro-L-phenylalanine (commercially available).

• Standard media (LB, auto-induction media) and antibiotics.

Procedure:

• Plasmid Transformation: Co-transform the E. coli expression strain with the plasmid for your protein of interest and the corresponding pEVOL plasmid. Plate on LB agar containing the appropriate antibiotics for both plasmids and incubate overnight at 37°C.

• Starter Culture: Inoculate a 10 mL LB medium containing the appropriate antibiotics with a single colony from the transformation plate. Grow overnight at 37°C with shaking.

• Expression Culture: Inoculate 1 L of auto-induction medium (or other suitable expression medium) containing the appropriate antibiotics with the overnight starter culture.

• Supplementation with the Unnatural Amino Acid: Add 2,3,6-Trifluoro-L-phenylalanine to the expression culture to a final concentration of 1-2 mM.

• Protein Expression: Incubate the culture at the optimal temperature for your protein's expression (e.g., 18-30°C) for 16-24 hours.

• Harvesting and Verification: Harvest the cells by centrifugation. Verify the expression of the full-length, fluorinated protein by SDS-PAGE and Western blot. Mass spectrometry can be used to confirm the precise incorporation of 2,3,6-Trifluoro-L-phenylalanine. Studies have shown that for a specific engineered synthetase (PheX-D6), the encoding fidelity for 2,3,6-Trifluoro-L-phenylalanine can reach 100.0%.[6]

• Purification: Purify the labeled protein using standard chromatography techniques (e.g., nickel-affinity chromatography for His-tagged proteins).

Application in ¹⁹F NMR for Ligand Binding Studies

Once the purified, labeled protein is obtained, ¹⁹F NMR can be used to study its interactions with ligands. The basic principle is to monitor the changes in the ¹⁹F NMR signal of the incorporated 2,3,6-Trifluoro-L-phenylalanine upon titration with a ligand.

Figure 2. Workflow for a ¹⁹F NMR-based protein-ligand titration experiment.

Protocol 2: ¹⁹F NMR Titration for Measuring Binding Affinity

Materials:

• Purified protein labeled with 2,3,6-Trifluoro-L-phenylalanine (typically 25-100 µM).

• NMR buffer (e.g., phosphate or Tris buffer, pH 7.4, with 150 mM NaCl, and 10% D₂O for locking).

• Concentrated stock solution of the ligand of interest in the same NMR buffer.

• NMR spectrometer equipped with a probe capable of detecting ¹⁹F.

Procedure:

• Sample Preparation: Prepare the protein sample in the NMR buffer. A typical starting volume is 500 µL.

• NMR Spectrometer Setup: Tune the NMR probe to the ¹⁹F frequency. Set up a simple 1D ¹⁹F NMR experiment. Key parameters to consider are the spectral width (the chemical shift range of fluorinated phenylalanines is broad), the number of scans (to achieve adequate signal-to-noise), and the relaxation delay.

• Acquire Apo Spectrum: Acquire a ¹⁹F NMR spectrum of the protein in the absence of the ligand. This will serve as the reference (apo) state. You should observe one or more signals corresponding to the fluorine atoms of the incorporated 2,3,6-Trifluoro-L-phenylalanine.

• Ligand Titration: Add small aliquots of the concentrated ligand stock solution to the protein sample directly in the NMR tube. After each addition, gently mix the sample and allow it to equilibrate.

• Acquire Spectra: Acquire a ¹⁹F NMR spectrum after each addition of the ligand.

• Data Processing and Analysis: Process the spectra (Fourier transformation, phasing, and baseline correction).

• Chemical Shift Perturbation (CSP) Analysis: Monitor the changes in the chemical shift (Δδ) of the ¹⁹F signals as a function of the ligand concentration.

• Determination of the Dissociation Constant (Kd): Plot the chemical shift changes (Δδ) against the molar ratio of ligand to protein. Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to calculate the dissociation constant (Kd).

Parameter	Typical Value	Rationale
Protein Concentration	25-100 µM	Balances signal-to-noise with protein consumption.
Ligand Concentration	0 to >10x Kd	Ensures saturation of the binding site for accurate Kd determination.
Temperature	298 K (25°C)	Can be varied to study the thermodynamics of binding.
Relaxation Delay	1-5 seconds	Should be at least 1.5 times the longest T1 of the ¹⁹F nuclei.
Number of Scans	256 - 4096	Dependent on protein concentration and spectrometer sensitivity.

Table 1. Typical ¹⁹F NMR acquisition parameters for a protein-ligand titration experiment.

Conclusion and Future Perspectives

2,3,6-Trifluoro-L-phenylalanine is a powerful and sensitive probe for investigating protein-ligand interactions using ¹⁹F NMR. Its unique electronic properties and the ability to be site-specifically incorporated into proteins with high fidelity make it an invaluable tool for drug discovery and fundamental biological research. The protocols outlined in this application note provide a robust framework for researchers to employ this technology to gain deep insights into the mechanisms of molecular recognition. As methods for genetic code expansion continue to improve and become more accessible, the use of strategically designed fluorinated amino acids like 2,3,6-Trifluoro-L-phenylalanine is poised to become a standard and indispensable technique in the study of protein structure and function.

References

• Cobb, S. L., & Murphy, C. D. (2021). ¹⁹F NMR as a tool in chemical biology. Journal of Fluorine Chemistry, 241, 109675.
• Pomerantz, W. C., & Gellman, S. H. (2012). Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis. Journal of the American Chemical Society, 134(12), 5684–5687.
• Gee, C. L., Arntson, K. E., & Pomerantz, W. C. (2016). Fragment-Based Ligand Discovery Using Protein-Observed 19F NMR: A Second Semester Organic Chemistry CURE Project.
• Danielson, M. A., & Falke, J. J. (1996). Use of 19F NMR to Probe Protein Structure and Conformational Changes. Annual Review of Biophysics and Biomolecular Structure, 25, 163–195.
• Arntson, K. E., & Pomerantz, W. C. (2016). Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment.
• Awad, L., & Ayoup, M. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry, 16, 1022–1050.
• Galles, J. D., Infield, D. T., et al. (2023). Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells.

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• 1. USE OF 19F NMR TO PROBE PROTEIN STRUCTURE AND CONFORMATIONAL CHANGES - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fragment-Based Ligand Discovery Using Protein-Observed 19F NMR: A Second Semester Organic Chemistry CURE Project - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Site-Specific Incorporation of Trifluorophenylalanine for Advanced Protein Analysis in Mammalian Cells

Abstract

The site-specific incorporation of non-canonical amino acids (ncAAs) into proteins represents a powerful strategy for protein engineering and functional studies. This guide provides a comprehensive overview and detailed protocols for the expression of proteins containing 4-(trifluoromethyl)-L-phenylalanine (TFP) in mammalian cell systems. TFP serves as a minimally perturbative yet highly sensitive probe for ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy, enabling detailed investigation of protein structure, dynamics, and interactions in complex biological environments.[1][2] We detail the principles of amber suppression technology, plasmid requirements, cell line selection, and step-by-step protocols for transfection, TFP labeling, protein harvesting, and validation of incorporation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique biophysical properties of fluorinated amino acids in their mammalian cell-based research.

Principle of the Method: Genetic Code Expansion

Standard protein synthesis is restricted to the 20 canonical amino acids. To site-specifically introduce TFP, we must expand the genetic code of the cell. This is achieved using an orthogonal translation system (OTS) , which consists of an engineered aminoacyl-tRNA synthetase (aaRS) and its cognate transfer RNA (tRNA).[3]

Causality Behind the Orthogonal System: The term "orthogonal" signifies that the engineered aaRS/tRNA pair functions independently of the host cell's endogenous translational machinery.[4]

• The engineered aaRS must not charge any endogenous tRNAs with TFP or any canonical amino acid.

• The engineered tRNA must not be recognized by any endogenous aaRS.

• The engineered aaRS must specifically recognize and charge its cognate tRNA with TFP.

This system hijacks a nonsense codon, typically the amber stop codon (UAG), which normally signals the termination of translation.[5][6] The engineered tRNA possesses an anticodon (CUA) that recognizes the UAG codon. When the ribosome encounters the in-frame UAG codon in the target gene's mRNA, this specialized tRNA delivers the TFP, thereby incorporating it into the growing polypeptide chain.[7] The most robust and commonly used OTS for this purpose in mammalian cells is derived from the archaeal pyrrolysyl-tRNA synthetase/tRNA pair (PylRS/tRNAPyl).[8][9]

Caption: Principle of Amber Suppression for TFP Incorporation.

Experimental Design & Key Reagents

Successful incorporation requires careful planning and optimization. The core components are the plasmids, the non-canonical amino acid, and a robust mammalian cell line.

Plasmids

Three plasmids are typically co-transfected into mammalian cells:

• aaRS Plasmid: Encodes the engineered pyrrolysyl-tRNA synthetase (PylRS) variant capable of recognizing TFP. This is often driven by a strong constitutive promoter like CMV.

• tRNA Plasmid: Encodes one or more copies of the corresponding orthogonal tRNAPyl with a CUA anticodon. Expression is typically driven by a U6 promoter.

• Target Gene Plasmid: Encodes your protein of interest (POI). The codon for the amino acid you wish to replace must be mutated to a TAG amber stop codon. This plasmid should also contain a C-terminal affinity tag (e.g., 6xHis, FLAG) for purification and detection.

Non-Canonical Amino Acid

• 4-(trifluoromethyl)-L-phenylalanine (TFP): This is the most common trifluorophenylalanine analog used for ¹⁹F NMR studies. It should be of high purity (>98%). Prepare a sterile, concentrated stock solution (e.g., 100 mM in 0.1 M NaOH) and store at -20°C.

Cell Lines & Media

• Cell Line: HEK293T cells are a common and robust choice due to their high transfection efficiency and rapid growth.[10][11] Other lines like CHO cells can also be used but may require optimization.

• Culture Media: To maximize incorporation efficiency, it is crucial to reduce the competition from endogenous phenylalanine.

  • Growth Medium: Standard DMEM or MEM supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics.

  • Expression Medium: Phenylalanine-free DMEM/MEM. It is critical to supplement this medium with dialyzed FBS (dFBS) to remove endogenous free amino acids, including phenylalanine.

Key Equipment & Reagents

• Standard mammalian cell culture facility (incubator, biosafety cabinet)

• Transfection reagent (e.g., PEI, Lipofectamine™)

• Phenylalanine-free cell culture medium

• Dialyzed Fetal Bovine Serum (dFBS)

• 4-(trifluoromethyl)-L-phenylalanine

• Reagents for protein lysis, purification (e.g., Ni-NTA resin), and Western blotting

• Access to a mass spectrometer for validation

Experimental Workflow Overview

The overall process can be broken down into four main stages: preparation, expression, harvesting, and validation.

Caption: High-level experimental workflow for TFP incorporation.

Detailed Protocols

Protocol 1: Cell Seeding and Transfection

Rationale: This protocol aims to have the cells at an optimal confluency (70-80%) for transfection, ensuring high efficiency of plasmid uptake.

• Day 0: Seed HEK293T cells in a 10 cm dish at a density of 2.5 - 3.0 x 10⁶ cells per dish in 10 mL of standard growth medium.

• Incubate for 18-24 hours at 37°C, 5% CO₂.

• Day 1: Before transfection, check that cells are ~70-80% confluent and healthy.

• Prepare the transfection mix. For a 10 cm dish using PEI (Polyethylenimine):

  • In Tube A: Mix plasmids in a 1:1:1 ratio (aaRS:tRNA:Target Gene) for a total of 15 µg of DNA in 500 µL of serum-free DMEM.

  • In Tube B: Add 45 µg of PEI (1 mg/mL stock) to 500 µL of serum-free DMEM.

  • Add the contents of Tube A to Tube B, vortex briefly, and incubate for 15-20 minutes at room temperature.

• Add the transfection complex dropwise to the cells. Gently swirl the dish to ensure even distribution.

• Incubate for 24 hours.

Protocol 2: TFP Labeling and Protein Expression

Rationale: The media switch is the most critical step. Removing phenylalanine and adding TFP forces the orthogonal system to incorporate the ncAA at the target UAG codon.

• Day 2 (24 hours post-transfection):

• Prepare the TFP Expression Medium :

  • To 500 mL of Phenylalanine-free DMEM, add 50 mL (10%) of dialyzed FBS, and standard antibiotics.

  • Add the TFP stock solution to a final concentration of 0.5 - 1 mM . Pre-warm the medium to 37°C.

• Aspirate the old medium from the transfected cells.

• Gently wash the cells once with 5 mL of sterile PBS to remove residual phenylalanine.

• Add 10 mL of the pre-warmed TFP Expression Medium to the cells.

• Incubate for an additional 48 hours. Expression time can be optimized (24-72 hours).

Protocol 3: Cell Harvest and Protein Purification

• Day 4 (72 hours post-transfection):

• Aspirate the medium and wash the cells with cold PBS.

• Scrape the cells into 5 mL of cold PBS and transfer to a 15 mL conical tube.

• Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.

• Aspirate the supernatant. The cell pellet can be stored at -80°C or used immediately.

• Lyse the cell pellet in a suitable lysis buffer (e.g., RIPA buffer with protease inhibitors).

• Clarify the lysate by centrifugation at >12,000 x g for 15 minutes at 4°C.

• Purify the protein from the supernatant using an appropriate affinity chromatography method (e.g., Ni-NTA resin for His-tagged proteins).

Protocol 4: Validation of TFP Incorporation

Rationale: It is essential to validate that the full-length protein is produced only in the presence of TFP and to confirm the mass change corresponding to TFP incorporation.

• Western Blot Analysis:

  • Run two parallel protein expression experiments: one +TFP and one -TFP (in Phe-free media).

  • Run samples of the clarified lysates on an SDS-PAGE gel.

  • Transfer to a PVDF membrane and probe with an antibody against the affinity tag (e.g., anti-His).

  • Expected Result: A band corresponding to the full-length protein should appear only in the +TFP lane. The -TFP lane should show no band, indicating successful UAG suppression and minimal read-through by endogenous machinery.

• Mass Spectrometry (Gold Standard):

  • Submit a sample of the purified protein for analysis by ESI-MS (Electrospray Ionization Mass Spectrometry).[12][13]

  • Calculate the expected molecular weight of your protein with and without TFP incorporation.

    • Mass of Phenylalanine (Phe): ~165.19 Da

    • Mass of 4-(trifluoromethyl)-L-phenylalanine (TFP): ~235.18 Da

    • Expected Mass Shift: TFP incorporation results in a mass increase of +70 Da per incorporation site compared to the Phe-containing version.

  • The observed mass from the ESI-MS deconvolution should match the theoretical mass of the TFP-containing protein.[14][15]

Optimization and Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
Low Protein Yield	1. Suboptimal transfection efficiency. 2. TFP toxicity or low uptake. 3. Inefficient amber suppression. 4. Protein degradation.	1. Optimize DNA:PEI ratio; use a different transfection reagent.[16] 2. Titrate TFP concentration (try 0.25 mM to 2 mM). 3. The sequence context around the UAG codon can affect efficiency.[6] If possible, choose a different site for incorporation. 4. Ensure protease inhibitors are fresh and used in all steps.[17]
High Background (Band in -TFP Lane)	1. Significant read-through of the UAG codon by endogenous release factors or tRNAs.	1. This is rare in mammalian cells but can occur. Ensure the tRNA and aaRS plasmids are expressed robustly. Overexpression of eukaryotic Release Factor 1 (eRF1) can sometimes be depleted to improve efficiency, but this is an advanced technique.
No Protein Expression	1. Failed transfection. 2. Incorrect plasmid constructs (e.g., mutation in promoter, incorrect TAG codon placement). 3. Inactive TFP or ncAA.	1. Include a positive control plasmid (e.g., GFP) to verify transfection.[18] 2. Sequence-verify all plasmids before starting.[19] 3. Use a fresh stock of TFP.
Ambiguous Mass Spec Data	1. Sample contamination. 2. Incomplete incorporation (mixture of TFP and canonical amino acids).	1. Increase purity of the protein sample using additional chromatography steps (e.g., size exclusion).[20] 2. Ensure complete removal of phenylalanine from the expression medium. Use high-quality dialyzed FBS.

Conclusion

The site-specific incorporation of 4-(trifluoromethyl)-L-phenylalanine provides a powerful tool for probing protein structure and function directly within the complex environment of mammalian cells. The ¹⁹F nucleus offers a clean spectroscopic window with high sensitivity to local environmental changes, making it ideal for studying conformational changes, ligand binding, and protein-protein interactions.[1][21] While requiring careful optimization, the protocols outlined in this guide provide a robust framework for researchers to successfully produce TFP-labeled proteins and unlock new avenues of biochemical and pharmacological investigation.

References

• Bultmann, S., et al. (2021). Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells. Nucleic Acids Research, 49(11), e62. [Link]

• Bultmann Lab. (N.D.). iPASS: Identification of Permissive Amber Sites for Suppression. bultmannlab.eu. [Link]

• ETH Zurich Research Collection. (2021). Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells. ethz.ch. [Link]

• PubMed. (2021). Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells. pubmed.ncbi.nlm.nih.gov. [Link]

• Oxford Academic. (2021). Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells. academic.oup.com. [Link]

• Galles, J. A., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. Biophysics Colab. [Link]

• Jackson, J. C., et al. (2007). Site-specific incorporation of a (19)F-amino acid into proteins as an NMR probe for characterizing protein structure and reactivity. PubMed. [Link]

• Eybe, D. (2022). Selection of an Orthogonal tRNA Synthetase for Trifluoromethyl-phenylalanine in Methanomethylophilus Alvus System. Oregon State University. [Link]

• Afonin, S., et al. (2018). Design, synthesis, and application of a trifluoromethylated phenylalanine analogue as a label to study peptides by solid-state 19F NMR spectroscopy. Semantic Scholar. [Link]

• University of Connecticut. (N.D.). Fluorine labeling of proteins for NMR studies. uconn.edu. [Link]

• Galles, J. A., et al. (2023). Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells. NIH. [Link]

• Prosser, R. S., et al. (N.D.). Assignment of 2,4,5-trifluorophenylalanine ¹⁹F resonances based on... ResearchGate. [Link]

• Galles, J. A., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. bioRxiv. [Link]

• Danielson, M. A., & Falke, J. J. (1996). USE OF 19F NMR TO PROBE PROTEIN STRUCTURE AND CONFORMATIONAL CHANGES. PubMed Central. [Link]

• Amiram, M., et al. (2018). Rapid discovery and evolution of orthogonal aminoacyl-tRNA synthetase–tRNA pairs. PubMed Central. [Link]

• Chen, P. R., et al. (2010). Transforming a Pair of Orthogonal tRNA-aminoacyl-tRNA Synthetase from Archaea to Function in Mammalian Cells. PLOS ONE. [Link]

• Cooley, R. B., et al. (2021). Selection and validation of orthogonal tRNA/synthetase pairs for the encoding of unnatural amino acids across kingdoms. PubMed. [Link]

• ResearchGate. (N.D.). The genetic incorporation of fluorophenylalanines. researchgate.net. [Link]

• Wang, F., et al. (2013). Genetic Incorporation of Multiple Unnatural Amino Acids into Proteins in Mammalian Cells. Angewandte Chemie. [Link]

• Wang, N., et al. (2020). Site-Specific Protein Conjugates Incorporating Para-Azido-L-Phenylalanine for Cellular and In Vivo Imaging. NIH. [Link]

• Dieterich, D. C., et al. (2006). Selective identification of newly synthesized proteins in mammalian cells using bioorthogonal noncanonical amino acid tagging (BONCAT). PubMed Central. [Link]

• ResearchGate. (N.D.). Validation of l‐Tellurienylalanine as a Phenylalanine Isostere. researchgate.net. [Link]

• GenScript. (N.D.). 4 Strategies for Boosting Transient Protein Expression. genscript.com. [Link]

• Diva. (2023). Label-Free Quantitative Thermal Proteome Profiling Reveals Target Transcription Factors with Activities Modulated by MC3R Signal. diva-portal.org. [Link]

• YouTube. (2021). Troubleshooting troublesome recombinant protein expression... youtube.com. [Link]

• ResearchGate. (2021). Protein yield becomes very low all of a sudden? researchgate.net. [Link]

• Wang, L., et al. (2015). Synthesis, uptake mechanism characterization and biological evaluation of 18F labeled fluoroalkyl phenylalanine analogs as potential PET imaging agents. NIH. [Link]

• ResearchGate. (N.D.). Mass spectrometry analysis of benzofuranylalanine incorporation into... researchgate.net. [Link]

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• 3. Rapid discovery and evolution of orthogonal aminoacyl-tRNA synthetase–tRNA pairs - PMC [pmc.ncbi.nlm.nih.gov]
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techniques for labeling peptides with 2,3,6-Trifluoro-L-phenylalanine

Application Notes & Protocols

Topic: Techniques for Labeling Peptides with 2,3,6-Trifluoro-L-phenylalanine

For: Researchers, scientists, and drug development professionals.

A Senior Application Scientist's Guide to Incorporating 2,3,6-Trifluoro-L-phenylalanine into Peptides

This document provides a comprehensive guide to the strategic incorporation of the non-canonical amino acid 2,3,6-Trifluoro-L-phenylalanine (F₃-Phe) into synthetic peptides. Moving beyond a simple recitation of steps, we delve into the causal science behind the methodology, offering field-tested protocols and validation checkpoints to ensure the integrity and success of your synthesis. The protocols outlined herein are primarily focused on the widely adopted Fmoc-based Solid-Phase Peptide Synthesis (SPPS) methodology.

The Scientific Imperative: Why Use 2,3,6-Trifluoro-L-phenylalanine?

The decision to substitute a canonical amino acid with a fluorinated analogue is a strategic one, aimed at conferring specific, advantageous properties to the final peptide. The incorporation of F₃-Phe is not merely a substitution but an enhancement, driven by the unique physicochemical properties of the fluorine atom.[1]

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong and stable. Strategic placement of F₃-Phe can shield adjacent peptide bonds from enzymatic cleavage by proteases, significantly extending the peptide's in-vivo half-life—a critical parameter in therapeutic peptide development.[2]

• Modulation of Physicochemical Properties: The highly electronegative fluorine atoms alter the electronic distribution of the phenylalanine ring. This modification can influence hydrophobicity, binding affinity, and the overall conformational landscape of the peptide.[2][3] These subtle changes can lead to profound improvements in receptor specificity and biological activity.[3]

• A Powerful Spectroscopic Probe for ¹⁹F NMR: Perhaps the most compelling reason for using F₃-Phe is its utility as a non-invasive, background-free probe for Nuclear Magnetic Resonance (NMR) spectroscopy.[4][5] The ¹⁹F nucleus has a spin of 1/2 and high gyromagnetic ratio, and its chemical shift is exquisitely sensitive to the local microenvironment.[6] This allows researchers to monitor protein-ligand interactions, conformational changes, and peptide dynamics with high precision, often through simple one-dimensional experiments.[4][6][7]

Core Methodology: Solid-Phase Peptide Synthesis (SPPS)

The incorporation of F₃-Phe is most efficiently achieved using Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[8][9] This technique involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.[10] The key advantage of SPPS is that excess reagents and by-products are easily removed by simple washing and filtration, circumventing the need for complex purification after each coupling step.[10]

The fundamental process is a cycle of deprotection and coupling, as illustrated below.

Figure 1: The iterative cycle of Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Detailed Protocol: Synthesis of an F₃-Phe Labeled Peptide

This protocol details the manual synthesis of a peptide incorporating Fmoc-L-2,3,6-trifluoro-Phe-OH.

3.1. Materials and Reagents

Category	Item	Purpose
Amino Acid	Fmoc-L-2,3,6-trifluoro-Phe-OH	The labeling building block.
Resin	Rink Amide Resin (or 2-Chlorotrityl for protected fragments)	Solid support for peptide assembly.
Solvents	N,N-Dimethylformamide (DMF), Dichloromethane (DCM)	Resin swelling, washing, and reaction medium.
Deprotection	Piperidine	Reagent for removing the Fmoc protecting group.
Coupling	HATU, HBTU, or PyBOP	Activating agent for the amino acid carboxyl group.
Base	N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM)	Activates coupling and neutralizes the resin.
Cleavage	Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), Water	Cleaves the peptide from the resin and removes side-chain protecting groups.
Precipitation	Cold Diethyl Ether	Precipitates the cleaved peptide.
Validation	Kaiser Test Kit (Ninhydrin-based)	In-process check for complete coupling reactions.

3.2. Step-by-Step Synthesis Workflow

Step 1: Resin Preparation and Swelling

• Place the desired amount of resin (e.g., 0.1 mmol scale) into a fritted reaction vessel.

• Add DMF to cover the resin completely.

• Agitate gently for 30-60 minutes at room temperature to allow the resin beads to swell.

• Drain the DMF using vacuum filtration.

Step 2: Fmoc Deprotection

• Add a solution of 20% piperidine in DMF to the swollen resin.

• Agitate for 3 minutes, then drain the solution.

• Add a fresh solution of 20% piperidine in DMF and agitate for an additional 10-15 minutes.

• Drain the solution and wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.[11][12]

Step 3: Coupling of Fmoc-L-2,3,6-trifluoro-Phe-OH Causality: The electron-withdrawing nature of the fluorine atoms can slightly alter the reactivity of the carboxyl group. Therefore, using a potent coupling reagent like HATU is recommended to ensure a high-yield, rapid reaction and to overcome any potential steric hindrance.

• In a separate vial, dissolve Fmoc-L-2,3,6-trifluoro-Phe-OH (3 eq.), HATU (2.9 eq.), in a minimal volume of DMF.

• Add DIPEA (6 eq.) to the vial. The solution may change color, indicating activation. Vortex for 1-2 minutes.

• Immediately add the activated amino acid solution to the deprotected resin in the reaction vessel.

• Agitate the mixture at room temperature for 1-2 hours.

Step 4: In-Process Validation (The Kaiser Test) Trustworthiness: This test is a critical checkpoint. It validates the completion of the coupling reaction before proceeding to the next step, preventing the formation of deletion sequences.

• Remove a few beads of resin and wash them thoroughly with DMF and then ethanol.

• Add 2-3 drops of each Kaiser test reagent (ninhydrin in ethanol, phenol in ethanol, potassium cyanide in pyridine).

• Heat at 100°C for 5 minutes.

• Interpretation:

  • Colorless/Yellow beads: Negative result. Indicates a free secondary amine (proline) or, more commonly, that all primary amines have been successfully coupled. The reaction is complete.

  • Deep Blue/Purple beads: Positive result. Indicates the presence of unreacted free primary amines. The coupling is incomplete.[11]

• If the test is positive, drain the coupling solution and repeat the coupling step with freshly activated amino acid.

Step 5: Chain Elongation

• Once a negative Kaiser test confirms complete coupling, thoroughly wash the resin with DMF (3-5 times) and DCM (3 times).

• Repeat the SPPS cycle (Steps 2-4) for each subsequent amino acid in your peptide sequence.

Step 6: Final Cleavage and Deprotection Safety Note: This step must be performed in a certified fume hood using appropriate personal protective equipment (PPE), as TFA is highly corrosive.

• After the final amino acid has been coupled and its N-terminal Fmoc group removed, wash the peptide-resin with DCM and dry it under vacuum.

• Prepare a cleavage cocktail. A standard cocktail is 95% TFA, 2.5% Water, 2.5% TIS . TIS acts as a scavenger to trap reactive cations generated during deprotection.

• Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin) and agitate at room temperature for 2-3 hours.

• Filter the solution to separate the resin beads, collecting the filtrate which now contains your peptide.

• Wash the resin once more with a small amount of TFA to recover any remaining peptide.

Step 7: Peptide Precipitation and Purification

• Concentrate the TFA filtrate under a gentle stream of nitrogen if necessary.

• Add the concentrated solution dropwise into a centrifuge tube containing cold diethyl ether (at least 10x the volume of the TFA). A white precipitate (your crude peptide) should form.

• Centrifuge the mixture, decant the ether, and repeat the ether wash 2-3 times to remove residual scavengers.

• Dry the resulting peptide pellet under vacuum.

• Purify the crude peptide using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Post-Synthesis: Characterization and Quality Control

Verifying the successful incorporation and purity of your F₃-Phe labeled peptide is paramount. The following workflow ensures the identity and quality of the final product.

Figure 2: Post-synthesis purification and characterization workflow.

4.1. Mass Spectrometry

Mass spectrometry (MS), typically MALDI-TOF or ESI-MS, is non-negotiable for confirming the molecular weight of the peptide.[12][13] The incorporation of F₃-Phe in place of a standard phenylalanine results in a predictable mass shift.

Residue	Monoisotopic Mass (Da)	Mass Difference (Da)
Phenylalanine (Phe)	147.0684	-
2,3,6-Trifluoro-Phe	201.0496	+53.9812

Verification: The observed mass of your purified peptide should match the theoretical mass calculated with the F₃-Phe modification.

4.2. ¹⁹F NMR Spectroscopy

This technique provides direct evidence of the fluorine label's incorporation and can offer initial structural insights.[5]

• Dissolve a sample of the purified, lyophilized peptide in a suitable deuterated solvent (e.g., H₂O/D₂O, TFE-d₃).

• Acquire a one-dimensional ¹⁹F NMR spectrum.

• Expected Result: You should observe a resonance signal (or signals, if the peptide exists in multiple conformations on the NMR timescale) in the characteristic range for trifluorophenyl groups.[7] The presence of this signal is definitive proof of successful labeling. The chemical shift of this signal can then be used in further studies to probe interactions and conformational changes.

References

• Advancements in Peptide Synthesis with Fluorinated Amino Acids. (n.d.). Ningbo Inno Pharmchem Co.,Ltd.
• A Researcher's Guide to Fmoc-Protected Phenylalanine Derivatives in Solid-Phase Peptide Synthesis. (2025). BenchChem.

• Al-Hadedi, A. A. M., & Muhammad, Z. A. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Molecules, 25(10), 2359. Retrieved January 17, 2026, from [Link]

• A FESNF Pentapeptide with Fibrillating Self-Assembling Properties. (2023). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Design, synthesis, and application of a trifluoromethylated phenylalanine analogue as a label to study peptides by solid-state 19F NMR spectroscopy. (n.d.). Semantic Scholar. Retrieved January 17, 2026, from [Link]

• A Diphenylalanine Based Pentapeptide with Fibrillating Self-Assembling Properties. (2023). National Center for Biotechnology Information.
• 4-Fluoro-phenylalanine Peptide Analogs: A Comparative Analysis of Biological Activity. (2025). BenchChem.

• Fluorinated peptide biomaterials. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• New peptide architectures through C–H activation stapling between tryptophan–phenylalanine/tyrosine residues. (2015). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide. (2024). CEM Corporation.
• Methods and protocols of modern solid phase peptide synthesis. (2014). International Journal of Peptide Research and Therapeutics.
• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. (2007). Nature Protocols.

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Probing the Intricacies of Protein Folding: An Application Guide to Utilizing 2,3,6-Trifluoro-L-phenylalanine and ¹⁹F NMR

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for employing the unique spectroscopic properties of 2,3,6-Trifluoro-L-phenylalanine in conjunction with fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) to elucidate the complex pathways of protein folding. By offering detailed protocols, from biosynthetic incorporation to advanced data analysis, this document serves as a practical resource for leveraging this powerful technique to gain unprecedented insights into protein structure, dynamics, and stability.

Introduction: Illuminating the Protein Folding Landscape with a Sensitive Reporter

The "one sequence, one structure" paradigm is a foundational concept in biology, yet the process by which a polypeptide chain navigates a vast conformational landscape to attain its unique, functional three-dimensional structure remains a central question in molecular biology.[1] Unraveling protein folding pathways is not only crucial for understanding fundamental biological processes but also for developing therapeutics against a host of diseases rooted in protein misfolding, such as Alzheimer's and Parkinson's disease.

Traditional biophysical techniques often provide ensemble-averaged information, obscuring the transient, sparsely populated intermediates that are critical signposts on the folding pathway. ¹⁹F NMR has emerged as a powerful tool to overcome this limitation. The fluorine nucleus possesses several advantageous properties for biomolecular NMR studies: a 100% natural abundance, a high gyromagnetic ratio (83% of ¹H), and a large chemical shift range that is exquisitely sensitive to the local electronic environment.[2][3] Crucially, the near-complete absence of fluorine in biological systems provides a "background-free" spectral window, allowing for the unambiguous observation of the incorporated ¹⁹F probe.[2]

2,3,6-Trifluoro-L-phenylalanine is a particularly useful probe. The trifluorinated phenyl ring offers three ¹⁹F nuclei, potentially enhancing signal intensity, while its aromatic nature allows it to be incorporated in place of endogenous phenylalanine residues, often with minimal perturbation to the protein's structure and function.[4] The distinct chemical shifts of the three fluorine atoms can provide rich, multi-point information from a single incorporation site, reporting on the subtle environmental changes that accompany folding, unfolding, and the formation of intermediate states.

This application note will guide you through the entire workflow of using 2,3,6-Trifluoro-L-phenylalanine to study protein folding, from the initial experimental design to the final interpretation of kinetic and thermodynamic data.

Section 1: Experimental Design and Strategy

A successful ¹⁹F NMR study of protein folding begins with a well-conceived experimental plan. The choice of where to incorporate the 2,3,6-Trifluoro-L-phenylalanine probe is critical and should be guided by existing structural information and the specific questions being addressed.

Key Considerations for Probe Placement:

• Structural Context: Introduce the fluorinated analog at phenylalanine positions that are expected to undergo significant changes in their local environment during folding. Residues that are solvent-exposed in the unfolded state but buried in the hydrophobic core of the folded state are excellent candidates.

• Probing Specific Regions: To map the folding pathway of different domains or sub-structures, multiple single-site variants can be created, each with the ¹⁹F probe at a distinct location.

• Minimizing Perturbation: While generally well-tolerated, the incorporation of a non-canonical amino acid can potentially perturb the protein's stability or folding pathway. It is essential to characterize the structure and function of the fluorinated protein to ensure it behaves similarly to the wild-type.[4]

Workflow Overview:

The overall experimental workflow can be visualized as a multi-step process, from gene to data interpretation.

Caption: Overall experimental workflow for studying protein folding using 2,3,6-Trifluoro-L-phenylalanine and ¹⁹F NMR.

Section 2: Protocols for Protein Expression and Purification

The biosynthetic incorporation of 2,3,6-Trifluoro-L-phenylalanine into proteins expressed in Escherichia coli is a robust and widely used method. The following protocol is a general guideline that can be optimized for your specific protein of interest.

Protocol 2.1: Biosynthetic Incorporation of 2,3,6-Trifluoro-L-phenylalanine

This protocol utilizes an E. coli strain auxotrophic for phenylalanine, which ensures efficient incorporation of the supplied fluorinated analog.

Materials:

• E. coli strain auxotrophic for phenylalanine (e.g., ATCC 33522)

• Expression plasmid containing the gene of interest

• Luria-Bertani (LB) medium

• M9 minimal medium supplemented with 20% glucose, 1 mM MgSO₄, and 0.1 mM CaCl₂

• 2,3,6-Trifluoro-L-phenylalanine (ensure high purity)

• L-phenylalanine

• Appropriate antibiotics

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

Procedure:

• Transformation: Transform the expression plasmid into the phenylalanine auxotrophic E. coli strain. Plate on LB agar plates containing the appropriate antibiotic and a small amount of L-phenylalanine (20 µg/mL) to allow for initial growth. Incubate overnight at 37°C.

• Starter Culture: Inoculate a single colony into 10 mL of M9 minimal medium supplemented with L-phenylalanine (50 µg/mL) and the appropriate antibiotic. Grow overnight at 37°C with shaking.

• Main Culture: Inoculate 1 L of M9 minimal medium (containing antibiotic) with the overnight starter culture to an initial OD₆₀₀ of 0.05-0.1. Grow at 37°C with vigorous shaking.

• Induction: When the culture reaches an OD₆₀₀ of 0.6-0.8, pellet the cells by centrifugation (5000 x g, 10 min, 4°C).

• Resuspension: Gently wash the cell pellet with 100 mL of pre-warmed M9 minimal medium lacking phenylalanine. Centrifuge again and discard the supernatant.

• Labeling and Expression: Resuspend the cell pellet in 1 L of fresh, pre-warmed M9 minimal medium containing the appropriate antibiotic and 100-150 mg/L of 2,3,6-Trifluoro-L-phenylalanine. Allow the culture to adapt for 30 minutes at 37°C with shaking.

• Induce Protein Expression: Add IPTG to a final concentration of 0.5-1 mM. Reduce the temperature to 18-25°C and continue to shake for 16-20 hours.

• Harvesting: Harvest the cells by centrifugation (6000 x g, 15 min, 4°C). The cell pellet can be stored at -80°C until purification.

Protocol 2.2: Protein Purification

Purification of the fluorinated protein generally follows standard protocols for the untagged protein. It is crucial to maintain conditions that preserve the native fold of the protein.

General Steps:

• Cell Lysis: Resuspend the cell pellet in a suitable lysis buffer (e.g., containing lysozyme, DNase I, and protease inhibitors). Lyse the cells by sonication or high-pressure homogenization.

• Clarification: Remove cell debris by centrifugation (15,000 x g, 30 min, 4°C).

• Affinity Chromatography: If the protein has an affinity tag (e.g., His-tag), use the appropriate affinity resin (e.g., Ni-NTA) for the initial purification step.

• Size-Exclusion Chromatography (SEC): Further purify the protein and exchange it into the final NMR buffer using a size-exclusion column. This step is also important for removing any aggregated protein.

• Purity and Concentration: Assess the purity of the protein by SDS-PAGE. Determine the protein concentration using a method that is not affected by the incorporated fluorinated amino acid (e.g., Bradford assay with a BSA standard curve).

Section 3: ¹⁹F NMR Data Acquisition and Processing

The simplicity of one-dimensional ¹⁹F NMR spectra makes it a powerful tool for monitoring protein folding transitions.

Protocol 3.1: Acquiring ¹⁹F NMR Denaturation Data

This protocol describes the setup for a typical equilibrium denaturation experiment monitored by ¹⁹F NMR.

Materials:

• Purified, 2,3,6-Trifluoro-L-phenylalanine labeled protein in NMR buffer (e.g., 50 mM phosphate, 100 mM NaCl, pH 7.0)

• NMR buffer containing a high concentration of denaturant (e.g., 8 M urea or 6 M guanidinium chloride)

• NMR tubes

• NMR spectrometer equipped with a fluorine probe

Procedure:

• Sample Preparation: Prepare a series of NMR samples with a constant protein concentration (typically 50-200 µM) and varying concentrations of denaturant. This is achieved by mixing appropriate volumes of the protein stock solution and the denaturant-containing buffer.

• Spectrometer Setup:

  • Tune and match the fluorine probe.

  • Set the temperature to the desired value (e.g., 25°C).

  • Use a simple pulse-acquire sequence.

  • Set the spectral width to cover the expected chemical shift range of the fluorinated phenylalanine (a range of 40-50 ppm is usually sufficient).

  • Set the number of scans to achieve adequate signal-to-noise for each sample. This will depend on the protein concentration and the spectrometer's sensitivity.

  • Use a relaxation delay of at least 1-2 seconds.

• Data Acquisition: Acquire a 1D ¹⁹F NMR spectrum for each sample in the denaturation series.

Protocol 3.2: Data Processing

Standard NMR processing software can be used to process the acquired ¹⁹F NMR data.

Steps:

• Fourier Transform: Apply an exponential window function to improve the signal-to-noise ratio and perform a Fourier transform.

• Phasing: Carefully phase the spectra to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline across the spectrum.

• Referencing: Reference the chemical shifts using an external standard (e.g., trifluoroacetic acid).

Section 4: Data Analysis: Extracting Folding Kinetics and Thermodynamics

The analysis of the ¹⁹F NMR denaturation data allows for the determination of the protein's stability and folding/unfolding kinetics.

Lineshape Analysis for Thermodynamic Stability

For a simple two-state folding model (Native ⇌ Unfolded), the fraction of unfolded protein (fᵤ) at each denaturant concentration can be determined from the intensities of the native (Iₙ) and unfolded (Iᵤ) peaks:

fᵤ = Iᵤ / (Iₙ + Iᵤ)

The free energy of unfolding (ΔGᵤ) can then be calculated using the following equation:

ΔGᵤ = -RT * ln(Kᵤ) = -RT * ln(fᵤ / (1 - fᵤ))

A plot of ΔGᵤ versus denaturant concentration is typically linear, and a linear extrapolation to 0 M denaturant yields the free energy of unfolding in the absence of denaturant (ΔGᵤ H₂O).

Lineshape Analysis for Folding Kinetics

In the intermediate exchange regime on the NMR timescale, the lineshapes of the native and unfolded peaks broaden and coalesce as the rate of interconversion approaches the difference in their chemical shifts. A full lineshape analysis can be used to extract the folding (kբ) and unfolding (kᵤ) rate constants.[5]

The observed lineshape, I(ω), can be described by the Bloch equations modified for chemical exchange. For a two-state system, the equation is complex but can be solved numerically using specialized software.

Data Analysis Workflow:

Caption: Workflow for analyzing ¹⁹F NMR denaturation data to extract thermodynamic and kinetic parameters of protein folding.

Section 5: Troubleshooting

This section provides guidance on common challenges encountered during the application of this technique.

Problem	Possible Cause(s)	Suggested Solution(s)
Low protein expression yield	- Toxicity of 2,3,6-Trifluoro-L-phenylalanine- Inefficient incorporation by the synthetase	- Lower the expression temperature (18-20°C)- Reduce the concentration of the fluorinated amino acid- Use a richer minimal medium
Incomplete incorporation of the fluorinated amino acid	- Contamination with L-phenylalanine- Insufficient inhibition of endogenous phenylalanine synthesis	- Ensure complete removal of L-phenylalanine before induction- Use a robust auxotrophic strain or an orthogonal synthetase/tRNA pair
Protein precipitation during purification or NMR experiments	- Reduced stability of the fluorinated protein- Aggregation at high concentrations	- Optimize buffer conditions (pH, salt concentration)- Add stabilizing osmolytes (e.g., glycerol)- Perform experiments at lower protein concentrations
Poorly resolved ¹⁹F NMR spectra	- Multiple conformations of the protein- Intermediate exchange on the NMR timescale	- Vary the temperature to shift the exchange regime- Use higher magnetic field strengths for better resolution
Difficulty in fitting the denaturation data	- The folding process is not a simple two-state transition- Presence of stable folding intermediates	- Use a three-state or more complex folding model for data fitting- Combine with other techniques (e.g., fluorescence) to validate the model

Section 6: Case Study: Unraveling the Folding Pathway of a Model Protein

In this study, a single tryptophan residue was replaced with 5-fluoro-tryptophan. ¹⁹F NMR was used to monitor the urea-induced denaturation of the protein. The spectra clearly showed two distinct peaks corresponding to the native and unfolded states. As the urea concentration was increased, the intensity of the native peak decreased while the unfolded peak grew in, consistent with a two-state unfolding transition.

A plot of the fraction unfolded versus urea concentration yielded a sigmoidal curve, from which the midpoint of the transition (Cₘ) and the free energy of unfolding (ΔGᵤ) were calculated. Furthermore, in the transition region, significant line broadening was observed, indicating that the folding/unfolding process was in the intermediate exchange regime on the NMR timescale. By performing a complete lineshape analysis of the spectra in this region, the authors were able to extract the rate constants for folding and unfolding, providing a comprehensive thermodynamic and kinetic description of the folding process.

This case study highlights the power of ¹⁹F NMR to provide residue-specific information on protein folding, allowing for the determination of both equilibrium and kinetic parameters from a single set of experiments. The same approach can be readily applied using 2,3,6-Trifluoro-L-phenylalanine to probe the folding of proteins containing phenylalanine residues.

Conclusion

The use of 2,3,6-Trifluoro-L-phenylalanine as a ¹⁹F NMR probe offers a powerful and versatile tool for the detailed investigation of protein folding pathways. The high sensitivity and background-free nature of ¹⁹F NMR, coupled with the ability to introduce this non-canonical amino acid biosynthetically, provides an unparalleled window into the transient and complex events that govern protein folding. The detailed protocols and guidelines presented in this application note are intended to empower researchers to confidently apply this technique to their own systems of interest, thereby advancing our fundamental understanding of protein folding and aiding in the development of novel therapeutics for protein misfolding diseases.

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The Strategic Incorporation of Fluorinated Amino Acids in Drug Discovery: A Guide to Application and Protocol

Introduction: The "Fluorine Advantage" in Modern Drug Development

In the landscape of contemporary drug discovery, the strategic introduction of fluorine into lead compounds has become an indispensable tool for medicinal chemists.[1] This is particularly true for the use of fluorinated amino acids, which serve as powerful building blocks in the design of both small molecules and peptide-based therapeutics.[2][3][4] The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[1][5][6] Judicious placement of fluorine can enhance metabolic stability, modulate pKa, improve binding affinity, and alter cellular permeability, ultimately transforming a promising compound into a viable drug candidate.[5][7]

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the practical applications of fluorinated amino acids. We will delve into the rationale behind their use, provide detailed protocols for their incorporation and evaluation, and present visual aids to clarify key concepts and workflows. Our focus is on empowering researchers to leverage the "fluorine advantage" in their drug discovery programs.

Part 1: The Mechanistic Underpinnings of Fluorination in Drug Design

The decision to incorporate a fluorinated amino acid is a strategic one, driven by the desire to predictably modify a molecule's properties. The high electronegativity of fluorine can create strong dipoles and alter the electronic distribution within a molecule, impacting its interactions with biological targets.[5]

Enhancing Metabolic Stability

One of the most common applications of fluorination is to block metabolic "soft spots."[1] Many drug candidates fail due to rapid metabolism by cytochrome P450 enzymes, which often hydroxylate susceptible C-H bonds. Replacing a hydrogen with a fluorine atom at these positions can effectively prevent this oxidation, thereby increasing the drug's half-life.[1][8]

Diagram 1: Mechanism of Metabolic Blocking

Caption: Fluorination at a metabolically labile site prevents oxidation by CYP450 enzymes.

Modulating Physicochemical Properties

The introduction of fluorine can significantly alter a molecule's lipophilicity and pKa. While fluorination generally increases lipophilicity, the effect is highly context-dependent.[8] For instance, a trifluoromethyl group is more lipophilic than a methyl group. This modulation of lipophilicity can be used to optimize a drug's absorption, distribution, metabolism, and excretion (ADME) properties.[8][9] Furthermore, the electron-withdrawing nature of fluorine can lower the pKa of nearby basic functional groups, which can improve cell permeability by increasing the population of the more membrane-permeant neutral species at physiological pH.[5][7]

Influencing Conformation and Binding Affinity

Fluorinated amino acids can be used to control the conformation of peptides and proteins.[10] The steric and electronic effects of fluorine can favor specific torsional angles, leading to more stable secondary structures such as alpha-helices or beta-sheets.[11] This conformational control can pre-organize a peptide into its bioactive conformation, leading to enhanced binding affinity for its target.[10] Moreover, the polarized C-F bond can participate in favorable dipole-dipole or orthogonal multipolar interactions within a protein's binding pocket, further increasing affinity.[10]

Table 1: Impact of Fluorination on Key Drug Properties

Property	Effect of Fluorination	Rationale
Metabolic Stability	Increased	C-F bond is stronger than C-H bond, blocking oxidative metabolism.[1][8]
Lipophilicity	Generally Increased	Fluorine is more lipophilic than hydrogen.[8]
pKa of Amines	Decreased	The electron-withdrawing nature of fluorine reduces the basicity of nearby amines.[5][7]
Binding Affinity	Can be Increased	Conformational control and favorable electrostatic interactions.[10]
Cell Permeability	Can be Improved	Increased lipophilicity and a higher fraction of neutral species at physiological pH.[5][12]

Part 2: Protocols for the Application of Fluorinated Amino Acids

This section provides detailed, step-by-step methodologies for the incorporation of fluorinated amino acids into peptides and for the subsequent evaluation of the resulting compounds.

Protocol for Solid-Phase Peptide Synthesis (SPPS) with Fluorinated Amino Acids

The incorporation of fluorinated amino acids into peptides is most commonly achieved through Solid-Phase Peptide Synthesis (SPPS).[10] While the general principles of SPPS apply, some considerations are necessary when working with fluorinated analogues. The electron-withdrawing effects of fluorine can sometimes decrease the reactivity of the amino acid, potentially requiring longer coupling times or stronger coupling reagents.[2][3]

Materials:

• Fmoc-protected fluorinated amino acid

• Rink Amide resin

• N,N-Dimethylformamide (DMF)

• Piperidine

• HCTU (or other suitable coupling reagent)

• N,N-Diisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Dichloromethane (DCM)

• HPLC for purification

• Mass spectrometer for characterization

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • Dissolve the Fmoc-protected fluorinated amino acid (3 equivalents) and HCTU (3 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the solution and pre-activate for 5 minutes.

  • Add the activated amino acid solution to the deprotected resin and shake for 2-4 hours. Note: A longer coupling time may be necessary for some fluorinated amino acids.

• Wash: Wash the resin with DMF to remove excess reagents.

• Repeat: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Deprotection: After the final amino acid is coupled, remove the N-terminal Fmoc group as described in step 2.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups by treating with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) for 2-3 hours.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether. Purify the peptide by reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the fluorinated peptide by mass spectrometry and analytical HPLC.

Diagram 2: Workflow for SPPS of a Fluorinated Peptide

Caption: A stepwise workflow for the solid-phase synthesis of a fluorinated peptide.

Protocol for In Vitro Metabolic Stability Assay

This assay is crucial for evaluating the effectiveness of fluorination in blocking metabolic degradation.[13] It measures the rate at which a compound is metabolized by liver microsomes, which contain a high concentration of CYP450 enzymes.

Materials:

• Fluorinated test compound and non-fluorinated control

• Pooled human liver microsomes

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Acetonitrile

• LC-MS/MS for analysis

Procedure:

• Prepare Microsome Suspension: Dilute the pooled human liver microsomes in phosphate buffer to the desired concentration.

• Pre-incubation: Add the test compound (fluorinated and non-fluorinated) to the microsome suspension and pre-incubate at 37°C for 10 minutes.

• Initiate Reaction: Start the metabolic reaction by adding the NADPH regenerating system. A control incubation without the NADPH system should be run in parallel to assess non-enzymatic degradation.[13]

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding 3 volumes of ice-cold acetonitrile.[13]

• Sample Processing: Centrifuge the samples to precipitate the proteins. Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Quantify the amount of remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural log of the percentage of remaining compound versus time. The slope of the line will give the rate of metabolism, from which the half-life (t½) can be calculated.

Protocol for ¹⁹F NMR Binding Assay

¹⁹F NMR is a powerful tool for studying ligand-protein interactions, as the fluorine signal is highly sensitive to its chemical environment.[14][15] Changes in the ¹⁹F chemical shift or line broadening upon addition of a target protein can be used to confirm binding and even determine binding affinity.[16][17]

Materials:

• Fluorinated ligand

• Purified target protein

• NMR buffer (e.g., phosphate buffer in D₂O)

• NMR spectrometer with a fluorine probe

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the fluorinated ligand in a suitable deuterated solvent.

  • Prepare a stock solution of the target protein in the NMR buffer.

• Acquire Ligand Spectrum: Acquire a ¹⁹F NMR spectrum of the fluorinated ligand alone. This will serve as the reference spectrum.

• Titration:

  • Add increasing amounts of the target protein to the NMR tube containing the fluorinated ligand.

  • Acquire a ¹⁹F NMR spectrum after each addition of the protein.

• Data Analysis:

  • Monitor the changes in the ¹⁹F chemical shift and/or line width as a function of protein concentration.

  • If a significant change is observed, it indicates binding. The dissociation constant (Kd) can be calculated by fitting the chemical shift changes to a binding isotherm.

Part 3: Concluding Remarks and Future Outlook

The use of fluorinated amino acids has become a cornerstone of modern medicinal chemistry, offering a rational approach to optimizing the properties of drug candidates.[1][18] The ability to enhance metabolic stability, fine-tune physicochemical properties, and modulate binding affinity has led to the successful development of numerous fluorinated drugs.[8][19][20] As our understanding of the nuanced effects of fluorine continues to grow, and as new synthetic methods for the preparation of novel fluorinated amino acids are developed, we can expect to see even more innovative applications of these powerful building blocks in the future.[21][22] The protocols and principles outlined in this guide provide a solid foundation for researchers to effectively utilize fluorinated amino acids in their quest for new and improved therapeutics.

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• Featherston, A. L., & Miller, S. J. (2021). Synthesis of complex unnatural fluorine-containing amino acids. Tetrahedron, 91, 132204. Available at: [Link]

• Müller, K., et al. (2007). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 50(25), 6287-6304. Available at: [Link]

• Moss, S. W., et al. (2022). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Molecules, 27(19), 6571. Available at: [Link]

• Murphy, C. D. (2015). Recent advances in fluorination techniques and their anticipated impact on drug metabolism and toxicity. Expert Opinion on Drug Metabolism & Toxicology, 11(3), 413-427. Available at: [Link]

• Scott, P. J. H. (2021). Utilization of fluorinated α-amino acids in small molecule drug design. Expert Opinion on Drug Discovery, 16(10), 1151-1165. Available at: [Link]

• Gapp, M., et al. (2014). A highly sensitive method for in vitro testing of fluorinated drug candidates using high-resolution continuum source molecular absorption spectrometry (HR-CS MAS). Analytical and Bioanalytical Chemistry, 406(14), 3431-3442. Available at: [Link]

• Jee, J., et al. (2023). Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery. Molecules, 28(14), 5406. Available at: [Link]

• Qiu, X. L., & Qing, F. L. (2015). Recent Advances in the Synthesis of Fluorinated Amino Acids. Current Organic Synthesis, 12(4), 437-450. Available at: [Link]

• Brigaud, T., et al. (2020). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. Molecules, 25(12), 2908. Available at: [Link]

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• Mykhailiuk, P. K. (2020). Applications of fluorine-containing amino acids for drug design. Future Medicinal Chemistry, 12(2), 147-163. Available at: [Link]

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workflow for producing proteins with multiple fluorinated amino acid insertions

Application Note & Protocols

Topic: A Robust Workflow for the Production of Proteins with Multiple Site-Specific Fluorinated Amino Acid Insertions

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Canonical 20 Amino Acids

The introduction of non-canonical amino acids (ncAAs) into proteins via genetic code expansion has revolutionized protein engineering and drug discovery.[1][2] Among the hundreds of ncAAs developed, fluorinated amino acids (FAAs) offer a unique and powerful toolkit for probing protein structure, function, and dynamics.[3] The fluorine atom's unique properties—its high electronegativity, small van der Waals radius, and the strength of the C-F bond—can confer enhanced thermal and chemical stability to proteins.[4][5] Furthermore, the 19F nucleus is an exceptional probe for Nuclear Magnetic Resonance (NMR) spectroscopy, boasting 100% natural abundance and a large chemical shift dispersion, which makes it highly sensitive to the local chemical environment.[6][7] This enables the study of protein conformational changes, ligand binding, and protein-protein interactions with minimal background interference.[8][9][10]

While the incorporation of a single FAA is now relatively routine, the insertion of multiple FAAs into a single polypeptide chain presents significant challenges, primarily related to expression efficiency and fidelity.[11][12] Decreased protein yield is a common issue, often caused by competition between the suppressor tRNA and cellular release factors at the recoded codons.[12] This guide provides a comprehensive workflow, from experimental design to final protein verification, for the efficient and high-fidelity production of proteins containing multiple, site-specifically incorporated fluorinated amino acids. We will delve into the causality behind key experimental choices, offering field-proven protocols and troubleshooting advice to empower researchers in this cutting-edge area of synthetic biology.

Core Concepts: The Orthogonal Translation System

The cornerstone of genetic code expansion is the orthogonal translation system (OTS) .[13] An OTS consists of an aminoacyl-tRNA synthetase (aaRS) and its cognate transfer RNA (tRNA) that function independently of the host cell's endogenous aaRS/tRNA pairs.[14][15] This orthogonality is critical: the engineered aaRS must not charge any of the host's native tRNAs with the FAA, and the host's native synthetases must not charge the engineered tRNA with any of the 20 canonical amino acids.[13]

For FAA incorporation, this system is programmed to recognize a "blank" codon, most commonly the amber stop codon (UAG), which is the least frequent stop codon in many expression hosts like E. coli.[2] The orthogonal tRNA possesses an anticodon (CUA) that recognizes the UAG codon on the mRNA, allowing it to deliver the FAA to the ribosome for incorporation into the growing polypeptide chain.[2][16]

Figure 1: The Orthogonal Translation System (OTS) mechanism.

Experimental Workflow: A Step-by-Step Guide

This workflow is optimized for producing proteins with multiple FAA insertions in E. coli, a robust and widely used expression host.

Stage 1: Plasmid and Host Strain Selection

The successful incorporation of multiple FAAs hinges on outcompeting the host's translation termination machinery. This is achieved through a combination of plasmid engineering and host strain selection.

A. Plasmid Design: A two-plasmid system is typically required.

• Target Plasmid: This plasmid encodes your protein of interest. The codons for the amino acids you wish to replace with an FAA must be mutated to the amber stop codon, UAG.

  • Causality: Using a standard high-copy expression vector (e.g., pET series) ensures high levels of mRNA transcript, driving protein production. Multiple UAG codons are introduced at desired sites using standard site-directed mutagenesis techniques.

• OTS Plasmid: This plasmid expresses the orthogonal aaRS/tRNA pair.

  • Causality: Plasmids like pEVOL and pSUPAR are engineered to express the aaRS and multiple copies of the orthogonal tRNA, increasing their cellular concentration to efficiently suppress the UAG codons. The choice of OTS is critical. The tyrosyl-tRNA synthetase/tRNA pair from Methanocaldococcus jannaschii (MjTyrRS) and the pyrrolysyl-tRNA synthetase/tRNA pair from Methanosarcina species (PylRS) are two of the most commonly used and extensively engineered systems.[12][13]

B. Host Strain Selection: For multiple insertions, standard expression strains like BL21(DE3) can be inefficient due to the activity of Release Factor 1 (RF1), which recognizes the UAG codon and terminates translation.[12]

• Recommendation: Utilize an E. coli strain with attenuated or deleted RF1. Strains like B-95.ΔA (RF1 knockout) or those engineered with a temperature-sensitive RF1 mutant significantly reduce premature termination, thereby increasing the yield of the full-length, multi-substituted protein.[12] Using these strains is one of the most critical factors for success.

Stage 2: Protein Expression and FAA Supplementation

This stage involves co-transforming the host strain with both plasmids and providing the FAA in the culture medium.

Protocol 1: Small-Scale Expression for Optimization

• Transformation: Co-transform the chosen E. coli strain with the target plasmid and the OTS plasmid using standard protocols. Plate on LB-agar containing the appropriate antibiotics for both plasmids (e.g., ampicillin and chloramphenicol).

• Starter Culture: Inoculate a single colony into 5-10 mL of LB medium with antibiotics and grow overnight at 37°C with shaking.

• Expression Culture: The next day, inoculate 50 mL of fresh LB medium (with antibiotics) with the overnight culture to an initial OD₆₀₀ of ~0.05-0.1.

• Growth and Induction: Grow the culture at 37°C to an OD₆₀₀ of 0.6-0.8.

• Supplementation and Induction: Add the desired fluorinated amino acid to a final concentration of 1-2 mM. Simultaneously, induce protein expression with IPTG (e.g., 0.5-1 mM final concentration) and, if using a pEVOL-based plasmid, L-arabinose (e.g., 0.02% w/v) to induce expression of the orthogonal aaRS.

  • Causality: Adding the FAA just before or at the same time as induction ensures it is readily available for the OTS to charge the orthogonal tRNA once protein synthesis begins. L-arabinose controls the expression of the synthetase, allowing for tighter regulation.

• Expression: Reduce the temperature to 25-30°C and continue to shake for 16-20 hours.

  • Causality: Lowering the temperature slows down cellular processes, including protein synthesis, which can improve the proper folding of the recombinant protein and increase the efficiency of FAA incorporation.

• Harvesting: Harvest the cells by centrifugation (e.g., 5,000 x g for 15 min at 4°C). The cell pellet can be stored at -80°C or used immediately for purification.

Table 1: Common Fluorinated Amino Acids and Expression Parameters

Fluorinated Amino Acid (FAA)	Abbreviation	Typical Concentration	Recommended OTS
p-Azidophenylalanine	pAzF	1 mM	Evolved PylRS or TyrRS
p-Benzoylphenylalanine	pBpa	1 mM	Evolved TyrRS
4-Fluoro-L-phenylalanine	4FF	1-2 mM	Evolved TyrRS
5-Fluoro-L-tryptophan	5FW	1 mM	Evolved TyrRS
3-Fluoro-L-tyrosine	3FY	1-2 mM	Evolved TyrRS

Note: Optimal FAA concentration may need to be determined empirically for your specific protein and FAA.

Stage 3: Protein Purification

Purification of proteins containing FAAs generally follows standard protocols. A common and efficient method is to use an affinity tag (e.g., a hexahistidine-tag) engineered into the protein sequence.

Protocol 2: Purification using Ni-NTA Affinity Chromatography

• Lysis: Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mg/mL lysozyme, and protease inhibitors). Lyse the cells by sonication on ice.

• Clarification: Centrifuge the lysate at high speed (e.g., 20,000 x g for 30 min at 4°C) to pellet cell debris.

• Binding: Apply the clarified supernatant to a pre-equilibrated Ni-NTA resin column. Allow the lysate to bind to the resin.

• Washing: Wash the resin with several column volumes of Wash Buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20-40 mM imidazole) to remove non-specifically bound proteins.

• Elution: Elute the target protein with Elution Buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250-500 mM imidazole).

• Buffer Exchange: If necessary, exchange the eluted protein into a final storage buffer using dialysis or a desalting column.

• Analysis: Analyze the purified protein fractions by SDS-PAGE to assess purity and yield.

Stage 4: Verification of FAA Incorporation

It is absolutely essential to verify that the FAAs have been incorporated correctly and to determine the incorporation efficiency. Mass spectrometry (MS) is the gold standard for this validation.[][18]

A. Mass Spectrometry Analysis: Intact protein analysis or peptide mass fingerprinting can be used.

• Intact Protein MS: Electrospray ionization (ESI) mass spectrometry can determine the total mass of the purified protein. The observed mass should correspond to the theoretical mass calculated with the FAAs incorporated. Each FAA will result in a specific mass shift compared to the canonical amino acid it replaced.

• Peptide Mass Fingerprinting: The protein is digested with a protease (e.g., trypsin), and the resulting peptides are analyzed by MALDI-TOF or LC-MS/MS. This method can confirm the exact sites of incorporation.[19]

B. SDS-PAGE and Western Blotting: While not definitive for confirming FAA identity, these methods can provide initial evidence of successful suppression. A protein with UAG codons will only be expressed as a full-length product in the presence of the FAA and the OTS. A control experiment run without the FAA should show no full-length protein, only potential truncation products.

Figure 2: High-level workflow for producing multi-fluorinated proteins.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no yield of full-length protein	1. RF1 competition is too high.2. FAA is toxic to the cells.3. FAA is not being transported into the cell.4. OTS expression is too low.	1. Switch to an RF1-knockout or attenuated E. coli strain.[12]2. Perform a growth curve analysis to assess toxicity; lower the FAA concentration or induction temperature.3. Increase FAA concentration in the media; check literature for specific transporter requirements.4. Ensure proper induction of the OTS plasmid (e.g., with L-arabinose for pEVOL). Increase the number of tRNA gene copies on the plasmid.
High levels of truncated protein	Primarily due to inefficient UAG suppression by the OTS.	1. Use an RF1-deficient host strain.2. Increase the concentration of the FAA.3. Optimize the expression levels of the aaRS and tRNA by varying inducer concentrations.
Mass spec shows a mix of FAA and canonical amino acid	The orthogonal aaRS is charging the tRNA with an endogenous amino acid, or the host synthetases are charging the orthogonal tRNA.	1. This indicates a lack of orthogonality. The OTS may need to be further evolved for higher specificity.2. For residue-specific incorporation methods, ensure the host is a true auxotroph for the canonical amino acid being replaced.[20]
Protein is misfolded or insoluble	The incorporated FAAs are disrupting the protein's native fold.	1. Lower the expression temperature (e.g., to 18-20°C).2. Co-express molecular chaperones.3. Optimize purification buffers with additives like L-arginine or non-detergent sulfobetaines to improve solubility.

Conclusion and Future Outlook

The ability to incorporate multiple fluorinated amino acids into proteins opens up exciting avenues for research and development. It provides a powerful method for creating hyperstable proteins and for dissecting complex biological processes using 19F NMR.[4][8] The workflow presented here, which emphasizes the critical role of an appropriate host strain and a robust OTS, provides a clear path to overcoming the common challenges associated with this technique. As methods for engineering orthogonal pairs and recoding organisms continue to advance, the production of proteins with even greater numbers and diversity of ncAAs will become increasingly accessible, further expanding the functional landscape of the proteome.[11][21]

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• Fluorinated Protein and Peptide Materials for Biomedical Applications. MDPI. [Link]

• Fluorine labeling of proteins for NMR studies. UCLA-DOE Biosciences. [Link]

• Engineering a tRNA and aminoacyl-tRNA synthetase for the site-specific incorporation of unnatural amino acids into proteins in vivo. PNAS. [Link]

• Fine-tuning Interaction between Aminoacyl-tRNA Synthetase and tRNA for Efficient Synthesis of Proteins Containing Unnatural Amino Acids. ACS Publications. [Link]

• iNClusive: a database collecting useful information on non-canonical amino acids and their incorporation into proteins for easier genetic code expansion implementation. PubMed. [Link]

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• Advances in Biosynthesis of Non-Canonical Amino Acids (ncAAs) and the Methods of ncAAs Incorporation into Proteins. MDPI. [Link]

• Unnatural Amino Acids into Proteins/ Protein Engineering. International Research Journal of Modernization in Engineering Technology and Science. [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Challenges in 2,3,6-Trifluoro-L-phenylalanine Incorporation

Welcome to the technical support center for the incorporation of 2,3,6-Trifluoro-L-phenylalanine (2,3,6-F3-Phe). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of utilizing this non-canonical amino acid (ncAA) in their experimental workflows. Here, we address common challenges through a series of troubleshooting guides and frequently asked questions, grounded in scientific principles and field-proven insights.

The incorporation of fluorinated amino acids like 2,3,6-F3-Phe into proteins and peptides offers a powerful tool for modulating their properties, including stability, binding affinity, and enzymatic activity.[1][2] The strategic placement of fluorine atoms can alter the electrostatic potential and hydrophobicity of the amino acid side chain with minimal steric disruption.[3][4] However, the successful incorporation of 2,3,6-F3-Phe presents unique challenges that require careful optimization of experimental conditions. This guide will provide in-depth solutions to these hurdles.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary methods for incorporating 2,3,6-F3-Phe into a protein of interest?

A1: There are two main strategies for incorporating 2,3,6-F3-Phe:

• In Vivo Incorporation using Orthogonal Translation Systems (OTS): This is the most common method for producing proteins with site-specifically incorporated ncAAs in living cells (e.g., E. coli, mammalian cells).[5][6] It relies on an engineered aminoacyl-tRNA synthetase (aaRS) and its cognate tRNA pair that are "orthogonal" to the host's endogenous translational machinery.[5][6][7] This engineered pair recognizes a unique codon (often a nonsense or quadruplet codon) and specifically incorporates the ncAA at that site.[5][8]

• In Vitro Cell-Free Protein Synthesis (CFPS): CFPS systems offer a flexible alternative where the reaction components are not constrained by a cell wall.[5] This allows for the direct addition of purified 2,3,6-F3-Phe and the corresponding charged tRNA to the reaction mixture, bypassing the need for cellular uptake and potential toxicity issues.

Q2: Why am I observing low protein expression levels after attempting to incorporate 2,3,6-F3-Phe?

A2: Low protein expression is a frequent challenge and can stem from several factors:

• Inefficient aaRS/tRNA Pair: The engineered synthetase may have low activity or specificity for 2,3,6-F3-Phe, leading to poor charging of the orthogonal tRNA.

• Toxicity of the ncAA: High concentrations of 2,3,6-F3-Phe can be toxic to the host cells, inhibiting growth and protein synthesis.

• Codon Context and Rarity: The efficiency of ncAA incorporation can be influenced by the codons flanking the target codon.[9] Additionally, if you are using a rare codon for incorporation, the corresponding tRNA might be in low abundance, leading to translational stalling.[10]

• Suboptimal Expression Conditions: Standard protein expression protocols may need significant optimization for ncAA incorporation, including temperature, induction time, and media composition.

Q3: How can I verify that 2,3,6-F3-Phe has been successfully incorporated into my protein?

A3: Verification of successful incorporation is critical. Several analytical techniques can be employed:

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is the gold standard for confirming the precise mass of the modified protein.[3] The expected mass increase for each 2,3,6-F3-Phe incorporation (relative to phenylalanine) is approximately 54 Da.

• Western Blot Analysis: While not a direct confirmation of incorporation, a successful western blot for a full-length protein (in a system designed to truncate upon failure of incorporation) provides strong evidence that the nonsense codon was suppressed.[3]

• Amino Acid Analysis: This technique involves hydrolyzing the protein and analyzing its amino acid composition by HPLC.[11] It can quantify the amount of 2,3,6-F3-Phe incorporated.

• ¹⁹F NMR Spectroscopy: For proteins containing fluorine atoms, ¹⁹F NMR can provide direct evidence of incorporation and can also be used to probe the local environment of the fluorinated residue.[12]

II. Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter during your experiments.

Problem 1: Low Yield of Full-Length Protein in E. coli Expression

You are using an orthogonal translation system in E. coli to incorporate 2,3,6-F3-Phe at a specific TAG amber codon, but the yield of your full-length protein is significantly lower than the wild-type expression.

Causality Analysis:

Low yield in this context is often a multi-faceted problem. The primary culprits are typically related to the efficiency of the orthogonal system, the cellular response to the ncAA, and the expression construct itself.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low protein yield.

Step-by-Step Methodologies:

1. Verify Expression of Orthogonal Components:

• Protocol: Perform a western blot or proteomic analysis on cell lysates to confirm the expression of both the orthogonal aaRS and tRNA. Ensure that the plasmids carrying these components are correctly maintained.

2. Optimize 2,3,6-F3-Phe Concentration:

• Rationale: The optimal concentration of 2,3,6-F3-Phe is a balance between ensuring sufficient substrate for the orthogonal aaRS and avoiding cellular toxicity.

• Protocol:

  • Set up a series of small-scale expression cultures (5-10 mL).

  • Supplement the media with a range of 2,3,6-F3-Phe concentrations (e.g., 0.5 mM, 1 mM, 2 mM, 5 mM).[3]

  • Induce protein expression and grow for a fixed period.

  • Analyze the yield of the full-length protein by SDS-PAGE and western blot.

• Data Summary Table:

2,3,6-F3-Phe Conc.	Cell Density (OD600)	Full-Length Protein Yield (Relative Units)
0 mM (Control)	2.5	0
0.5 mM	2.2	+
1 mM	2.0	+++
2 mM	1.8	++
5 mM	1.2	+

3. Evaluate and Optimize Codon Context:

• Rationale: The nucleotide sequence surrounding the target codon can influence the efficiency of tRNA binding and incorporation.[9] Some codon optimization algorithms can inadvertently create contexts that are unfavorable for ncAA incorporation.[13][14]

• Protocol:

  • Analyze the codon usage of your gene of interest, particularly the codons immediately upstream and downstream of the target incorporation site.

  • If possible, use site-directed mutagenesis to alter these flanking codons to more common or "neutral" codons without changing the amino acid sequence.

  • Compare the expression levels of the original and codon-optimized constructs.

4. Adjust Expression Conditions:

• Protocol:

  • Temperature: Lowering the expression temperature (e.g., from 37°C to 20-25°C) can slow down protein synthesis, giving the orthogonal system more time to incorporate the ncAA and potentially improve protein folding.

  • Inducer Concentration: Titrate the concentration of the inducer (e.g., IPTG) to find the optimal level that balances protein expression with cellular stress.

  • Media Supplementation: In some cases, supplementing the media with natural amino acids (except phenylalanine) can help maintain cell health.

5. Optimize Purification Strategy:

• Rationale: Proteins containing ncAAs may have altered solubility or binding properties.

• Protocol:

  • If using an affinity tag (e.g., His-tag), ensure it is accessible.

  • Consider alternative purification methods like ion-exchange or size-exclusion chromatography if affinity purification is inefficient.[15]

Problem 2: Mis-incorporation of Natural Amino Acids at the Target Site

Mass spectrometry analysis of your purified protein reveals a significant population of protein where a natural amino acid (e.g., Phenylalanine, Tyrosine) is present at the target site instead of 2,3,6-F3-Phe.

Causality Analysis:

This issue points to a lack of "orthogonality" in your system. The engineered aaRS may still recognize and charge the orthogonal tRNA with a natural amino acid, or the endogenous cellular machinery may be competing at the target codon.

Troubleshooting Workflow:

Caption: Workflow to address mis-incorporation issues.

Step-by-Step Methodologies:

1. Evaluate aaRS Specificity:

• Protocol:

  • Perform an in vitro aminoacylation assay to directly measure the ability of your purified orthogonal aaRS to charge the orthogonal tRNA with 2,3,6-F3-Phe versus natural amino acids.

  • Alternatively, conduct a series of small-scale in vivo expressions in the absence of 2,3,6-F3-Phe. If you still observe full-length protein production, it's a strong indicator of mis-incorporation.

2. Implement Negative Selection during aaRS Evolution:

• Rationale: If you are developing your own orthogonal pair, incorporating a negative selection step during the directed evolution of the aaRS is crucial to eliminate variants that recognize natural amino acids.

3. Consider Host Strain Engineering:

• Rationale: Modifying the host genome can reduce competition from endogenous factors.

• Protocol:

  • Release Factor 1 (RF1) Knockout: If using the TAG amber codon, using an E. coli strain with a knockout of RF1 can reduce termination at the TAG codon, thereby increasing the chances of ncAA incorporation.

  • Engineered Phenylalanyl-tRNA Synthetase: For some fluorinated phenylalanines, the endogenous phenylalanyl-tRNA synthetase can mis-charge its tRNA with the ncAA, leading to global mis-incorporation.[16] Using a host strain with a modified phenylalanyl-tRNA synthetase that has reduced affinity for 2,3,6-F3-Phe can improve fidelity.

III. Chemical Synthesis and Stability Considerations

Q4: Are there any specific challenges related to the chemical synthesis of peptides containing 2,3,6-F3-Phe?

A4: While solid-phase peptide synthesis (SPPS) is a robust method, the incorporation of fluorinated amino acids can sometimes require adjustments. Potential challenges include:

• Coupling Efficiency: The electron-withdrawing nature of the fluorine atoms can slightly alter the reactivity of the amino acid. It's advisable to monitor coupling reactions closely and potentially use extended coupling times or more potent coupling reagents.

• Side Reactions: Although generally stable, highly fluorinated aromatic rings can be susceptible to nucleophilic aromatic substitution under certain conditions, though this is less common with trifluorinated derivatives compared to more heavily fluorinated ones.[1]

Q5: How does the incorporation of 2,3,6-F3-Phe affect protein stability?

A5: The impact on stability is context-dependent. The increased hydrophobicity of the fluorinated ring can enhance protein stability through improved hydrophobic packing.[1] However, the altered electrostatic potential of the aromatic ring can also disrupt favorable aromatic-aromatic or cation-pi interactions, potentially leading to destabilization.[3][17] It is important to empirically determine the effect on stability for each specific protein.

IV. Conclusion

The successful incorporation of 2,3,6-Trifluoro-L-phenylalanine is an achievable goal that can unlock new avenues in protein engineering and drug discovery. By systematically addressing the challenges of expression, fidelity, and analysis, researchers can harness the unique properties of this powerful non-canonical amino acid. This guide provides a framework for troubleshooting common issues, but it is important to remember that each protein and experimental system may require unique optimization.

V. References

• Genetic Incorporation of Noncanonical Amino Acids Using Two Mutually Orthogonal Quadruplet Codons. (n.d.). National Institutes of Health. Retrieved from [Link]

• Cell-Free Approach for Non-canonical Amino Acids Incorporation Into Polypeptides. (n.d.). Frontiers in Chemistry. Retrieved from [Link]

• Scheme of non-standard amino acid incorporation using an orthogonal translation system via amber suppression. (n.d.). ResearchGate. Retrieved from [Link]

• Mutually orthogonal nonsense-suppression systems and conjugation chemistries for precise protein labeling at up to three distinct sites. (n.d.). National Institutes of Health. Retrieved from [Link]

• Towards Engineering an Orthogonal Protein Translation Initiation System. (2021). Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]

• Expression and Purification of Fluorinated Proteins from Mammalian Suspension Culture. (n.d.). National Institutes of Health. Retrieved from [Link]

• Preparation of fluorinated phenylalanine derivatives via asymmetric hydrogenation. (n.d.). ResearchGate. Retrieved from [Link]

• Enzymatic synthesis of fluorinated L-phenylalanine marked with hydrogen isotopes. (n.d.). Jagiellonian University. Retrieved from [Link]

• Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells. (2023). National Institutes of Health. Retrieved from [Link]

• Fluorinated phenylalanines: synthesis and pharmaceutical applications. (2020). National Institutes of Health. Retrieved from [Link]

• Enzymatic synthesis of mono- and trifluorinated alanine enantiomers expands the scope of fluorine biocatalysis. (n.d.). National Institutes of Health. Retrieved from [Link]

• Genetic Incorporation of Seven ortho-Substituted Phenylalanine Derivatives. (2014). ACS Publications. Retrieved from [Link]

• Incorporation of l-2,5-Dihydrophenylalanine into Cell Proteins of Escherichia coli and Sarcoma 180. (n.d.). National Institutes of Health. Retrieved from [Link]

• Scheme 40: Synthesis of series of β-fluorinated Phe derivatives using quinoline-based ligand 162 in the Pd-catalyzed direct fluorination of β-methylene C(sp 3 )-H bonds. (n.d.). ResearchGate. Retrieved from [Link]

• Enzymatic synthesis of mono- and trifluorinated alanine enantiomers expands the scope of fluorine biocatalysis. (n.d.). ResearchGate. Retrieved from [Link]

• Codon-optimization in gene therapy: promises, prospects and challenges. (n.d.). National Institutes of Health. Retrieved from [Link]

• Purification of L-phenylalanine. (n.d.). Google Patents. Retrieved from

• Codon optimization with deep learning to enhance protein expression. (2020). National Institutes of Health. Retrieved from [Link]

• Codon Optimization & Codon Usage Bias. (2022). YouTube. Retrieved from [Link]

• Determination of low levels of 4-fluorophenylalanine incorporation into proteins. (1986). PubMed. Retrieved from [Link]

• A critical analysis of codon optimization in human therapeutics. (n.d.). National Institutes of Health. Retrieved from [Link]

• Crossover in Aromatic Amino Acid Interaction Strength: Tyrosine vs. Phenylalanine in Biomolecular Condensates. (2025). eLife. Retrieved from [Link]

• A condition-specific codon optimization approach for improved heterologous gene expression in Saccharomyces cerevisiae. (2014). National Institutes of Health. Retrieved from [Link]

Sources

• 1. Fluorinated phenylalanines: synthesis and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Incorporation of l-2,5-Dihydrophenylalanine into Cell Proteins of Escherichia coli and Sarcoma 180 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Cell-Free Approach for Non-canonical Amino Acids Incorporation Into Polypeptides [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Mutually orthogonal nonsense-suppression systems and conjugation chemistries for precise protein labeling at up to three distinct sites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Genetic Incorporation of Noncanonical Amino Acids Using Two Mutually Orthogonal Quadruplet Codons - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A condition-specific codon optimization approach for improved heterologous gene expression in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Determination of low levels of 4-fluorophenylalanine incorporation into proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Enzymatic synthesis of mono- and trifluorinated alanine enantiomers expands the scope of fluorine biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Codon-optimization in gene therapy: promises, prospects and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Codon optimization with deep learning to enhance protein expression - PMC [pmc.ncbi.nlm.nih.gov]
• 15. US4584399A - Purification of L-phenylalanine - Google Patents [patents.google.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Crossover in Aromatic Amino Acid Interaction Strength: Tyrosine vs. Phenylalanine in Biomolecular Condensates [elifesciences.org]

Technical Support Center: Optimizing Protein Expression with 2,3,6-Trifluoro-L-phenylalanine

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with the site-specific incorporation of 2,3,6-Trifluoro-L-phenylalanine (2,3,6-tfF). This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate the complexities of expressing proteins containing this unique non-canonical amino acid (ncAA). As Senior Application Scientists, our goal is to provide not just steps, but the underlying rationale to empower you to make informed decisions in your experiments.

Introduction: The "Why" of 2,3,6-Trifluoro-L-phenylalanine

Incorporating fluorinated amino acids like 2,3,6-tfF into proteins is a powerful strategy for finely tuning protein properties. The high electronegativity and small size of fluorine atoms can modulate hydrophobicity, electrostatic interactions, and protein stability without introducing significant steric bulk.[1] This makes 2,3,6-tfF an excellent probe for studying protein structure and function, particularly for investigating aromatic interactions and for use in ¹⁹F-NMR studies.[1][2]

However, achieving high yields of proteins containing ncAAs requires the successful co-opting of the cell's translational machinery. This is typically achieved via nonsense suppression, where a stop codon (usually the amber codon, UAG) is repurposed to encode the ncAA.[3][4][5] This process requires two key components delivered on a separate plasmid: an orthogonal aminoacyl-tRNA synthetase (aaRS) and its cognate tRNA.[6][7] The aaRS must specifically charge the ncAA onto the orthogonal tRNA, which then delivers it to the ribosome in response to the UAG codon. Low expression yields are a common hurdle, and this guide is designed to help you overcome them.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues encountered when expressing proteins containing 2,3,6-tfF.

Q1: Why am I getting very low or no yield of my full-length protein?

Low yield is the most frequent challenge and can stem from multiple factors. It's crucial to diagnose the problem systematically.

Potential Cause 1: Inefficient Aminoacyl-tRNA Synthetase (aaRS) The engineered aaRS may not efficiently recognize and charge 2,3,6-tfF onto the orthogonal tRNA. While many synthetases have been developed, pyrrolysine-based (PylRS) aaRS variants have shown particular promise for incorporating fluorinated phenylalanine analogs.[8][9][10]

• Troubleshooting Steps:

  • Verify Your System: Ensure you are using a validated aaRS/tRNA pair known to be effective for fluorinated phenylalanines. The "PheX-D6" and "PheX-B5" synthetases, for example, have been successfully used to incorporate 2,3,6-tfF.[9]

  • Optimize Plasmid Ratios: The relative expression levels of the aaRS, tRNA, and your protein of interest can be critical. If using separate plasmids, titrating the ratio can sometimes boost yield. For systems like the pEVOL plasmid where the aaRS and tRNA are on the same vector, this is less of an issue.[7][11]

Potential Cause 2: Competition with Release Factor 1 (RF1) At the UAG stop codon, your suppressor tRNA must compete with the cell's own Release Factor 1 (RF1), which terminates translation.[12] If this competition is unfavorable, a truncated protein product will be the primary result.

• Troubleshooting Steps:

  • Use an RF1-Deficient Strain: Employing an E. coli strain where the prfA gene (encoding RF1) has been knocked out or is engineered for lower expression can dramatically increase the incorporation efficiency of the ncAA.[13]

  • Increase Suppressor tRNA Expression: Using a plasmid system designed for high-level tRNA expression, such as pEVOL, can help the suppressor tRNA outcompete RF1.[7]

Potential Cause 3: Toxicity of 2,3,6-tfF The ncAA itself or its metabolites may be toxic to the host cells, leading to poor cell growth and reduced protein synthesis.[12]

• Troubleshooting Steps:

  • Perform a Toxicity Assay: Before a large-scale expression, run a simple growth curve analysis. Grow your E. coli strain in media with varying concentrations of 2,3,6-tfF (e.g., 0 mM, 0.5 mM, 1 mM, 2 mM) and monitor the optical density (OD₆₀₀) over time. If growth is significantly impaired at higher concentrations, you may need to use a lower concentration for expression.

  • Delay Induction: Allow cells to reach a higher density before adding the inducer and the ncAA. This ensures a robust cell population is established before introducing the potentially toxic compound.

Potential Cause 4: Suboptimal Expression Conditions Standard expression protocols often need to be adapted for ncAA incorporation.

• Troubleshooting Steps:

  • Optimize 2,3,6-tfF Concentration: The optimal concentration is a balance between ensuring sufficient substrate for the aaRS and avoiding toxicity. A typical starting point is 1-2 mM.[8][9]

  • Lower Induction Temperature: Reducing the temperature to 18-25°C after induction can slow down protein synthesis, which often improves proper folding and can increase the efficiency of ncAA incorporation.[14][15]

  • Use Minimal Media: To prevent potential misincorporation of endogenous phenylalanine by a slightly promiscuous aaRS, use a minimal medium that lacks phenylalanine.[2][9] You may need to supplement with other amino acids to ensure healthy growth.

Q2: How can I confirm that 2,3,6-tfF has been successfully incorporated into my protein?

Verification is essential. Do not rely solely on the presence of a full-length band on an SDS-PAGE gel.

• Gold Standard: Mass Spectrometry: The most definitive method is mass spectrometry (ESI-MS). The mass of the expressed protein should correspond to the theoretical mass calculated with the 2,3,6-tfF incorporated. A successful incorporation of 2,3,6-tfF in place of a Phenylalanine (Phe) will result in a mass shift.

  • Mass of Phenylalanine (C₉H₁₁NO₂) ≈ 165.19 g/mol

  • Mass of 2,3,6-Trifluoro-L-phenylalanine (C₉H₈F₃NO₂) ≈ 219.16 g/mol [16]

  • Expected Mass Increase: ~53.97 Da per incorporation site.

  • High-fidelity incorporation was demonstrated for the PheX-D6 synthetase with 2,3,6-tfF, showing 100% fidelity in one study.[9]

Q3: My protein is expressed, but it's insoluble and forms inclusion bodies. What can I do?

Insolubility is a common issue in recombinant protein expression, and the presence of an ncAA can sometimes exacerbate it.[17]

• Troubleshooting Steps:

  • Lower Expression Temperature: This is the most effective first step. Reducing the post-induction temperature to 18-20°C slows translation, giving the protein more time to fold correctly.[15][17]

  • Co-express Chaperones: Co-expressing molecular chaperones (e.g., GroEL/GroES) can assist in the proper folding of your target protein.[18]

  • Use a Solubility-Enhancing Tag: Fusing your protein to a highly soluble partner, such as Maltose Binding Protein (MBP) or Glutathione S-transferase (GST), can improve its solubility. These tags can be cleaved off after purification.

  • Optimize Lysis Buffer: Including additives like non-detergent sulfobetaines (NDSBs) or a small amount of mild detergent in the lysis buffer can sometimes help keep the protein soluble after cell lysis.

Key Experimental Workflows & Diagrams

Visualizing the core processes can help in understanding and troubleshooting your experiments.

Workflow for Site-Specific Incorporation of 2,3,6-tfF

The diagram below outlines the key components and steps involved in expressing a protein with 2,3,6-tfF using the amber suppression method in E. coli.

Caption: A decision tree for troubleshooting low protein yields.

Protocols

Protocol 1: Expression of a 2,3,6-tfF-Containing Protein in E. coli

This protocol is a starting point and should be optimized for your specific protein of interest. It assumes the use of a pEVOL-type plasmid for the aaRS/tRNA and a separate plasmid for the gene of interest (GOI) under the control of a T7 promoter in a BL21(DE3)-derived strain.

Materials:

• E. coli BL21(DE3) cells co-transformed with GOI plasmid and aaRS/tRNA plasmid.

• LB agar plates with appropriate antibiotics (e.g., ampicillin and chloramphenicol).

• LB medium and M9 minimal medium.

• 2,3,6-Trifluoro-L-phenylalanine (powder).

• 1 M IPTG stock solution.

• Appropriate antibiotics.

Procedure:

• Starter Culture (Day 1): Inoculate a single colony into 10 mL of LB medium containing the appropriate antibiotics. Grow overnight at 37°C with shaking.

• Main Culture (Day 2):

  • Inoculate 1 L of M9 minimal medium in a 2.8 L baffled flask with the overnight starter culture (typically a 1:100 dilution). Add antibiotics.

  • Grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction:

  • Cool the culture to the desired induction temperature (e.g., 20°C). This may take 20-30 minutes in a cold room or shaker.

  • Add 2,3,6-tfF to a final concentration of 1 mM. Ensure it is fully dissolved. Some protocols recommend dissolving it in a small amount of NaOH or HCl before adding to the media. [10] * Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

• Expression:

  • Continue to incubate the culture at 20°C with shaking for 16-20 hours.

• Harvesting (Day 3):

  • Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

  • Discard the supernatant and store the cell pellet at -80°C until purification.

Protocol 2: Verifying Protein Expression and Incorporation

• Small-Scale Expression: Perform a 50 mL expression following the protocol above.

• Lysis: Resuspend the cell pellet in a suitable lysis buffer. Lyse the cells by sonication or using a chemical lysis reagent.

• Clarification: Centrifuge the lysate at >15,000 x g for 30 minutes at 4°C to pellet cell debris.

• SDS-PAGE Analysis:

  • Run samples of the total cell lysate (before clarification) and the soluble fraction on an SDS-PAGE gel.

  • Include a negative control culture grown without 2,3,6-tfF. In this control, you should only see a truncated protein product, if any.

  • The sample with 2,3,6-tfF should show a band at the expected full-length molecular weight.

• Mass Spectrometry:

  • Purify a small amount of the protein using an appropriate method (e.g., Ni-NTA affinity chromatography for His-tagged proteins).

  • Prepare the sample for ESI-MS analysis according to the instrument's requirements.

  • Analyze the resulting spectrum to confirm the molecular weight matches the theoretical mass of the protein with 2,3,6-tfF incorporated.

Data Summary Table

Parameter	Recommended Starting Condition	Rationale & Notes
Host Strain	BL21(DE3) or derivative	Standard for T7 expression systems. Consider an RF1-deficient strain for higher efficiency.
aaRS/tRNA Plasmid	pEVOL or similar PylRS-based system	PylRS systems are well-suited for fluorinated phenylalanine analogs. [8][9]
Culture Medium	M9 Minimal Medium	Reduces competition from endogenous phenylalanine, improving incorporation fidelity. [9]
2,3,6-tfF Conc.	1-2 mM	Balances substrate availability with potential toxicity. Should be optimized for each protein. [9]
Induction OD₆₀₀	0.6 - 0.8	Ensures a healthy cell population before the stress of protein expression.
Induction Temp.	18 - 25 °C	Slower synthesis often improves yield and solubility of ncAA-containing proteins. [17]
Inducer Conc.	0.5 - 1 mM IPTG	Standard range; lower concentrations can sometimes reduce inclusion body formation.
Expression Time	16 - 20 hours	Longer expression at lower temperatures is often beneficial.

References

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• Rodriguez, E. A., Lester, H. A., & Dougherty, D. A. (2006). In vivo incorporation of multiple unnatural amino acids through nonsense and frameshift suppression. PNAS, 103(23), 8650-8655. [Link]

• Gaudelli, N. M., et al. (2024). Incorporation of unnatural amino acids into proteins using base editing.

• ResearchGate. (n.d.). Unnatural amino acid incorporation though nonsense codon suppression. Retrieved January 17, 2026, from [Link]

• Lang, K., & Chin, J. W. (2014). Using genetically incorporated unnatural amino acids to control protein functions in mammalian cells. Essays in Biochemistry, 55, 65-78. [Link]

• BenchChem. (2025).

• Galles, J. D., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. Biophysics Colab. [Link]

• Wang, N., et al. (2024). A robust platform streamlining aromatic noncanonical amino acid biosynthesis and genetic code expansion in Escherichia coli. bioRxiv. [Link]

• Smider, V. V., et al. (2024). Production of antibodies and antibody fragments containing non-natural amino acids in Escherichia coli. Taylor & Francis Online. [Link]

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• Galles, J. D., et al. (2023). Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells. Nature Communications, 14(1), 1-15. [Link]

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• University of Connecticut. (n.d.). Fluorine labeling of proteins for NMR studies. Retrieved January 17, 2026, from [Link]

• Italia, J. S., et al. (2019). Engineered Aminoacyl-tRNA Synthetases with Improved Selectivity toward Noncanonical Amino Acids. ACS Chemical Biology, 14(10), 2247-2256. [Link]

• UCLA. (n.d.). Expression of recombinant proteins containing unnatural amino acids in E. coli and spin labeling with K1 and T1. Retrieved January 17, 2026.

• Sun, R., et al. (2010). Rational design of aminoacyl-tRNA synthetase specific for p-acetyl-L-phenylalanine. Biochemical and Biophysical Research Communications, 391(1), 709-715. [Link]

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• D'Amour, K., et al. (2021). Aminoacyl-trna synthetases and cell lines for site-specific incorporation of unnatural amino acids.

• Galles, J. D., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. bioRxiv. [Link]

• Al-Sayah, M. A., & Barta, N. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry, 16, 1079-1104. [Link]

• Iwane, Y., et al. (2007). Fluorescent Biphenyl Derivatives of Phenylalanine Suitable for Protein Modification. Bioconjugate Chemistry, 18(5), 1459-1466. [Link]

• Margolin, E. A., et al. (2020). Improving Protein Quantity and Quality—The Next Level of Plant Molecular Farming. MDPI. [Link]

• Chen, J., et al. (2021). A Simple Method to Dual Site-Specifically Label a Protein Using Tryptophan Auxotrophic Escherichia coli. bioRxiv. [Link]

• Galles, J. D., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. Biophysics Colab. [Link]

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• 6. Incorporation of Unnatural Amino Acids into Proteins with e.coli expression systems - Profacgen [profacgen.com]
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• 8. Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells [biophysicscolab.org]
• 9. Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. Evaluation and optimisation of unnatural amino acid incorporation and bioorthogonal bioconjugation for site-specific fluorescent labelling of proteins expressed in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Cell-Free Expression Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 15. bitesizebio.com [bitesizebio.com]
• 16. 2,3,6-Trifluoro-L-phenylalanine 95% | CAS: 873429-60-8 | AChemBlock [achemblock.com]
• 17. How to Troubleshoot Low Protein Yield After Elution [synapse.patsnap.com]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Assessing the Cytotoxicity of 2,3,6-Trifluoro-L-phenylalanine

Welcome to the technical support guide for assessing the cytotoxicity of 2,3,6-Trifluoro-L-phenylalanine (2,3,6-F3-Phe). As an unnatural amino acid (UAA), 2,3,6-F3-Phe presents unique challenges and considerations in cell culture experiments. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights, robust protocols, and systematic troubleshooting advice.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and testing of 2,3,6-F3-Phe.

Q1: What is 2,3,6-Trifluoro-L-phenylalanine and why is its cytotoxicity a concern?

A: 2,3,6-Trifluoro-L-phenylalanine is a synthetic analog of the natural amino acid L-phenylalanine, where three hydrogen atoms on the phenyl ring are replaced by fluorine atoms. This substitution can alter the molecule's electronic properties, hydrophobicity, and interactions within a protein structure.[1][2] While it is a valuable tool for protein engineering and creating novel therapeutics, these same alterations can be cytotoxic.[2] Potential toxicity mechanisms include disruption of protein synthesis, induction of endoplasmic reticulum (ER) stress, or metabolic interference.[3] Therefore, assessing its cytotoxicity is a critical first step in any experimental application.

Q2: How should I prepare a stock solution of 2,3,6-F3-Phe for cell culture experiments?

A: The solubility of L-phenylalanine and its analogs can be limited in aqueous solutions. For 2,3,6-F3-Phe, it is recommended to first attempt dissolution in sterile phosphate-buffered saline (PBS) or directly in your base cell culture medium. If solubility is an issue, using a small amount of a weak base (e.g., 0.1 M NaOH) to aid dissolution followed by pH neutralization with HCl is a common strategy. Alternatively, DMSO can be used as a solvent.

Crucial Control: Regardless of the solvent used, you must include a "vehicle control" in your experiments. This control group consists of cells treated with the highest concentration of the solvent used to deliver the compound, ensuring that any observed cytotoxicity is due to 2,3,6-F3-Phe and not the solvent itself.

Q3: Which initial assays should I use to get a broad overview of cytotoxicity?

A: A multi-assay approach is always recommended. Start with two assays that measure different cellular endpoints:

• A metabolic activity assay (e.g., MTT or MTS): This measures the reduction of a tetrazolium salt by mitochondrial dehydrogenases in viable cells, giving an indication of overall metabolic health.[4][5]

• A membrane integrity assay (e.g., LDH release): This measures the release of the cytosolic enzyme lactate dehydrogenase (LDH) from cells with damaged plasma membranes, a hallmark of necrosis or late apoptosis.[6][7][8]

Comparing results from these two assays can provide initial insights into the mode of cell death. For example, a significant decrease in MTT signal without a corresponding increase in LDH release might suggest metabolic inhibition or cell cycle arrest rather than immediate cell lysis.

Q4: What are the primary mechanisms of cell death I should investigate?

A: The two primary cell death pathways are apoptosis and necrosis.

• Apoptosis: A programmed, orderly cell death characterized by cell shrinkage, membrane blebbing, and activation of caspase enzymes.[9][10] It is generally a non-inflammatory process.

• Necrosis: A non-programmed cell death resulting from acute injury, characterized by cell swelling and lysis, leading to the release of intracellular contents and inflammation.[9][11]

Specialized assays, such as Annexin V/Propidium Iodide (PI) staining or caspase activity assays, are required to differentiate between these pathways.[12][13][14]

Part 2: Core Experimental Protocols & Workflow

A logical workflow is essential for systematically assessing cytotoxicity. This workflow ensures that you gather comprehensive and reliable data.

Caption: General workflow for assessing cytotoxicity.

Protocol 2.1: MTT Assay for Metabolic Activity

The MTT assay is a colorimetric method that measures the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells.[5][15] The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight (for adherent cells).

• Compound Treatment: Remove the old medium and add fresh medium containing various concentrations of 2,3,6-F3-Phe. Include wells for untreated controls, vehicle controls, and a positive control (e.g., a known cytotoxic agent like staurosporine). Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.45-0.5 mg/mL and incubate for 1-4 hours at 37°C.[4] During this time, viable cells will convert the MTT into formazan crystals.

• Solubilization: Carefully remove the MTT solution. Add 100-150 µL of a solubilization solution (e.g., DMSO or an acidic ethanol solution) to each well to dissolve the formazan crystals.[15][16]

• Absorbance Reading: Mix gently on an orbital shaker to ensure complete solubilization. Measure the absorbance at a wavelength of 570 nm using a microplate reader.[4]

Protocol 2.2: LDH Assay for Membrane Integrity

This assay quantifies the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon loss of membrane integrity.[7][8]

Step-by-Step Methodology:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol. It is crucial to set up controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).[6]

• Supernatant Collection: After the incubation period, centrifuge the plate (if using suspension cells) or simply collect a portion of the culture supernatant from each well. Be careful not to disturb the cell monolayer for adherent cells.

• LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH reaction mixture (containing substrate and a tetrazolium salt) according to the manufacturer's protocol.

• Incubation: Incubate the plate at room temperature, protected from light, for up to 30 minutes. The released LDH will catalyze a reaction that results in a colored or fluorescent product.[6]

• Absorbance/Fluorescence Reading: Stop the reaction using the provided stop solution and measure the absorbance (typically at 490 nm) or fluorescence (e.g., Ex/Em = 535/587 nm).[8]

• Calculation: Cytotoxicity is calculated as a percentage of the maximum LDH release, after correcting for spontaneous release.

Protocol 2.3: Annexin V / Propidium Iodide (PI) Staining for Apoptosis vs. Necrosis

This flow cytometry or fluorescence microscopy-based assay differentiates between healthy, apoptotic, and necrotic cells.[13][14]

• Annexin V: Binds to phosphatidylserine (PS), which translocates to the outer leaflet of the plasma membrane during early apoptosis.[14]

• Propidium Iodide (PI): A nuclear stain that is excluded by live and early apoptotic cells with intact membranes but can enter late apoptotic and necrotic cells.[13]

Caption: Distinguishing cell states with Annexin V / PI.

Part 3: Troubleshooting Guide

This section is formatted as a direct Q&A to address specific issues you might encounter.

Q: My MTT assay results show high variability between replicate wells. What's wrong?

A: This is a common issue with several potential causes:

• Pipetting Errors: Inconsistent cell seeding or reagent addition. Ensure your pipettes are calibrated and use consistent technique.

• Incomplete Solubilization: Formazan crystals must be fully dissolved. After adding the solvent, visually inspect each well and mix thoroughly on a shaker.[17]

• Cell Clumping: Ensure you have a single-cell suspension before seeding to avoid uneven cell distribution.

• Edge Effects: Wells on the perimeter of the plate are prone to evaporation, which can concentrate media components and affect cell growth. To mitigate this, fill the outer wells with sterile PBS or medium and do not use them for experimental data.

Q: 2,3,6-F3-Phe does not appear to be toxic at the concentrations I've tested. Does this mean it's safe for my cells?

A: Not necessarily. The absence of acute cytotoxicity could be due to several factors:

• Insufficient Treatment Duration: Some cytotoxic effects are time-dependent. Consider extending the incubation period (e.g., to 72 hours).

• Cell Line Specificity: Different cell lines have varying sensitivities to compounds. The effect might be negligible in a robust cancer cell line but significant in a more sensitive primary cell line.

• Solubility Limits: The compound may be precipitating out of the medium at higher concentrations. Check for precipitates visually under a microscope.

• Subtle Effects: The compound might not be causing overt cell death but could be inhibiting proliferation or altering cell function.[18] Consider performing a cell proliferation assay (e.g., CyQUANT) or a functional assay relevant to your research.

• Protein Incorporation: As an amino acid analog, 2,3,6-F3-Phe can be incorporated into newly synthesized proteins.[1][19][20] This may not cause immediate cell death but could lead to protein misfolding and ER stress over longer periods.

Q: My LDH assay shows high background (high spontaneous release). What should I do?

A: High spontaneous LDH release indicates that your control cells are unhealthy.[17]

• Check Cell Health: Ensure your cells are healthy, within a low passage number, and not overgrown before starting the experiment. Over-confluence can lead to cell death.

• Handling Technique: Excessive force during pipetting or media changes can shear cells and cause membrane damage.[17] Handle cells gently.

• Contamination: Check for microbial contamination, which can lyse cells.

• Media Components: Some serum batches or media components can be slightly cytotoxic. Ensure you are using high-quality reagents.

Q: How do I know if the cell death I'm observing is due to apoptosis?

A: You need to perform an apoptosis-specific assay. An increase in LDH release alone is not sufficient to confirm apoptosis.

• Caspase Activity Assays: A key event in apoptosis is the activation of executioner caspases, such as caspase-3 and caspase-7.[10][12] A luminescent or fluorescent assay (e.g., Caspase-Glo 3/7) can directly measure the activity of these enzymes.[12][21] A significant increase in caspase-3/7 activity is a strong indicator of apoptosis.[22]

• Annexin V Staining: As described in Protocol 2.3, observing a cell population that is Annexin V positive and PI negative is a definitive sign of early apoptosis.[9][11][13]

Data Presentation Example: Dose-Response Curve Data

2,3,6-F3-Phe (µM)	Mean Absorbance (570 nm)	Std. Deviation	% Viability (Normalized)
0 (Untreated)	1.25	0.08	100%
0 (Vehicle)	1.23	0.09	98.4%
1	1.18	0.10	94.4%
10	1.05	0.07	84.0%
50	0.78	0.06	62.4%
100	0.61	0.05	48.8%
250	0.35	0.04	28.0%
500	0.15	0.03	12.0%

From this data, an IC50 (the concentration that inhibits 50% of cell viability) can be calculated using non-linear regression analysis, which in this example is approximately 95 µM.

References

• Caspase Activation as a Versatile Assay Platform for Detection of Cytotoxic Bacterial Toxins . National Institutes of Health. [Link]

• Apoptosis and Necrosis Assay (Flow Cytometry) . Cyprotex - Evotec. [Link]

• Cell Viability Assays - Assay Guidance Manual . NCBI Bookshelf - NIH. [Link]

• Caspase Activity Assay . Creative Bioarray. [Link]

• Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells . National Institutes of Health. [Link]

• Arginine-Derived Cationic Surfactants Containing Phenylalanine and Tryptophan: Evaluation of Antifungal Activity, Biofilm Eradication, Cytotoxicity, and Ecotoxicity . MDPI. [Link]

• MTT (Assay protocol) . Protocols.io. [Link]

• Drug-induced Caspase-3 Activation in a Ewing Tumor Cell Line and Primary Ewing Tumor Cells . Anticancer Research. [Link]

• Caspase Assay Kits . Elabscience. [Link]

• MTT Cell Assay Protocol . Texas Children's Hospital. [Link]

• Cytotoxicity MTT Assay Protocols and Methods . Springer Nature Experiments. [Link]

• Genetic Incorporation of Twelve meta-Substituted Phenylalanine Derivatives Using A Single Pyrrolysyl-tRNA Synthetase . National Institutes of Health. [Link]

• Cytotoxicity Assay Protocol & Troubleshooting . Creative Biolabs. [Link]

• Incorporation of p-fluorophenylalanine into protein by a cell-free system . PubMed. [Link]

• Fluorinated phenylalanines: synthesis and pharmaceutical applications . PMC - PubMed Central. [Link]

• LDH Cytotoxicity Assay-Fluorescence (LDH-FL) . ScienCell Research Laboratories. [Link]

• LDH Cytotoxicity Assay FAQs . G-Biosciences. [Link]

• Incorporation of L-2,5-dihydrophenylalanine Into Cell Proteins of Escherichia Coli and Sarcoma 180 . PubMed. [Link]

• Effect of phenylalanine and its metabolites on the proliferation and viability of neuronal and astroglial cells: possible relevance in maternal phenylketonuria . PubMed. [Link]

• Experimental solubility of L-phenylalanine in water at various temperatures . ResearchGate. [Link]

• Phenylalanine deprivation inhibits multiple myeloma progression by perturbing endoplasmic reticulum homeostasis . PMC - PubMed Central. [Link]

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Technical Support Center: Strategies to Improve the Fidelity of Trifluorophenylalanine Encoding

Welcome to the technical support center for the high-fidelity incorporation of trifluorophenylalanine (TFP) and other fluorinated phenylalanine analogs into recombinant proteins. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their experimental workflows. As Senior Application Scientists, we have compiled field-proven insights and detailed protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in achieving high-fidelity TFP encoding?

The central challenge lies in the specificity of the orthogonal translation system.[1][2] An ideal system comprises an aminoacyl-tRNA synthetase (aaRS) and its cognate transfer RNA (tRNA) that are mutually orthogonal, meaning they do not cross-react with their endogenous counterparts in the host organism.[1][2] The engineered aaRS must selectively recognize and charge TFP onto the orthogonal tRNA, which in turn delivers it to the ribosome for incorporation at a specific codon (typically a nonsense or quadruplet codon).[3][4] Low fidelity can arise from two main sources: the engineered aaRS mis-charging the orthogonal tRNA with a canonical amino acid, or the endogenous aaRSs recognizing and charging the orthogonal tRNA.[5]

Q2: How can I be sure that TFP is being incorporated at the desired site and not elsewhere in the protein?

Verification of site-specific incorporation and overall fidelity is crucial. The gold-standard method for this is mass spectrometry (MS).[6][7][8][9] By analyzing the intact protein, you can confirm that the molecular weight corresponds to the protein with TFP incorporated at the target site.[6][7][8] Tandem mass spectrometry (MS/MS) can further pinpoint the exact location of the TFP residue within the protein sequence. This method helps to rule out spurious substitution at natural codons.[7][8]

Q3: I am observing low protein expression yields. What could be the cause?

Low yields are a common issue and can stem from several factors:

• Toxicity of the non-canonical amino acid (ncAA): High concentrations of TFP can be toxic to the expression host.[10] It's important to optimize the concentration of TFP in the growth media.

• Inefficiency of the orthogonal aaRS/tRNA pair: The catalytic efficiency of the engineered synthetase can be a limiting factor.[11] Some aaRS variants may have a lower turnover rate compared to their wild-type counterparts.

• Competition with release factors: When using nonsense suppression (e.g., an amber stop codon), release factors can compete with the aminoacylated-tRNA for binding to the ribosome, leading to premature termination of translation.

• Codon usage: The efficiency of suppression can be influenced by the sequence context surrounding the target codon.

• Overall protein stability: The incorporation of a non-canonical amino acid might destabilize the protein, leading to degradation.[12]

Q4: Can I use the same orthogonal system in both bacterial and mammalian cells?

While some pyrrolysine-based aminoacyl-tRNA synthetase/tRNA pairs have been shown to function in both E. coli and mammalian (HEK 293T) cells, this is not always the case.[6][7][8][13] The expression and function of orthogonal components can be host-dependent. It is essential to validate the performance of your chosen system in the specific expression host you are using.

Troubleshooting Guide

This guide addresses specific problems you might encounter during your TFP encoding experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
High background incorporation of canonical amino acids (low fidelity)	1. Polyspecificity of the engineered aaRS: The synthetase may recognize and charge natural amino acids in addition to TFP.[14] 2. Cross-reactivity of the orthogonal tRNA: Endogenous synthetases in the host may recognize and aminoacylate the orthogonal tRNA.[5] 3. Insufficient TFP concentration: Low levels of TFP in the media can lead to increased mis-incorporation of competing natural amino acids.	1. Directed evolution of the aaRS: Employ screening or selection strategies to evolve aaRS variants with improved selectivity for TFP over canonical amino acids.[14] 2. tRNA engineering: Modify the orthogonal tRNA sequence to reduce recognition by endogenous synthetases.[5] 3. Optimize TFP concentration: Titrate the concentration of TFP in the growth media to find the optimal balance between incorporation efficiency and cell toxicity.
No or very low protein expression	1. Inefficient orthogonal system: The selected aaRS/tRNA pair may have low activity.[11] 2. Toxicity of TFP: The concentration of TFP may be too high, inhibiting cell growth and protein synthesis.[10] 3. Suboptimal expression conditions: Standard protein expression protocols may not be optimal for ncAA incorporation.	1. Screen different aaRS variants: Test a panel of engineered synthetases to identify one with higher activity for TFP.[7][13] 2. Optimize TFP concentration and timing of addition: Determine the optimal TFP concentration and when to add it to the culture. For mammalian cells, a medium switch after an initial growth period in non-fluorinated medium can improve expression.[15] 3. Optimize expression parameters: Adjust induction time, temperature, and media composition.
Mass spectrometry results are ambiguous or show mixed incorporation	1. Incomplete suppression: A mix of TFP-containing protein and truncated protein (due to stop codon read-through) is being produced. 2. Mis-incorporation of other amino acids: The engineered aaRS may be charging other amino acids onto the orthogonal tRNA.[14] 3. Sample purity: The protein sample may not be pure enough for accurate MS analysis.	1. Improve suppression efficiency: Optimize the expression levels of the aaRS and tRNA. Consider using strains with reduced release factor activity. 2. Enhance aaRS selectivity: Use directed evolution to improve the specificity of the synthetase for TFP.[14] 3. Improve protein purification: Employ additional chromatography steps to ensure high sample purity before MS analysis.
Off-target effects observed in cellular systems	1. Genomic instability: The components of the orthogonal system may have unintended effects on the host cell's genome. While more commonly associated with gene editing tools like CRISPR/Cas9, it's a consideration.[16][17][18][19] 2. Perturbation of cellular processes: The presence of the orthogonal system and TFP could interfere with normal cellular functions.	1. Thorough validation: Carefully characterize the phenotype of cells expressing the orthogonal system in the presence and absence of TFP. 2. Control experiments: Include appropriate negative controls to distinguish between effects caused by TFP incorporation and those caused by the expression of the orthogonal machinery itself.

Experimental Protocols

Protocol 1: Validation of TFP Incorporation Fidelity using Mass Spectrometry

This protocol outlines the general steps for confirming the site-specific incorporation of TFP into a target protein.

1. Protein Expression and Purification: a. Co-transform the expression host (E. coli or mammalian cells) with plasmids encoding the target protein (with an in-frame amber stop codon at the desired position), the engineered aaRS, and the orthogonal tRNA. b. Grow the cells in media supplemented with an optimized concentration of TFP. c. Induce protein expression and continue cultivation under optimized conditions. d. Harvest the cells and purify the target protein using standard chromatography techniques (e.g., affinity chromatography, size-exclusion chromatography).

2. Intact Protein Mass Analysis: a. Prepare the purified protein sample for electrospray ionization mass spectrometry (ESI-MS). b. Acquire the mass spectrum of the intact protein. c. Compare the observed molecular weight with the theoretical molecular weight of the protein with TFP incorporated at the target site. A successful incorporation will result in a mass shift corresponding to the difference in mass between TFP and the amino acid encoded by the stop codon in the absence of suppression (or the natural amino acid if there is mis-incorporation).

3. Peptide Mapping by Tandem Mass Spectrometry (MS/MS): a. Digest the purified protein with a specific protease (e.g., trypsin). b. Separate the resulting peptides using liquid chromatography (LC). c. Analyze the peptides by tandem mass spectrometry (MS/MS). d. Search the MS/MS data against the protein sequence to identify the peptide containing the TFP residue and confirm its exact location.

Protocol 2: Directed Evolution of an Aminoacyl-tRNA Synthetase for Improved TFP Specificity

This workflow provides a general framework for evolving an aaRS with enhanced fidelity for TFP.

1. Library Construction: a. Identify key residues in the active site of the parent aaRS that are likely to influence substrate specificity. b. Create a library of aaRS variants by randomizing these residues using techniques like error-prone PCR or site-directed mutagenesis.

2. Selection/Screening: a. Positive Selection: Design a reporter system where the expression of a selectable marker (e.g., an antibiotic resistance gene) is dependent on the successful incorporation of TFP at a nonsense codon.[20] Grow the library of cells in the presence of TFP and the selection agent. Only cells expressing an active aaRS will survive. b. Negative Selection (Counter-Selection): To select against synthetases that recognize canonical amino acids, use a reporter system where the expression of a toxic gene (e.g., barnase) is activated by the incorporation of a natural amino acid at a nonsense codon.[20] Cells with aaRS variants that are active with natural amino acids will be eliminated. c. Fluorescence-Activated Cell Sorting (FACS): Use a fluorescent reporter protein (e.g., GFP) with a nonsense codon at a permissive site. Screen the library for cells that show high fluorescence in the presence of TFP and low fluorescence in its absence.

3. Characterization of Evolved Variants: a. Isolate and sequence the plasmids from the selected/screened clones. b. Re-transform the individual aaRS variants into the expression host and validate their activity and specificity using the reporter system and mass spectrometry.

Visualizations

Caption: A generalized experimental workflow for the incorporation and validation of trifluorophenylalanine.

Caption: A schematic of a directed evolution cycle for improving aaRS specificity.

References

• Eybe, D. (2022). Selection of an Orthogonal tRNA Synthetase for Trifluoromethyl-phenylalanine in Methanomethylophilus Alvus System.
• Galles, G. D., Infield, D. T., Ammerman, M., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. Biophysics Colab.
• Galles, G. D., Infield, D. T., Ammerman, M., et al. (2023). Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells.
• Galles, G. D., Infield, D. T., Ammerman, M., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. Biophysics Colab.
• Galles, G. D., Infield, D. T., Ammerman, M., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. bioRxiv.
• Lajoie, M. J., & Söll, D. (2012). Optimizing Non-natural Protein Function with Directed Evolution. PMC.
• Gassner, N. C., Baase, W. A., & Matthews, B. W. (2001). Differential effects of isomeric incorporation of fluorophenylalanines into PvuII endonuclease.
• Zhang, Y., et al. (2023).
• Kallapur, G. K., & Varman, A. M. (2021). Biochemistry of Aminoacyl tRNA Synthetase and tRNAs and Their Engineering for Cell-Free and Synthetic Cell Applications. Frontiers in Molecular Biosciences.
• Chatterjee, A., Sun, S. B., Furman, J. L., et al. (2013). Optimized orthogonal translation of unnatural amino acids enables spontaneous protein double-labelling and FRET.
• Galles, G. D., Infield, D. T., Clark, C. J., & Ahern, C. (2023). ESI mass spectrometry confirmation of site-specific encoding of...
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• Lee, H., & Lee, H. S. (2021).
• Tharp, J. M., et al. (2021). Genetic Encoding of Three Distinct Noncanonical Amino Acids Using Reprogrammed Initiator and Nonsense Codons. eScholarship.org.
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• Luck, L. A. (2014). Analysis of fluorinated proteins by mass spectrometry. PubMed.
• Coin, I., et al. (2020). Genetic Encoding of para-Pentafluorosulfanyl Phenylalanine: A Highly Hydrophobic and Strongly Electronegative Group for Stable Protein Interactions. Journal of the American Chemical Society.
• Lino, C. A., et al. (2018). Off-target effects in CRISPR/Cas9 gene editing. PMC.
• Das, S., & Panja, S. (2022).
• Kim, S., & Kang, T. J. (2024). tRNA engineering strategies for genetic code expansion. Frontiers in Bioengineering and Biotechnology.
• Wang, L. Expansion of the genetic code. Wang Lab - University of California San Francisco.
• Article on Twisted DNA Increases CRISPR Off-target Effects. The Scientist. (2024).
• Article on Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News.
• Zischewski, J., et al. (2019). Strategies to Increase On-Target and Reduce Off-Target Effects of the CRISPR/Cas9 System in Plants. NIH.

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• 16. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Twisted DNA Increases CRISPR Off-target Effects | The Scientist [the-scientist.com]
• 18. News: Strategies to Avoid and Reduce Off-Target Effects - CRISPR Medicine [crisprmedicinenews.com]
• 19. Strategies to Increase On-Target and Reduce Off-Target Effects of the CRISPR/Cas9 System in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

Technical Support Center: Troubleshooting Poor ¹⁹F NMR Signal in Labeled Proteins

Welcome to the technical support center for ¹⁹F NMR of labeled proteins. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common issues encountered during their experiments. The following sections provide in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions, grounded in established scientific principles and field-tested expertise.

Introduction: The Power and Pitfalls of ¹⁹F NMR

The ¹⁹F nucleus is an exceptional probe for studying protein structure, dynamics, and interactions.[1][2] Its 100% natural abundance, spin ½ nucleus, and high gyromagnetic ratio result in high sensitivity, second only to ¹H.[1][3][4] Furthermore, the absence of endogenous fluorine in most biological systems ensures a background-free spectrum.[1][2] The large chemical shift dispersion of ¹⁹F makes it highly sensitive to the local chemical environment, providing a powerful tool to monitor conformational changes, ligand binding, and protein folding.[1][2][3][5]

However, these same properties can also present challenges. The sensitivity of the ¹⁹F chemical shift to its environment means that even subtle issues in sample preparation or data acquisition can lead to poor signal-to-noise, line broadening, or spectral artifacts. This guide will walk you through a logical troubleshooting process to identify and solve these problems.

General Troubleshooting Workflow

Before diving into specific issues, it's helpful to have a general workflow for diagnosing poor ¹⁹F NMR signals. The following diagram outlines a systematic approach to pinpointing the source of the problem.

Caption: A systematic workflow for troubleshooting poor ¹⁹F NMR signals.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems you might encounter during your ¹⁹F NMR experiments in a question-and-answer format.

Part 1: Sample Preparation and Integrity

Q1: My signal-to-noise is very low. Could my protein labeling be the issue?

A1: Yes, inefficient or heterogeneous labeling is a common cause of poor signal.

• Causality: A low incorporation of the fluorinated amino acid directly translates to a lower concentration of the ¹⁹F spin, leading to a weaker signal. Heterogeneous labeling, where you have a mix of protein species with varying numbers of ¹⁹F labels, can lead to broadened or additional resonances, complicating spectral analysis.[6]

• Troubleshooting Steps:

  • Verify Labeling Efficiency: Use mass spectrometry (ESI-MS) to determine the percentage of fluorine incorporation. Poor incorporation (<90%) can be a significant issue.[6]

  • Optimize Expression: If incorporation is low, consider increasing the concentration of the fluorinated amino acid in the growth media.[6] Also, ensure thorough washing of bacterial pellets to remove any residual unlabeled amino acids from the initial expression conditions.[6]

  • Consider Fractional Labeling: In some cases, complete (>95%) labeling can lead to line broadening and the appearance of minor conformers.[7] Studies have shown that fractional enrichment (e.g., 60-76%) can improve line widths and resolution without significantly impacting protein stability.[7]

Q2: I see broad lines in my spectrum. Could my protein be aggregating?

A2: Yes, protein aggregation is a frequent cause of line broadening.

• Causality: As proteins aggregate, their effective molecular weight and rotational correlation time increase. This leads to more efficient transverse (T₂) relaxation, resulting in broader NMR signals. The large chemical shift anisotropy (CSA) of the ¹⁹F nucleus makes it particularly sensitive to this effect, especially at higher magnetic fields.[6]

• Troubleshooting Steps:

  • Dynamic Light Scattering (DLS): Use DLS to check for the presence of aggregates in your sample.

  • Optimize Buffer Conditions: Screen different buffer conditions (pH, salt concentration, additives like glycerol or mild detergents) to improve protein solubility and stability.

  • Lower Protein Concentration: While counterintuitive for improving signal-to-noise, lowering the protein concentration can sometimes reduce aggregation. Typical concentrations for protein NMR are in the 10 µM to 1 mM range.[3]

  • Temperature Variation: Acquiring spectra at different temperatures can help identify temperature-dependent aggregation.

Q3: My signal is weak and broad. Could there be something in my buffer causing this?

A3: Absolutely. Paramagnetic species in your buffer can significantly impact your ¹⁹F signal.

• Causality: Paramagnetic metals (e.g., Mn²⁺, Cu²⁺, Gd³⁺) or even dissolved molecular oxygen can cause significant line broadening through paramagnetic relaxation enhancement (PRE).[2][5] These species have unpaired electrons that create strong fluctuating magnetic fields, leading to very efficient T₂ relaxation and, consequently, broad signals.

• Troubleshooting Steps:

  • Use High-Purity Reagents: Ensure all buffer components are of the highest possible purity to minimize metal contamination.

  • Add a Chelating Agent: Including a small amount of a chelating agent like EDTA (e.g., 1 mM) can sequester paramagnetic metal ions.

  • Degas Your Sample: To remove dissolved oxygen, which is paramagnetic, degas your sample by bubbling with an inert gas like nitrogen or argon, or by using the freeze-pump-thaw method.

  • Controlled Use of Paramagnetism: Interestingly, controlled addition of a paramagnetic agent can sometimes be beneficial. Chelated Ni(II), for instance, can be used to shorten the longitudinal relaxation time (T₁) without excessive line broadening, allowing for faster data acquisition.[8][9]

Recommended Buffer Components & Conditions
Component	Recommendation
Buffer	Choose a buffer system with a pKa close to the desired pH to ensure good buffering capacity.
pH	Optimize for protein stability and solubility.
Salt Concentration	Typically 50-150 mM NaCl to mimic physiological conditions and reduce non-specific interactions. High salt can be problematic for probe tuning.[10]
Additives	Consider 5-10% D₂O for frequency locking and as a solvent isotope shift reference.[3] Small amounts of glycerol (5-10%) can improve protein stability.
Chelating Agent	0.5-1 mM EDTA to remove trace paramagnetic metals.

Part 2: Data Acquisition

Q4: I'm not seeing any signal, or it's very weak. What should I check on the spectrometer?

A4: Proper spectrometer setup, particularly probe tuning and matching, is critical.

• Causality: The NMR probe must be tuned to the specific frequency of the ¹⁹F nucleus in your sample and matched to the impedance of the spectrometer's electronics (typically 50 Ω).[11] Mismatched tuning and matching lead to inefficient power transfer to the sample (for excitation) and from the sample (for detection), resulting in a significant loss of signal.[11] The sample itself, especially its ionic strength, affects the probe's tuning and matching.[10]

• Troubleshooting Steps:

  • Tune and Match the Probe: Always tune and match the probe with your sample inside.[10] This minimizes reflected power and ensures optimal performance.[11]

  • Calibrate the 90° Pulse: After tuning and matching, calibrate the 90° pulse width for your sample. An incorrect pulse width will lead to suboptimal excitation and signal loss.

  • Check Probe Connections and Filters: Ensure the correct filters for ¹⁹F detection are in place and all cables are properly connected.[12]

Q5: My peaks are folded or aliased. How do I fix this?

A5: You need to set an appropriate spectral width.

• Causality: The ¹⁹F nucleus has a very large chemical shift range.[2][13] If your spectral width is too narrow, signals outside this range will be "folded" or "aliased" back into the spectrum, appearing at incorrect frequencies.

• Troubleshooting Steps:

  • Start with a Large Spectral Width: For an unknown sample, begin with a very large spectral width (e.g., 500,000 Hz) to ensure all peaks are captured.[12]

  • Center the Spectrum: Set the transmitter offset (center of the spectrum) to the expected chemical shift range of your ¹⁹F label.

  • Optimize the Spectral Width: Once you have identified the region containing your signals, you can reduce the spectral width to encompass only that region, which can improve digital resolution.[12]

Q6: I have a good signal, but it takes a very long time to acquire the data. Can I speed this up?

A6: Yes, by optimizing the relaxation delay.

• Causality: The relaxation delay (d1) between scans allows the magnetization to return to equilibrium along the z-axis. This process is governed by the longitudinal relaxation time (T₁). A d1 that is too long wastes time, while one that is too short can lead to signal saturation and reduced intensity.

• Troubleshooting Steps:

  • Measure T₁: Perform a T₁ inversion recovery experiment to measure the longitudinal relaxation time of your ¹⁹F signals.

  • Set an Optimal Relaxation Delay: A relaxation delay of 1.3 to 1.5 times the longest T₁ is a good compromise between signal intensity and experiment time. For quantitative measurements, a delay of 5 times T₁ is recommended.[13]

  • Use Paramagnetic Relaxation Enhancement (PRE): As mentioned earlier, adding a controlled amount of a paramagnetic agent like chelated Ni(II) can shorten T₁ and significantly reduce the required relaxation delay, speeding up data acquisition without substantial line broadening.[9]

Part 3: Data Processing

Q7: My baseline is very distorted or rolling. What's the cause and how do I correct it?

A7: Baseline distortion in ¹⁹F NMR is common and can arise from several factors.

• Causality: A very large spectral width, incorrect phasing, or a large first-order phase correction can all contribute to a rolling baseline.[12][14]

• Troubleshooting Steps:

  • Check Phasing: First, ensure your spectrum is correctly phased. Start with an automatic zero-order phase correction, followed by manual adjustment if needed.[12] Check that a large first-order phase correction has not been accidentally applied.[12]

  • Apply Baseline Correction: Use a polynomial fitting or other baseline correction algorithm available in your processing software. For spectra with significant baseline roll, a linear baseline correction might be necessary.[14] It's often best to apply this correction only to the regions of the spectrum containing signals.

Experimental Protocols

Protocol 1: Verification of ¹⁹F Labeling Incorporation by ESI-MS

• Sample Preparation: Prepare the ¹⁹F-labeled protein sample at a concentration of approximately 10-20 µM in a buffer compatible with mass spectrometry (e.g., 20 mM ammonium acetate).

• Mass Spectrometry Analysis: Infuse the sample into an electrospray ionization mass spectrometer. Acquire spectra in the appropriate mass range for your protein.

• Deconvolution: Deconvolute the resulting charge state envelope to obtain the molecular weight of the protein.

• Calculate Incorporation Percentage: Compare the observed molecular weight to the theoretical molecular weights of the unlabeled and fully labeled protein. The relative intensities of the peaks corresponding to different labeling states can be used to calculate the overall incorporation percentage.[6]

Protocol 2: Basic 1D ¹⁹F NMR Data Acquisition

• Sample Preparation: Prepare 300-500 µL of your ¹⁹F-labeled protein sample (typically 25-100 µM) in a suitable NMR buffer containing 5-10% D₂O.

• Spectrometer Setup:

  • Insert the sample into the magnet and allow the temperature to equilibrate.

  • Load a standard 1D ¹⁹F experiment.

  • Tune and match the ¹⁹F channel of the probe to your sample.[11][15]

• Acquisition Parameters:

  • Spectral Width (sw): Set a large initial spectral width (e.g., 200-400 ppm) centered on the expected chemical shift range.

  • Number of Scans (nt): Start with a moderate number of scans (e.g., 128 or 256) and increase as needed for signal-to-noise.[12]

  • Relaxation Delay (d1): Use a default of 1-2 seconds. This can be optimized later by measuring T₁.

  • Acquisition Time (at): Aim for an acquisition time that provides adequate resolution (e.g., 0.1-0.2 s).

• Data Acquisition: Calibrate the 90° pulse width and acquire the data.

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum.

  • Apply a baseline correction.

Conclusion

Troubleshooting poor ¹⁹F NMR signals is a systematic process of elimination that spans sample preparation, data acquisition, and processing. By understanding the underlying principles and following a logical workflow, you can overcome common challenges and harness the full potential of ¹⁹F NMR in your research. This guide provides the foundational knowledge and practical steps to diagnose and solve the most frequent issues, enabling you to acquire high-quality, interpretable data.

References

• Vogt, M., et al. (2011). Optimizing 19F NMR protein spectroscopy by fractional biosynthetic labeling. Journal of Biomolecular NMR, 50(4), 387-396.
• Jee, J., et al. (2019). Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment.
• Arora, A., & Tamm, L. K. (2015). Optimizing 19F NMR protein spectroscopy by fractional biosynthetic labeling. Request PDF.
• Cai, K., et al. (2016). Paramagnetic relaxation enhancement for protein-observed 19F NMR as an enabling approach for efficient fragment screening. RSC Advances, 6(98), 95715-95721.
• Cai, K., et al. (2016). Paramagnetic relaxation enhancement for protein-observed 19F NMR as an enabling approach for efficient fragment screening. PMC - NIH.
• Sigma-Aldrich. 19Fluorine NMR. Sigma-Aldrich.
• UC Santa Barbara. F19 detection. NMR Facility, UCSB Chem and Biochem.
• Various Authors. (2024). Best way to determine 19F-NMR yield?
• Punihaole, D., & Lisi, G. P. (2017). Using 19F NMR to Probe Biological Interactions of Proteins and Peptides. ACS Chemical Biology, 12(11), 2736-2747.
• Dalvit, C., et al. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega, 7(15), 12765-12775.
• Pomerantz, W. C., & Kokkonda, S. (2018). A beginner's guide to 19F NMR and its role in drug screening. Future Medicinal Chemistry, 10(4), 453-468.
• Danielson, M. A., & Falke, J. J. (1996). Use of 19F NMR to probe protein structure and conformational changes. Annual Review of Biophysics and Biomolecular Structure, 25, 163-195.
• Luchinat, E., et al. (2023). Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy. Journal of the American Chemical Society, 145(2), 1089-1099.
• Prosser, R. S., & Prosser, B. J. (2014). Fluorine-19 NMR of integral membrane proteins illustrated with studies of GPCRs. Current Opinion in Chemical Biology, 20, 108-115.
• Malz, F., & Rullmann, T. (2017). Application and Methodology of the Non-destructive 19F Time-domain NMR Technique to Measure the Content in Fluorine-containing Drug Products. Journal of Visualized Experiments, (126), 55979.
• Gottier, R., et al. (2015). 19F Paramagnetic Relaxation Enhancement: A Valuable Tool for Distance Measurements in Proteins. Chembiochem, 16(15), 2201-2204.
• University of Ottawa NMR Facility. (2008). Tuning Problems for Samples of High Ionic Strength. University of Ottawa NMR Facility Blog.
• Gottier, R., et al. (2015). 19 F Paramagnetic Relaxation Enhancement: A Valuable Tool for Distance Measurements in Proteins. Scilit.
• Gerig, J. T. (2000). Fluorine NMR. eMagRes, 1-9.
• University of Wisconsin-Madison. A Typical NMR Probe... Probe Tuning... considerations. NMR Facility, University of Wisconsin-Madison.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. USE OF 19F NMR TO PROBE PROTEIN STRUCTURE AND CONFORMATIONAL CHANGES - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Fluorine-19 NMR of integral membrane proteins illustrated with studies of GPCRs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimizing 19F NMR protein spectroscopy by fractional biosynthetic labeling | Semantic Scholar [semanticscholar.org]
• 8. experts.umn.edu [experts.umn.edu]
• 9. Paramagnetic relaxation enhancement for protein-observed 19F NMR as an enabling approach for efficient fragment screening - PMC [pmc.ncbi.nlm.nih.gov]
• 10. University of Ottawa NMR Facility Blog: Tuning Problems for Samples of High Ionic Strength [u-of-o-nmr-facility.blogspot.com]
• 11. colorado.edu [colorado.edu]
• 12. F19 detection [nmr.chem.ucsb.edu]
• 13. 19Flourine NMR [chem.ch.huji.ac.il]
• 14. researchgate.net [researchgate.net]
• 15. Application and Methodology of the Non-destructive 19F Time-domain NMR Technique to Measure the Content in Fluorine-containing Drug Products - PMC [pmc.ncbi.nlm.nih.gov]

minimizing protein folding disruption from trifluoromethyl-phenylalanine

Welcome to the technical support center for the incorporation of trifluoromethyl-phenylalanine (tfm-Phe) into recombinant proteins. This resource is designed for researchers, scientists, and drug development professionals who are leveraging this powerful non-canonical amino acid for applications such as ¹⁹F NMR studies, protein engineering, and therapeutic development. Here, you will find troubleshooting guides and frequently asked questions to help you navigate the unique challenges of working with tfm-Phe and minimize any potential disruption to protein folding and function.

Introduction: The Power and Pitfalls of the Trifluoromethyl Group

The trifluoromethyl (-CF₃) group is a valuable addition to the protein chemist's toolkit. Its strong electron-withdrawing nature and hydrophobicity can significantly enhance protein stability, modulate protein-protein interactions, and introduce a sensitive ¹⁹F NMR probe for studying protein dynamics and ligand binding.[1][2][3][4][5] However, the steric bulk and altered electronics of the -CF₃ group compared to a standard methyl group or proton can also present challenges, sometimes leading to decreased expression yields, protein misfolding, or aggregation.[6] This guide provides practical solutions to anticipate and overcome these potential hurdles.

Frequently Asked Questions (FAQs)

Q1: Which isomer of trifluoromethyl-phenylalanine (ortho, meta, or para) should I choose for my experiment?

The choice of isomer can have a significant impact on protein folding and stability. While para-trifluoromethyl-phenylalanine (p-tfm-Phe) is most commonly used, meta-trifluoromethyl-phenylalanine (m-tfm-Phe) can be an excellent alternative if incorporation of the para form proves disruptive to the protein's structure.[1] The ortho isomer is generally more sterically demanding and may be more likely to cause folding issues.[7]

Recommendation: If you have no prior structural information guiding your choice, start with p-tfm-Phe. If you encounter expression or folding problems, consider testing m-tfm-Phe as a less disruptive alternative.[1]

Q2: My protein expression levels are very low after introducing tfm-Phe. What are the common causes and how can I fix this?

Low expression yield is a frequent challenge when working with non-canonical amino acids.[6] The primary causes include:

• Toxicity of tfm-Phe to the expression host: High concentrations of tfm-Phe can be detrimental to cell growth and protein synthesis.[6]

• Inefficient incorporation machinery: The engineered aminoacyl-tRNA synthetase (aaRS) may not efficiently charge the orthogonal tRNA with tfm-Phe, or the suppressor tRNA may compete poorly with release factors at the target codon (e.g., an amber stop codon).[6][8]

• Suboptimal expression conditions: Standard expression protocols may not be suitable for proteins containing bulky, unnatural amino acids.[6][9]

Troubleshooting Flowchart:

Caption: Troubleshooting workflow for low protein expression.

Q3: How can I confirm that tfm-Phe has been successfully incorporated into my protein?

Mass spectrometry is the gold standard for confirming the incorporation of non-canonical amino acids. You should observe a mass shift corresponding to the replacement of a phenylalanine residue (or other targeted amino acid) with tfm-Phe.

Amino Acid	Molecular Weight (Da)
Phenylalanine (Phe)	165.19
4-(Trifluoromethyl)-L-phenylalanine	233.19[10]
Mass Difference	+68.00

For site-specific incorporation, protein digestion followed by tandem mass spectrometry (MS/MS) can pinpoint the exact location of the modification. For proteins containing the trifluoromethyl group, ¹⁹F NMR is also a powerful tool that not only confirms incorporation but can be used to study protein folding and conformational changes.[1][2]

Q4: Can I use computational methods to predict the impact of tfm-Phe incorporation on my protein's structure?

Yes, molecular dynamics (MD) simulations can be a valuable predictive tool. However, it is crucial to use a force field that has been specifically parameterized for fluorinated amino acids.[11] Standard force fields may not accurately model the unique electronic and steric properties of the trifluoromethyl group, leading to unreliable predictions.[12][13] Several studies have focused on developing and validating force field parameters for fluorinated amino acids for use with popular simulation packages like AMBER and CHARMM.[14][15]

Troubleshooting Guides

Guide 1: Optimizing Protein Expression with tfm-Phe

This guide provides a systematic approach to improving the yield of soluble, correctly folded protein.

Objective: To overcome low expression yields and protein aggregation.

Protocol:

• Assess tfm-Phe Toxicity:

  • Perform a growth curve analysis of your E. coli expression strain in minimal media supplemented with varying concentrations of tfm-Phe (e.g., 0.1 mM, 0.5 mM, 1 mM, 2 mM).

  • Causality: This step determines the optimal, non-toxic concentration of tfm-Phe for your specific host strain. High concentrations can inhibit essential metabolic pathways.[6]

• Optimize Induction Conditions:

  • Lower the Temperature: After induction, reduce the incubation temperature to a range of 18-25°C and express overnight.[9][16]

    • Causality: Lower temperatures slow down the rates of transcription and translation, giving the polypeptide chain more time to fold correctly and reducing the likelihood of aggregation.[9][17]

  • Reduce Inducer Concentration: Titrate your inducer (e.g., IPTG) to the lowest concentration that still yields protein expression (e.g., 0.1-0.5 mM).[18]

    • Causality: A lower induction level reduces the metabolic burden on the cell and prevents the rapid accumulation of unfolded protein, which can overwhelm the cellular chaperone machinery.[17][19][20]

• Enhance Protein Solubility:

  • Co-expression with Chaperones: Transform your expression host with a second plasmid encoding molecular chaperones (e.g., GroEL/GroES, DnaK/DnaJ).

    • Causality: Chaperones assist in the proper folding of nascent polypeptide chains and can prevent aggregation, which is particularly useful for proteins destabilized by a bulky non-canonical amino acid.[9][19][20]

  • Utilize Solubility-Enhancing Fusion Tags: Fuse a highly soluble protein (e.g., MBP, GST) to the N-terminus of your target protein.[17]

    • Causality: These tags can act as a "folding scaffold" and increase the overall solubility of the fusion protein.

Experimental Workflow for Optimizing Expression:

Caption: A phased approach to optimizing protein expression.

Guide 2: Assessing Protein Stability and Folding

After successfully expressing your tfm-Phe-containing protein, it's crucial to assess its structural integrity.

Objective: To determine if the incorporation of tfm-Phe has altered the protein's fold or stability.

Key Techniques:

• Circular Dichroism (CD) Spectroscopy:

  • Purpose: To assess the secondary structure content (alpha-helices, beta-sheets) of the protein.

  • Procedure: Acquire far-UV CD spectra (190-250 nm) of both the wild-type and the tfm-Phe variant. A significant change in the spectral shape indicates a perturbation of the secondary structure.

  • Thermal Denaturation: Perform a thermal melt by monitoring the CD signal at a single wavelength (e.g., 222 nm for helical proteins) as a function of temperature. An increase in the melting temperature (Tₘ) suggests enhanced stability.[21]

• ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Purpose: To probe the local environment around the incorporated tfm-Phe residue.[2][22]

  • Procedure: Acquire a one-dimensional ¹⁹F NMR spectrum. A single, sharp resonance is indicative of a unique, well-folded conformation. Multiple or broad peaks may suggest conformational heterogeneity or unfolding.[1][23]

  • Ligand Titration: Monitor changes in the ¹⁹F chemical shift upon the addition of a known binding partner to confirm functional integrity.[2]

• X-ray Crystallography:

  • Purpose: To obtain a high-resolution 3D structure of the protein.[24][25]

  • Procedure: Crystallize the tfm-Phe-containing protein and solve its structure. Comparing this structure to the wild-type protein will reveal any subtle or significant conformational changes caused by the unnatural amino acid.[26][27][28] Successful examples show minimal structural perturbation.[26][29]

Data Interpretation Logic:

Caption: Decision tree for interpreting structural analysis data.

References

• 16

Sources

• 1. Genetic Incorporation of Twelve meta-Substituted Phenylalanine Derivatives Using A Single Pyrrolysyl-tRNA Synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemimpex.com [chemimpex.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Fluorinated phenylalanines: synthesis and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. books.rsc.org [books.rsc.org]
• 9. Tips for Optimizing Protein Expression and Purification | Rockland [rockland.com]
• 10. 4-(Trifluoromethyl)-L-phenylalanine | C10H10F3NO2 | CID 2761501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Current Status of Protein Force Fields for Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Force field (chemistry) - Wikipedia [en.wikipedia.org]
• 13. ks.uiuc.edu [ks.uiuc.edu]
• 14. Frontiers | Development and Testing of Force Field Parameters for Phenylalanine and Tyrosine Derivatives [frontiersin.org]
• 15. Development and Testing of Force Field Parameters for Phenylalanine and Tyrosine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 17. m.youtube.com [m.youtube.com]
• 18. goldbio.com [goldbio.com]
• 19. youtube.com [youtube.com]
• 20. Navigating the landscape of protein folding and proteostasis: from molecular chaperones to therapeutic innovations - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability [acswebcontent.acs.org]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. chem.libretexts.org [chem.libretexts.org]
• 25. Determining Protein Structures Using X-Ray Crystallography | Springer Nature Experiments [experiments.springernature.com]
• 26. Crystal structures of green fluorescent protein with the unnatural amino acid 4-nitro-L-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Crystallization and X-ray analysis of human cytoplasmic phenylalanyl-tRNA synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. commons.emich.edu [commons.emich.edu]
• 29. Structural basis for the enhanced stability of highly fluorinated proteins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification Strategies for Proteins Labeled with 2,3,6-Trifluoro-L-phenylalanine

Introduction

Welcome to the technical support center for researchers, scientists, and drug development professionals working with proteins labeled with the non-canonical amino acid (ncAA) 2,3,6-Trifluoro-L-phenylalanine (3F-Phe). Incorporating fluorinated amino acids like 3F-Phe is a powerful technique for a variety of applications, including ¹⁹F-NMR studies of protein structure and dynamics, and enhancing protein stability.[1][2] However, the unique physicochemical properties of 3F-Phe can introduce challenges into standard protein purification workflows. This guide provides in-depth, experience-based answers to common questions and detailed troubleshooting strategies to help you navigate these challenges and achieve high-purity yields of your labeled protein.

Frequently Asked Questions (FAQs)

Q1: What is 2,3,6-Trifluoro-L-phenylalanine (3F-Phe) and how does it differ from standard Phenylalanine?

A1: 2,3,6-Trifluoro-L-phenylalanine is an analog of the canonical amino acid L-phenylalanine where three hydrogen atoms on the phenyl ring have been replaced by fluorine atoms. This substitution imparts several key property changes that are advantageous for biophysical studies but can impact purification.

Property	L-Phenylalanine (Phe)	2,3,6-Trifluoro-L-phenylalanine (3F-Phe)	Implication for Purification
Molecular Weight	165.19 g/mol	219.17 g/mol	Noticeable mass shift detectable by Mass Spectrometry for incorporation verification.
Hydrophobicity	Moderately Hydrophobic	More Hydrophobic	May increase the tendency for aggregation or non-specific binding. Can alter behavior on HIC or Reverse-Phase columns.[1]
Electronic Properties	Aromatic ring with electron-rich π-system.	Electron-poor π-system due to highly electronegative fluorine atoms.	Can alter or weaken crucial π-π or cation-π interactions, potentially affecting folding and stability.[3]
pKa of Proximal Groups	Standard	Can lower the pKa of nearby acidic/basic residues.	May shift the protein's isoelectric point (pI), altering its binding characteristics in Ion-Exchange Chromatography (IEX).
Stability	Standard	Can enhance thermal and chemical stability of the folded protein.[4][5]	Potentially more resistant to degradation during long purification protocols.

Q2: Can I use my standard purification protocol for a 3F-Phe labeled protein?

A2: It's a good starting point, but you should anticipate needing modifications. The increased hydrophobicity and potential for altered pI mean that your protein's behavior on chromatography resins can change. It is crucial to monitor your protein at every step (e.g., via SDS-PAGE) and be prepared to optimize buffer conditions, gradient slopes, or even the type of chromatography used.

Q3: How do I confirm that 3F-Phe has been successfully incorporated into my protein?

A3: The most definitive method is mass spectrometry (MS).

• Intact Protein Mass Analysis: Electrospray ionization (ESI) mass spectrometry can determine the total mass of the purified protein. You should observe a mass shift corresponding to the number of incorporated 3F-Phe residues (a +54 Da shift for every Phe replaced by 3F-Phe).[6]

• Peptide Mass Fingerprinting (PMF): After purifying your protein, you can perform an in-gel tryptic digest followed by MALDI-TOF MS.[7] Peptides containing the 3F-Phe modification will show a predictable mass increase, allowing you to confirm incorporation and even identify the specific sites of labeling.[6][7][8]

Troubleshooting Guide

This section addresses specific problems you may encounter during the expression and purification of 3F-Phe labeled proteins.

Problem 1: Low Protein Expression or High Proportion of Inclusion Bodies

Low yields or the formation of insoluble aggregates (inclusion bodies) are common challenges when expressing proteins with ncAAs.[9]

Potential Causes:

• Metabolic Burden: Over-expression of the orthogonal aminoacyl-tRNA synthetase/tRNA pair and the demand for incorporating the ncAA can stress the host cell's translational machinery.

• Misfolding: The altered electronic and steric properties of 3F-Phe can disrupt critical intramolecular interactions necessary for proper folding, leading to aggregation.[10] While fluorination can stabilize the final folded state, it can sometimes hinder the folding pathway.

• Toxicity: High concentrations of the ncAA or the expression machinery can sometimes be toxic to the host cells.

Solutions & Strategies:

• Optimize Expression Conditions:

  • Lower Temperature: Reduce the expression temperature (e.g., to 18-25°C) after induction. This slows down protein synthesis, giving the polypeptide more time to fold correctly.

  • Reduce Inducer Concentration: Use a lower concentration of the inducing agent (e.g., IPTG) to decrease the rate of transcription and translation. .

• Refolding from Inclusion Bodies: If your protein is primarily in inclusion bodies, you can purify and refold it.

  • Step 1: Isolation & Solubilization: Isolate inclusion bodies by centrifugation after cell lysis. Solubilize them in a strong denaturant (e.g., 8 M urea or 6 M guanidinium hydrochloride).

  • Step 2: Refolding: Remove the denaturant to allow the protein to refold. This is the critical step and often requires extensive optimization. Common methods include:

    • Rapid Dilution: Quickly dilute the denatured protein solution into a large volume of refolding buffer.

    • Dialysis: Step-wise dialysis against buffers with decreasing concentrations of denaturant.

    • On-Column Refolding: Bind the denatured protein to an affinity column (e.g., Ni-NTA) and then wash with a gradient of decreasing denaturant concentration before elution. This can prevent aggregation by keeping protein molecules separated on the matrix.

Problem 2: Poor Performance in Affinity Chromatography (e.g., His-tag)

You observe low binding to your affinity resin or your protein is found in the flow-through.

Potential Causes:

• Tag Inaccessibility: Incorporation of 3F-Phe, especially near the N- or C-terminus, may cause localized misfolding that buries the affinity tag, making it inaccessible to the resin.[9]

• Altered Protein Conformation: Global conformational changes induced by 3F-Phe could also obscure the tag.

Solutions & Strategies:

• Modify the Construct:

  • Add a Linker: Introduce a flexible linker (e.g., a series of Gly-Gly-Ser repeats) between your protein and the affinity tag. This provides spatial separation, reducing the chance of the tag being obscured.

  • Change Tag Position: If your tag is on the C-terminus, try moving it to the N-terminus, or vice-versa.

• Use Denaturing Affinity Chromatography:

  • Lyse cells and bind the protein to the affinity resin in the presence of a denaturant like urea. This will unfold the protein and expose the tag.

  • After binding and washing, you can either elute under denaturing conditions (and refold later) or attempt on-column refolding as described above.

• Consider an Alternative Tag: Some tags are less sensitive to protein conformation. If a His-tag fails, consider a larger, more robust tag like GST (Glutathione S-transferase) or MBP (Maltose-binding protein), which can also improve solubility.[11]

Problem 3: Unexpected Elution Profile in Ion-Exchange Chromatography (IEX)

Your protein elutes at a different salt concentration or pH than its non-labeled counterpart.

Potential Causes:

• Shift in Isoelectric Point (pI): The highly electronegative fluorine atoms in 3F-Phe have a strong electron-withdrawing effect. This can lower the pKa of nearby ionizable residues (e.g., Asp, Glu, His), leading to a change in the protein's overall surface charge at a given pH and thus a shift in its pI.

Solutions & Strategies:

• Scout for Optimal Conditions: Do not rely on the protocol for the wild-type protein.

  • pH Scouting: For anion exchange, test a range of buffer pH values from 0.5-1.5 units above the predicted new pI. For cation exchange, use a range 0.5-1.5 units below the pI.

  • Gradient Optimization: Start with a broad salt gradient (e.g., 0-1 M NaCl over 20 column volumes) to determine the approximate elution point, then switch to a shallower gradient around that point to improve resolution.

• Predict the New pI: Use online pI prediction tools, but be aware that they may not account for the effects of ncAAs. Use the prediction as a rough guide for your experimental scouting.

Problem 4: Protein Aggregation During or After Purification

The purified protein is hazy, precipitates over time, or shows multiple species on Size-Exclusion Chromatography (SEC).

Potential Causes:

• Increased Hydrophobicity: 3F-Phe is more hydrophobic than Phe. If 3F-Phe residues are surface-exposed, they can promote intermolecular hydrophobic interactions, leading to aggregation.[1]

• Destabilization: While often stabilizing, in some contexts, 3F-Phe can disrupt favorable aromatic interactions (like π-π stacking), leading to a less stable protein that is prone to aggregation.[12]

Solutions & Strategies:

• Buffer Optimization: Screen for buffer conditions that enhance solubility and stability.

  • Additives/Excipients: Include stabilizing agents in your lysis, purification, and storage buffers.

Additive	Typical Concentration	Mechanism of Action
L-Arginine	50-500 mM	Suppresses aggregation by interacting with hydrophobic patches.
Glycerol	5-20% (v/v)	Increases solvent viscosity and preferentially hydrates the protein (preferential exclusion).
Non-detergent sulfobetaines	50-200 mM	Zwitterionic agents that can reduce aggregation.
Mild Detergents	0.01-0.1% (e.g., Tween-20)	Can help solubilize proteins, but use with caution as they can interfere with some downstream applications.

• Control Physical Factors:

  • Protein Concentration: Keep the protein concentration as low as is practical during purification steps. If high concentrations are needed, perform a buffer screen first to find optimal conditions.

  • Temperature: Perform all purification steps at 4°C to minimize the risk of denaturation and aggregation.

Experimental Workflows & Diagrams

General Purification Workflow

The following diagram outlines a general, robust workflow for purifying 3F-Phe labeled proteins, incorporating decision points for troubleshooting.

Caption: General purification workflow for 3F-Phe labeled proteins.

Troubleshooting Decision Tree

Use this diagram to quickly diagnose and solve common purification problems.

Caption: Decision tree for troubleshooting common purification issues.

References

• Patents, G. (n.d.). US4584399A - Purification of L-phenylalanine.

• Al-Hadedi, A. A. M., & Muhammad, J. S. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Molecules, 25(10), 2363. [Link]

• Wu, H., et al. (2023). Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells. Nature Communications, 14(1), 26. [Link]

• ResearchGate. (n.d.). The peaks of phenylalanine obtained from its standard solution and...

• Krieger, J. (2024). The Effect of Fluorination on Protein-Protein Interactions - A Molecular Dynamics Study. [Link]

• Cytiva Life Sciences. (2025). Challenges in recombinant protein purification.

• Liu, H., et al. (2014). Genetic Incorporation of Twelve meta-Substituted Phenylalanine Derivatives Using A Single Pyrrolysyl-tRNA Synthetase. ACS chemical biology, 9(7), 1596-1604. [Link]

• D'Arcy, S., & St-Pierre, F. (2019). Non-canonical amino acid labeling in proteomics and biotechnology. Current opinion in biotechnology, 58, 114-123. [Link]

• Mravic, M., et al. (2022). The Role of Tryptophan in π Interactions in Proteins: An Experimental Approach. Journal of the American Chemical Society, 144(32), 14589-14598. [Link]

• Buer, B. C., et al. (2014). Structural basis for the enhanced stability of highly fluorinated proteins. Proceedings of the National Academy of Sciences, 111(27), 9813-9818. [Link]

• Hunter, C. A., Singh, J., & Thornton, J. M. (1991). Pi-pi interactions: the geometry and energetics of phenylalanine-phenylalanine interactions in proteins. Journal of molecular biology, 218(4), 837-846. [Link]

• BenchChem. (2025). Technical Support Center: Metabolic Labeling with Non-Canonical Amino Acids (ncAAs).

• Salwiczek, M., et al. (2012). Fluorinated amino acids: compatibility with native protein structures and effects on protein–protein interactions. Chemical Society Reviews, 41(6), 2135-2171. [Link]

• Chatterjee, A., et al. (2014). Genetic Incorporation of Seven ortho-Substituted Phenylalanine Derivatives. ACS Chemical Biology, 9(3), 631-636. [Link]

• Kapan, K., & Trakhanov, S. (2024). Noncanonical Amino Acid Tools and Their Application to Membrane Protein Studies. Chemical Reviews. [Link]

• Woll, M. G., et al. (2006). Stabilizing and destabilizing effects of phenylalanine-->F5-phenylalanine mutations on the folding of a small protein. Journal of the American Chemical Society, 128(50), 15932-15933. [Link]

• Williamson, D. J., et al. (2024). Fluorinated Tags to Study Protein Conformation and Interactions Using F NMR. Chemistry–A European Journal. [Link]

• Wu, H., et al. (2022). Tuning aromatic contributions by site-specific encoding of fluorinated phenylalanine residues in bacterial and mammalian cells. bioRxiv. [Link]

• Silva-Algarin, C. M., et al. (2025). Optimization of Bio-Orthogonal Non-Canonical Amino acid Tagging (BONCAT) for effective low-disruption labelling of Arabidopsis proteins in vivo. bioRxiv. [Link]

• Roque, A. C. A., & Lowe, C. R. (2007). Challenges and opportunities in the purification of recombinant tagged proteins. Biotechnology Journal, 2(7), 846-859. [Link]

• Lee, K., et al. (2014). Effect of highly fluorinated amino acids on protein stability at a solvent-exposed position on an internal strand of protein G B1 domain. Molecular bioSystems, 10(4), 850-856. [Link]

• Patsnap Synapse. (2025). How to Troubleshoot Low Protein Yield After Elution.

• Arts, M., et al. (2021). Mass spectrometry imaging of L-[ring-13C6]-labeled phenylalanine and tyrosine kinetics in non-small cell lung carcinoma. Scientific Reports, 11(1), 12351. [Link]

• Evans, S., et al. (2022). Phenylalanine Tolerance over Time in Phenylketonuria: A Systematic Review and Meta-Analysis. Nutrients, 14(19), 4053. [Link]

• Saadati-Eskandari, S., et al. (2024). Phenylalanine as an effective stabilizer and aggregation inhibitor of Bacillus amyloliquefaciens alpha-amylase. Journal of biomolecular structure & dynamics, 1-13. [Link]

• Tabb, D. L., et al. (2003). Mascot-derived False Positive Peptide Identifications Revealed by Manual Analysis of Tandem Mass Spectra. Journal of proteome research, 2(6), 654-659. [Link]

• Savary, B. J., & Vasu, P. (2012). Routine identity confirmation of recombinant proteins by MALDI-TOF mass spectrometry. Methods in molecular biology (Clifton, N.J.), 824, 37-50. [Link]

• Tabb, D. L., et al. (2007). Verification of automated peptide identifications from proteomic tandem mass spectra. Nature protocols, 2(4), 828-836. [Link]

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Technical Support Center: Addressing Metabolic Instability of Fluorinated Phenylalanine Analogs In Vivo

This technical guide is designed for researchers, scientists, and drug development professionals encountering challenges with the in vivo metabolic instability of fluorinated phenylalanine analogs. The strategic incorporation of fluorine into phenylalanine can significantly enhance the therapeutic properties of peptides and small molecules.[1][2] However, unexpected metabolic lability can compromise efficacy and lead to unforeseen safety concerns. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions, grounded in established scientific principles and field-proven insights.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, offering explanations for the underlying causes and actionable solutions.

Question 1: My fluorinated phenylalanine-containing peptide shows rapid clearance in vivo, contrary to expectations. How can I diagnose the cause?

Answer:

Rapid clearance of a fluorinated phenylalanine analog-containing therapeutic can be multifactorial. A systematic approach is necessary to pinpoint the primary cause.

Underlying Causality: The C-F bond is exceptionally strong, and fluorination is often employed to block metabolism at specific sites.[3][4] However, the overall metabolic stability of the molecule is not solely dependent on the C-F bond itself. The position of fluorine on the phenyl ring and the surrounding chemical environment can influence its susceptibility to enzymatic attack.[1][2] Furthermore, other parts of the peptide or molecule may be the primary sites of metabolic degradation.

Troubleshooting Workflow:

• In Vitro Metabolic Stability Assays: Before proceeding with further in vivo studies, it is crucial to assess the compound's stability in a controlled environment. Incubate your compound with human liver microsomes.[5] This will help determine if cytochrome P450 (CYP) enzymes are the main drivers of metabolism.[4]

• Metabolite Identification: Utilize high-resolution mass spectrometry (HRMS) to identify the metabolites formed during the in vitro assay.[6][7] This will reveal whether defluorination is occurring or if metabolism is happening at other sites on the molecule.

• Comparative Analysis: If possible, compare the metabolic profile of your fluorinated analog with its non-fluorinated counterpart. This direct comparison can provide clear evidence of the fluorine atom's impact on metabolic stability.

Question 2: I've identified a defluorinated metabolite of my phenylalanine analog. What are the likely enzymatic pathways responsible, and how can I mitigate this?

Answer:

The observation of a defluorinated metabolite indicates that the C-F bond, despite its strength, is being cleaved. Understanding the enzymatic mechanisms is key to designing more stable analogs.

Key Enzymatic Pathways:

• Cytochrome P450-Mediated Defluorination: CYP enzymes, particularly isoforms like P450 1A2 and 3A4, can catalyze oxidative defluorination of aromatic compounds.[8] The mechanism often involves the formation of an epoxide intermediate or a 1,2-fluorine shift following an electrophilic attack on the aromatic ring.[9][10]

• Dehalogenase Activity: While less common for aromatic fluorides, some microbial and mammalian enzymes possess dehalogenase activity that can cleave C-F bonds.[11][12]

Mitigation Strategies:

• Positional Isomerism: The position of the fluorine atom on the phenyl ring significantly impacts its susceptibility to metabolism. Systematically synthesize and test different positional isomers (ortho, meta, para) to identify the most stable configuration.

• Steric Hindrance: Introducing bulky chemical groups near the fluorine atom can sterically hinder the approach of metabolic enzymes, thereby increasing stability.

• Deuterium Substitution: Replacing hydrogen atoms at or near the site of metabolism with deuterium can slow down the rate of enzymatic cleavage due to the kinetic isotope effect. This strategy has been successfully used to stabilize radiotracers against defluorination.[13][14]

Question 3: My in vitro data shows excellent stability, but the compound is still rapidly cleared in vivo. What other factors could be at play?

Answer:

Discrepancies between in vitro and in vivo data are common and often point towards metabolic pathways or physiological processes not captured by simple in vitro models.

Potential Factors:

• Gut Microbiota Metabolism: The diverse enzymatic machinery of the gut microbiota can significantly impact drug metabolism.[15] Some gut bacteria possess enzymes capable of metabolizing fluorinated compounds.[16][17][18][19]

• Phase II Conjugation: While Phase I metabolism (oxidation, reduction, hydrolysis) might be blocked by fluorination, the molecule could be susceptible to Phase II conjugation reactions (e.g., glucuronidation, sulfation). These processes increase water solubility and facilitate rapid excretion.

• Transporter-Mediated Efflux: The compound may be a substrate for efflux transporters like P-glycoprotein, which actively pump substances out of cells and can contribute to rapid clearance.[20]

Experimental Approaches:

• Fecal Incubation Studies: Incubate your compound with fecal homogenates from the test animal species to assess the contribution of the gut microbiota to its metabolism.

• In Vivo Models with Germ-Free Animals: Comparing the pharmacokinetic profile of your compound in germ-free versus conventional animals can definitively determine the role of the gut microbiome.

• Transporter Interaction Assays: Utilize in vitro assays with cell lines overexpressing specific transporters to determine if your compound is a substrate.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of P450-catalyzed defluorination of aromatic fluorides?

A1: Computational and experimental studies suggest that P450-mediated defluorination of aromatic fluorides proceeds through an initial electrophilic attack on the aromatic ring by the active P450 species (Compound I).[10] This can lead to two competitive pathways: the formation of an epoxide intermediate or a 1,2-fluorine shift.[9][10] Both intermediates can then rapidly undergo defluorination, often assisted by a solvent proton.[10]

Q2: How does the position of fluorine on the phenylalanine ring affect metabolic stability?

A2: The position of the fluorine atom is critical. For example, fluorination at a position susceptible to hydroxylation by CYP enzymes in the parent molecule can effectively block this metabolic pathway.[3][4] However, the electronic effects of the fluorine atom can also influence the reactivity of other parts of the molecule. A thorough structure-activity relationship (SAR) study with different positional isomers is often necessary to determine the optimal placement for metabolic stability.[1][2]

Q3: Are there analytical methods specifically suited for detecting defluorination in vivo?

A3: Yes, several analytical techniques can be employed. Gas chromatography (GC) can be used to detect trimethylfluorosilane, a derivative of the released fluoride ion, in biological fluids like urine and plasma.[21] This method is highly sensitive and can detect nanogram quantities of fluoride.[21] Additionally, ion-selective electrodes (ISE) are widely used for determining fluoride ion concentrations in various samples, although they may not be suitable for bound or organic fluoride.[21] High-resolution mass spectrometry (HRMS) is invaluable for identifying and characterizing the resulting defluorinated metabolites.[6][7]

Q4: Can the gut microbiome contribute to the defluorination of phenylalanine analogs?

A4: The gut microbiome possesses a vast and diverse metabolic capacity and has been shown to influence the metabolism of various xenobiotics.[15] Studies have indicated that exposure to fluoride can alter the composition and metabolic pathways of the gut microbiota.[16][17][18][19] While direct evidence for the defluorination of fluorinated phenylalanine analogs by specific gut microbes is an active area of research, it is a plausible mechanism for in vivo metabolic instability, especially if hepatic metabolism is low.

Q5: What are the best practices for designing in vivo stability studies for fluorinated phenylalanine analogs?

A5: A well-designed in vivo study should include:

• Multiple Time Points: Collect blood, urine, and feces at multiple time points to accurately determine the pharmacokinetic profile and identify metabolites.

• Appropriate Animal Model: Choose an animal model whose metabolic pathways are relevant to humans.

• Dose-Response Studies: Evaluate the compound at multiple dose levels to assess for any non-linear pharmacokinetics.

• Metabolite Profiling: Conduct thorough metabolite profiling of plasma, urine, and fecal samples to obtain a complete picture of the compound's metabolic fate.[6]

Part 3: Visualizations and Protocols

Visualizations

Caption: Troubleshooting workflow for metabolic instability.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay Using Human Liver Microsomes

• Preparation:

  • Prepare a stock solution of the fluorinated phenylalanine analog in a suitable solvent (e.g., DMSO).

  • Thaw human liver microsomes (HLM) on ice.

  • Prepare a NADPH regenerating system solution.

• Incubation:

  • In a microcentrifuge tube, combine phosphate buffer (pH 7.4), the HLM suspension, and the test compound stock solution.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold organic solvent (e.g., acetonitrile) to precipitate the proteins.

• Analysis:

  • Centrifuge the samples to pellet the precipitated protein.

  • Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.

• Data Interpretation:

  • Calculate the percentage of the parent compound remaining at each time point.

  • Determine the in vitro half-life (t½) and intrinsic clearance (CLint).

Protocol 2: Metabolite Identification Using High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation:

  • Use samples from the in vitro metabolic stability assay or in vivo studies (plasma, urine, feces).

  • Perform appropriate sample cleanup and extraction to remove interfering substances.

• LC-HRMS Analysis:

  • Inject the prepared sample onto a liquid chromatography system coupled to a high-resolution mass spectrometer.

  • Use a data-dependent acquisition mode to collect both full scan MS and tandem MS (MS/MS) data.

• Data Processing:

  • Process the raw data using specialized metabolite identification software.

  • Look for potential metabolites by searching for expected mass shifts corresponding to metabolic transformations (e.g., hydroxylation, dealkylation, defluorination).

• Structure Elucidation:

  • Analyze the MS/MS fragmentation patterns of the potential metabolites to confirm their structures.

  • Compare the fragmentation patterns to that of the parent compound and known metabolic pathways.

References

• Insights into Cytochrome P450 Enzyme Catalyzed Defluorination of Aromatic Fluorides. Angew Chem Int Ed Engl. 2023.
• Overview of the cytochrome P450-mediated defluorination of...
• Discovery of a P450-Catalyzed Oxidative Defluorination Mechanism toward Chiral Organofluorines: Uncovering a Hidden Pathway - ACS Public
• Insights into Cytochrome P450 Enzyme Catalyzed Defluorination of Aromatic Fluorides | Request PDF - ResearchG
• Insights into Cytochrome P450 Enzymes Catalyzed Defluorination of Aromatic Fluorides - Research Explorer - The University of Manchester.
• Defluorination of Organofluorine Compounds Using Dehalogenase Enzymes from Delftia acidovorans (D4B)
• Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells - NIH. 2023.
• ANALYTICAL METHODS.
• Fluorinated phenylalanines: synthesis and pharmaceutical applic
• The Dose–Response Effect of Fluoride Exposure on the Gut Microbiome and Its Functional Pathways in R
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• Highly Fluorinated Peptide Probes with Enhanced In Vivo Stability for F‐MRI.
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• (PDF)
• A Comparative Analysis of the In Vivo Metabolic Fate of Various Fluorin
• Fluorination as a Strategy to Enhance Metabolic Stability: A Compar
• Fluorinated phenylalanines: synthesis and pharmaceutical applic
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• Evaluating the effects of fluorine on biological properties and metabolic stability of some antitubulin 3-substituted 7-phenyl-pyrroloquinolinones - PubMed. 2019.
• Effect of Fluoride on Gut Microbiota: A Systematic Review - PMC - PubMed Central. 2025.
• Highly Fluorinated Peptide Probes with Enhanced In Vivo Stability for 19F-MRI. 2022.
• A proposed mechanism for the complete defluorination of...
• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective - ChemRxiv. 2026.
• Methods to Increase the Metabolic Stability of 18F-Radiotracers - PMC - PubMed Central.
• A Researcher's Guide to Matched-Pair Analysis of Fluorinated Compounds in Drug Discovery - Benchchem.
• Defluorination Mechanisms and Real-Time Dynamics of Per- and Polyfluoroalkyl Substances on Electrified Surfaces | Semantic Scholar.
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• Methods to Increase the Metabolic Stability of F-Radiotracers - ResearchG
• Dietary compounds in modulation of gut microbiota-derived metabolites - Frontiers.
• Synthesis, uptake mechanism characterization and biological evaluation of 18F labeled fluoroalkyl phenylalanine analogs as potential PET imaging agents - NIH.
• Methods for Analysis of Fluorinated Quinolones in Mixtures with Nitroimidazole Antibacterial Drugs | Request PDF - ResearchG
• Matrix-independent screening of defluorination in vitro and in vivo - PubMed. 2025.
• Troubleshooting Methods for Toxicity Testing of Airborne Chemicals in vitro - ResearchG
• Nutrient - Wikipedia.

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solutions for low cell viability during expression with 2,3,6-Trifluoro-L-phenylalanine

Welcome to the technical support center for researchers utilizing 2,3,6-Trifluoro-L-phenylalanine (2,3,6-F3-Phe) in recombinant protein expression. This guide is designed to provide in-depth troubleshooting strategies and address common challenges, particularly low cell viability, encountered during the incorporation of this non-canonical amino acid (ncAA). Our goal is to equip you with the scientific understanding and practical protocols to enhance your experimental success.

Frequently Asked Questions (FAQs)

Q1: Why am I observing significantly lower cell viability after inducing protein expression with 2,3,6-F3-Phe?

A1: Low cell viability is a common challenge when incorporating ncAAs. The primary causes include:

• Inherent Toxicity: Fluorinated amino acids can be toxic to host cells. This can be due to the misincorporation of the ncAA into essential endogenous proteins, disruption of metabolic pathways, or altering the electrostatic potential of cellular membranes.[1][2][3][4]

• Metabolic Burden: The overexpression of any recombinant protein imposes a significant metabolic load on the host cell. This is often exacerbated by the introduction of an ncAA and the orthogonal translation machinery (tRNA/aminoacyl-tRNA synthetase pair), which compete for cellular resources.[5][6]

• Suboptimal ncAA Concentration: An excessively high concentration of 2,3,6-F3-Phe can be cytotoxic, while a concentration that is too low will result in poor incorporation efficiency and a higher proportion of truncated protein, which can also be detrimental to the cell.

Q2: What is a good starting concentration for 2,3,6-F3-Phe in my culture medium?

A2: Based on published studies, a typical starting concentration for 2,3,6-Trifluoro-L-phenylalanine in both E. coli and mammalian cell cultures is in the range of 1-2 mM. However, the optimal concentration is highly dependent on the specific protein being expressed, the host cell line, and the efficiency of your orthogonal translation system. It is always recommended to perform a titration experiment to determine the optimal concentration for your specific system.

Q3: Can the choice of expression vector or host strain impact cell viability?

A3: Absolutely. A tightly regulated promoter system (e.g., pBAD, pTet) is often preferable to a "leaky" promoter like pT7, as basal expression of a potentially toxic protein can impair cell growth even before induction.[7] Additionally, using host strains engineered to better handle the stress of recombinant protein production (e.g., strains with enhanced chaperone expression or reduced protease activity) can significantly improve cell viability.

Q4: Is it possible that the 2,3,6-F3-Phe is not being efficiently incorporated, leading to cell death from truncated protein products?

A4: Yes, this is a distinct possibility. Inefficient incorporation of the ncAA at the designated amber (UAG) stop codon will lead to premature termination of translation. The accumulation of truncated, non-functional, and potentially toxic protein fragments can contribute to cellular stress and reduced viability. Verifying the incorporation efficiency via Western blot (looking for full-length protein) and mass spectrometry is a critical step in troubleshooting.

Troubleshooting Guide: Low Cell Viability

This section provides a more detailed, step-by-step approach to diagnosing and resolving issues of low cell viability during protein expression with 2,3,6-F3-Phe.

Issue 1: High Cell Death Immediately Following Induction

This often points to acute toxicity of the ncAA or the expressed protein.

Potential Causes & Solutions:

• 2,3,6-F3-Phe Concentration is Too High:

  • Scientific Rationale: High concentrations of fluorinated amino acids can disrupt cellular processes. For instance, p-fluorophenylalanine has been shown to induce thymine starvation and arrest the cell cycle in E. coli.[8]

  • Troubleshooting Protocol:

    • Perform a dose-response experiment by titrating the concentration of 2,3,6-F3-Phe in your culture medium.

    • Set up a range of concentrations (e.g., 0.1 mM, 0.5 mM, 1 mM, 2 mM, 5 mM).

    • Monitor cell viability (e.g., using OD600 for bacteria or a Trypan Blue exclusion assay for mammalian cells) and protein expression (via SDS-PAGE and Western blot) at each concentration.

    • Select the concentration that provides the best balance between protein yield and cell viability.

• Toxicity of the Recombinant Protein:

  • Scientific Rationale: The expressed protein itself, now containing 2,3,6-F3-Phe, may be inherently toxic to the host cell.

  • Troubleshooting Protocol:

    • Use a tightly regulated expression system to minimize basal expression.

    • Lower the induction temperature (e.g., from 37°C to 18-25°C for E. coli) to slow down protein synthesis and allow for proper folding.[9]

    • Reduce the concentration of the inducer (e.g., IPTG, arabinose) to decrease the rate of protein expression.

Issue 2: Gradual Decline in Cell Viability and Low Protein Yield

This may indicate a more chronic metabolic stress on the host cells.

Potential Causes & Solutions:

• Metabolic Burden and Nutrient Depletion:

  • Scientific Rationale: The synthesis of the orthogonal tRNA, aminoacyl-tRNA synthetase, and the target protein consumes significant cellular resources (amino acids, ATP, GTP).[5] This can lead to a depletion of essential nutrients and the accumulation of toxic byproducts.

  • Troubleshooting Protocol: Media Optimization

    • Supplement with Canonical Amino Acids: Add a mixture of the 19 canonical amino acids (excluding phenylalanine) to the minimal medium. This can help alleviate the metabolic burden of de novo amino acid synthesis.

    • Optimize Carbon Source: Ensure an adequate supply of the primary carbon source (e.g., glucose, glycerol). In some cases, using a mixed feed strategy with a non-repressive carbon source like sorbitol can be beneficial.[6]

    • Add Stress-Reducing Agents: The addition of antioxidants like ascorbic acid can help mitigate cellular damage from reactive oxygen species that can accumulate during metabolic stress.[6]

• Inefficient Incorporation of 2,3,6-F3-Phe:

  • Scientific Rationale: Poor efficiency of the orthogonal tRNA/synthetase pair can lead to a high rate of translation termination at the amber codon, resulting in low yields of the full-length protein and an accumulation of truncated products.

  • Troubleshooting Protocol: Enhancing Incorporation Efficiency

    • Optimize Plasmid Ratios: If the orthogonal tRNA and synthetase are on separate plasmids from your gene of interest, experiment with different plasmid ratios to find the optimal balance of expression for each component.

    • Use an Engineered Host Strain: Consider using an E. coli strain with a deleted or down-regulated release factor 1 (RF1), which is responsible for terminating translation at UAG codons. This can significantly improve the incorporation efficiency of the ncAA.[10]

    • Enhance Orthogonal System Expression: Utilize a vector system, such as pEVOL, that has been optimized for the expression of the orthogonal tRNA and synthetase.[10]

Data Presentation

Table 1: Example Dose-Response Experiment for 2,3,6-F3-Phe Concentration

2,3,6-F3-Phe (mM)	Cell Viability (% of control)	Full-Length Protein Yield (mg/L)
0.1	95 ± 5	5 ± 1
0.5	88 ± 7	15 ± 3
1.0	75 ± 10	25 ± 5
2.0	50 ± 12	28 ± 6
5.0	20 ± 8	10 ± 4

Experimental Protocols

Protocol 1: Step-by-Step Guide for Optimizing 2,3,6-F3-Phe Concentration in E. coli

• Prepare Cultures: Inoculate 5 mL of non-inducing medium with a single colony of your expression strain and grow overnight.

• Set up Expression Cultures: The next day, inoculate 5 flasks, each containing 50 mL of minimal medium, with the overnight culture to a starting OD600 of 0.05.

• Add 2,3,6-F3-Phe: To each flask, add a different final concentration of 2,3,6-F3-Phe (0.1 mM, 0.5 mM, 1 mM, 2 mM, 5 mM). Include a control flask with no ncAA.

• Grow to Mid-Log Phase: Incubate the cultures at 37°C with shaking until they reach an OD600 of 0.6-0.8.

• Induce Expression: Add your inducer (e.g., IPTG to a final concentration of 0.1-1 mM).

• Express Protein: Reduce the temperature to 18-25°C and continue to incubate with shaking for 12-16 hours.

• Monitor Viability and Expression:

  • Measure the final OD600 of each culture.

  • Harvest the cells by centrifugation.

  • Lyse a small aliquot of cells from each culture and analyze the protein expression levels by SDS-PAGE and Western blotting.

• Analyze Results: Determine the concentration of 2,3,6-F3-Phe that gives the highest yield of full-length protein without a severe drop in cell density.

Visualizations

Caption: Troubleshooting workflow for low cell viability.

References

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Reference Data & Comparative Studies

A Comparative Guide to 2,3,6-Trifluoro-L-phenylalanine and Other Fluorinated Phenylalanine Analogs for Advanced Protein Engineering and Drug Discovery

This guide provides an in-depth, objective comparison of 2,3,6-Trifluoro-L-phenylalanine with other key fluorinated phenylalanine (Phe) analogs. It is designed for researchers, scientists, and drug development professionals seeking to leverage the unique properties of these non-canonical amino acids for applications ranging from enhanced therapeutics to high-resolution structural biology.

The Strategic Advantage of Fluorine in Phenylalanine Analogs

The substitution of hydrogen with fluorine on the phenyl ring of phenylalanine is a powerful strategy in chemical biology and drug design.[1] Despite its minimal steric footprint, similar to that of a hydrogen atom, fluorine's extreme electronegativity profoundly alters the physicochemical properties of the amino acid.[1][2] This modification can modulate acidity, hydrophobicity, conformation, and bioavailability.[1] These changes provide a sophisticated toolkit for:

• Enhancing Protein Stability: The incorporation of fluorinated Phe analogs can increase the thermal and chemical stability of proteins and peptides, a significant advantage for therapeutic proteins and vaccines.[1][2]

• Modulating Biological Activity: Altering the electronic distribution of the aromatic ring can influence crucial non-covalent interactions, such as cation-π and π-π stacking, which are often vital for ligand-receptor binding and enzymatic activity.[3][4] This can lead to enhanced receptor affinity or altered substrate specificity.[2][4]

• Probing Protein Structure and Dynamics with ¹⁹F NMR: The fluorine-19 (¹⁹F) nucleus is an ideal probe for Nuclear Magnetic Resonance (NMR) spectroscopy.[5][6] Its 100% natural abundance, high sensitivity, and the absence of background signals in biological systems make it a powerful tool for studying protein conformation, dynamics, ligand binding, and folding in detail.[5][7][8]

Physicochemical Properties: A Comparative Overview

The position and number of fluorine substituents on the phenyl ring dictate the analog's specific properties. The unique substitution pattern of 2,3,6-Trifluoro-L-phenylalanine offers a distinct electronic and steric profile compared to more commonly studied analogs.

Property	2,3,6-Trifluoro-L-Phe	4-Fluoro-L-Phe (4-F-Phe)	3,4,5-Trifluoro-L-Phe	Pentafluoro-L-Phe
Molecular Weight	219.16 g/mol [9]	183.18 g/mol [10]	219.16 g/mol	255.15 g/mol
Fluorination Pattern	Asymmetric, multi-site	Symmetric, single-site	Symmetric, multi-site	Perfluorinated
Impact on Aromatic Ring	Creates a highly polarized ring with a unique dipole moment. Can significantly alter local electrostatic interactions.	Induces a moderate change in the ring's quadrupole moment, subtly affecting cation-π interactions.[4]	Creates a significantly electron-deficient ring, strongly weakening cation-π interactions.	Maximally electron-withdrawing, drastically reduces the cation-π binding potential of the native Phe.[11]
Key Applications	High-resolution structural studies via ¹⁹F NMR, probing specific protein environments, engineering novel protein-protein interactions.[12]	General purpose probe for enhancing protein stability, modulating bioactivity, and routine ¹⁹F NMR studies.[13][14]	Sensitive ¹⁹F NMR probe for complex systems; studying the role of aromatic interactions.	Investigating the limits of electrostatic perturbation; creating highly stable protein cores.[3][11]

Deep Dive: 2,3,6-Trifluoro-L-phenylalanine

The asymmetric 2,3,6-trifluoro substitution pattern provides a unique combination of properties. Unlike symmetrically substituted analogs, it introduces a more complex electrostatic potential on the face of the aromatic ring. This can be exploited to fine-tune specific interactions within a protein's active site or at a protein-protein interface. Recent studies have demonstrated the successful, high-fidelity site-specific incorporation of 2,3,6-Trifluoro-L-phenylalanine into proteins in both E. coli and mammalian (HEK 293T) cells using engineered aminoacyl-tRNA synthetase/tRNA pairs.[12] This opens the door to detailed functional and structural investigations using this powerful analog.

Head-to-Head Analog Comparison: Experimental Insights

The choice of a fluorinated Phe analog depends critically on the experimental goal. While 4-F-Phe is a robust, minimally perturbing option, multiply fluorinated analogs like 2,3,6-trifluoro-Phe offer more pronounced effects and greater sensitivity for certain applications.

Impact on Protein Stability and Activity

The introduction of fluorine can have varied effects on protein stability and function, which are highly context-dependent.

• 4-Fluoro-L-phenylalanine (4-F-Phe): Often enhances protein stability. For example, replacing a highly solvent-exposed lysine in E. coli transketolase with 4-F-Phe largely abolished enzyme aggregation when incubated at 50°C.[15] In peptide engineering, substituting Phe with 4-F-Phe in the opioid peptide Biphalin dramatically increased its binding affinity for both µ- and δ-opioid receptors.[4]

• Trifluoromethyl-L-phenylalanine (tfm-Phe): A related analog, tfm-Phe, when incorporated at the same site in transketolase, led to a significant 7.5 °C increase in the thermal transition midpoint (Tm), indicating a substantial stabilizing effect.[15]

• 2,3,6-Trifluoro-L-phenylalanine: While specific quantitative stability data is emerging, its high incorporation fidelity allows for the systematic replacement of Phe residues to probe and modulate stability in complex proteins.[12] Its strong electronic perturbation is expected to have a more pronounced impact on stability than monofluorinated analogs.

Performance as a ¹⁹F NMR Probe

The sensitivity of the ¹⁹F chemical shift to the local environment makes it an exceptional tool for detecting subtle conformational changes.

• 4-F-Phe: Widely used as a reliable ¹⁹F NMR probe. It has been successfully used to determine site-specific solvent accessibility in polypeptides and to monitor ligand binding.[14][16]

• Multiply Fluorinated Analogs (2,3,6-Trifluoro-Phe, 3,4,5-Trifluoro-Phe): These analogs offer several advantages for NMR studies. The presence of multiple fluorine atoms can provide more complex spectra with J-coupling information, aiding in resonance assignment.[17] The larger chemical shift dispersion and sensitivity to the electrostatic environment make them superior probes for detecting subtle changes in protein conformation and dynamics.[5][18] For instance, the ability to incorporate various di-, tri-, and tetra-fluoro Phe analogs allows for a "tuning" of the aromatic probe to dissect complex biological mechanisms.[19][20]

Experimental Methodologies: Incorporating Fluorinated Analogs

The site-specific or residue-specific incorporation of non-canonical amino acids (ncAAs) like fluorinated phenylalanines is achieved through the expansion of the genetic code.[21][22] This typically involves an orthogonal aminoacyl-tRNA synthetase (aaRS) and its cognate tRNA, which recognize a reassigned codon (e.g., the amber stop codon, UAG).[23]

Workflow for Site-Specific Incorporation in E. coli

This protocol outlines a general method for expressing a protein containing a site-specifically incorporated fluorinated Phe analog using an amber stop codon suppression system.

Caption: Workflow for site-specific incorporation of fluorinated Phe analogs in E. coli.

Protocol Steps:

• Transformation: Co-transform a suitable E. coli strain (an amberless strain like C321.ΔA is recommended for high fidelity) with two plasmids: one encoding the orthogonal aaRS/tRNA pair specific for the desired analog, and another for the target protein containing a TAG amber codon at the site of incorporation.[15]

• Culture Growth: Grow a starter culture overnight. Inoculate a larger volume of expression medium (often a minimal medium to control amino acid pools) supplemented with the fluorinated phenylalanine analog (e.g., 1-2 mM).[12]

• Induction: Grow the culture at 37°C to an OD600 of 0.6-0.8. Induce protein expression with an appropriate inducer (e.g., IPTG).

• Protein Expression: Reduce the temperature to 18-25°C and continue expression overnight to improve protein folding and yield.[10]

• Purification and Verification: Harvest the cells and purify the protein using standard chromatography techniques. Confirm the successful incorporation of the analog via ESI-Mass Spectrometry.[20]

Workflow for Incorporation in Mammalian (HEK293T) Cells

A medium-switch strategy is often employed for efficient incorporation in mammalian cells.[7]

Caption: Workflow for incorporating fluorinated Phe analogs in mammalian cells.

Conclusion and Future Outlook

The strategic incorporation of fluorinated phenylalanine analogs provides an unparalleled method for probing and engineering protein structure, function, and stability. While 4-F-Phe remains a valuable and widely used tool, analogs with multiple or asymmetric fluorine substitutions, such as 2,3,6-Trifluoro-L-phenylalanine , offer enhanced sensitivity and unique electronic properties. The continued development of new orthogonal synthetase/tRNA pairs will further expand the toolkit available to researchers, enabling the precise tuning of protein properties for advanced therapeutic and biotechnological applications.[19][20]

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• Barbieri, L., Luchinat, E., & Banci, L. (2023). Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy. Journal of the American Chemical Society.
• Gee, C. T., Arntfield, M. A., & Jochim, A. L. (2016). Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment.
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• Safferthal, M., Greis, K., Chang, R., et al. (2024). The impact of side-chain fluorination on proton-bound phenylalanine dimers: a cryogenic infrared spectroscopic study.
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A Senior Application Scientist's Guide to Mass Spectrometry Validation of 2,3,6-Trifluoro-L-phenylalanine Incorporation

Introduction: The Significance of Fluorinated Analogs in Protein Engineering

In the landscape of modern drug discovery and protein engineering, the site-specific incorporation of non-canonical amino acids (ncAAs) has emerged as a transformative technology. Among these, fluorinated amino acids such as 2,3,6-Trifluoro-L-phenylalanine (tfF-Phe) are particularly valuable. The introduction of fluorine atoms can profoundly alter the electronic and steric properties of an amino acid, leading to enhanced protein stability, modified enzymatic activity, and altered protein-protein interactions.[1] These unique characteristics make tfF-Phe a powerful tool for developing novel therapeutics and for probing protein structure and function using techniques like 19F NMR.[2][3]

However, the successful incorporation of any ncAA is not a given. The fidelity and efficiency of the translational machinery in incorporating the desired analog at the correct position must be rigorously validated. This guide provides an in-depth comparison of mass spectrometry (MS)-based methodologies for the validation of tfF-Phe incorporation, offering insights into the rationale behind experimental choices and providing actionable protocols for researchers in the field.

Core Principles of Validation: Ensuring Fidelity and Efficiency

The primary goal of the validation process is to answer two critical questions:

• Fidelity: Has 2,3,6-Trifluoro-L-phenylalanine been incorporated at the intended site?

• Efficiency: What percentage of the protein population at that site contains the ncAA versus the canonical amino acid?

Mass spectrometry is the gold standard for answering these questions due to its high sensitivity, mass accuracy, and ability to provide sequence-specific information.[4] The general workflow for MS-based validation is a multi-step process that requires careful planning and execution.

Caption: High-level workflow for validation of ncAA incorporation.

Comparative Analysis of Mass Spectrometry Strategies

Two primary MS-based strategies are employed for this validation: top-down and bottom-up proteomics. The choice between them depends on the specific experimental question, the nature of the protein, and the available instrumentation.

Top-Down Proteomics: The Intact Protein Approach

In top-down analysis, the intact protein is introduced into the mass spectrometer. This approach provides a direct measurement of the molecular weight of the full-length protein, allowing for the confirmation of successful ncAA incorporation.

Rationale and Causality: The key advantage of this method is its ability to confirm that the entire protein was synthesized and that the ncAA is present within the full-length construct. Electrospray ionization (ESI) is a common technique used in this approach to generate multiply charged ions from the intact protein, making it amenable to analysis on mass analyzers with a limited m/z range.[5]

Experimental Considerations:

• Protein Size: Top-down analysis is most effective for smaller proteins (typically < 30-50 kDa). Larger proteins can produce complex spectra that are difficult to interpret.

• Purity: The protein sample must be highly pure to avoid spectral interference from contaminants.

• Instrumentation: High-resolution mass spectrometers, such as Orbitrap or FT-ICR instruments, are required to accurately resolve the isotopic peaks and determine the monoisotopic mass of the protein.

Bottom-Up Proteomics: The Peptide Mapping Approach

Bottom-up proteomics is the most common method for protein identification and characterization. In this approach, the protein is first enzymatically digested into smaller peptides, which are then separated by liquid chromatography (LC) and analyzed by tandem mass spectrometry (MS/MS).

Rationale and Causality: This method provides sequence-specific information, allowing for the unambiguous identification of the peptide containing the ncAA and confirmation of its precise location within the protein sequence. The mass difference between the canonical phenylalanine (Phe) and 2,3,6-Trifluoro-L-phenylalanine (tfF-Phe) can be easily detected.

• Molecular Weight of Phenylalanine (C9H11NO2): ~165.079 Da

• Molecular Weight of 2,3,6-Trifluoro-L-phenylalanine (C9H8F3NO2): ~219.051 Da[6]

• Mass Difference: ~53.972 Da

This significant mass shift is readily detectable by modern mass spectrometers.

Experimental Considerations:

• Enzymatic Digestion: Trypsin is the most commonly used protease, as it cleaves C-terminal to lysine and arginine residues, producing peptides of a suitable size for MS analysis. Care must be taken to ensure that the incorporation of tfF-Phe does not introduce a new cleavage site or inhibit cleavage at an adjacent site.

• LC-MS/MS: The use of liquid chromatography coupled to tandem mass spectrometry allows for the separation of complex peptide mixtures and the fragmentation of individual peptides to confirm their sequence.[7]

Feature	Top-Down Proteomics	Bottom-Up Proteomics
Primary Information	Intact protein mass	Peptide sequence and PTMs
Confirmation	Confirms ncAA in full-length protein	Confirms site-specific incorporation
Sensitivity	Lower	Higher
Protein Size Limit	Generally < 50 kDa	No practical upper limit
Sequence Coverage	None (unless fragmented)	High (can approach 100%)
Data Complexity	Can be very high for large proteins	Manageable with standard software
Sample Purity	Requires very high purity	More tolerant to impurities

Detailed Experimental Protocol: Bottom-Up LC-MS/MS Validation

This protocol provides a robust, self-validating system for confirming tfF-Phe incorporation.

1. Protein Sample Preparation:

• Quantification: Accurately determine the protein concentration using a reliable method such as a BCA assay or by measuring tryptophan fluorescence.[8]

• Reduction and Alkylation:

  • To 50 µg of purified protein, add DTT to a final concentration of 10 mM.

  • Incubate at 56°C for 30 minutes to reduce disulfide bonds.

  • Cool to room temperature and add iodoacetamide to a final concentration of 25 mM.

  • Incubate in the dark at room temperature for 20 minutes to alkylate cysteine residues. This step prevents disulfide bonds from reforming.

• Buffer Exchange/Cleanup: Remove interfering substances from the expression and purification process using a suitable method like acetone precipitation or spin columns.

2. In-Solution Tryptic Digestion:

• Enzyme Addition: Add sequencing-grade trypsin to the protein sample at a 1:50 (enzyme:protein) ratio.

• Digestion: Incubate overnight at 37°C. The extended incubation ensures complete digestion.

• Quenching: Stop the digestion by adding formic acid to a final concentration of 1%. This acidifies the sample, which is ideal for subsequent LC-MS analysis.

3. LC-MS/MS Analysis:

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-Exactive, Orbitrap, or Q-TOF) coupled with a nano-flow HPLC system.[7]

• Chromatographic Separation:

  • Load the peptide digest onto a C18 trap column and then separate on a C18 analytical column using a gradient of increasing acetonitrile concentration. A typical gradient might run from 2% to 40% acetonitrile over 60 minutes. This provides good separation of peptides.

• Mass Spectrometry:

  • Acquire data in a data-dependent acquisition (DDA) mode.

  • MS1 Scan: Scan from m/z 350-1500 with high resolution (>60,000) to accurately measure the mass of the intact peptides.

  • MS2 Scan (Tandem MS): Select the top 10-20 most intense precursor ions for fragmentation using higher-energy collisional dissociation (HCD). This will generate fragment ions that can be used to determine the peptide sequence.

4. Data Analysis:

• Database Search: Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer, Mascot) to search the acquired MS/MS spectra against a protein database.[9]

  • The database must contain the sequence of the target protein.

  • Specify trypsin as the enzyme, allowing for up to two missed cleavages.

  • Set carbamidomethylation of cysteine as a fixed modification.

  • Crucially, set the mass shift corresponding to the Phe -> tfF-Phe substitution (+53.972 Da) as a variable modification on phenylalanine residues.

• Validation of Incorporation:

  • Identify the peptide that contains the target phenylalanine residue.

  • Look for two versions of this peptide in the data: the unmodified version and the version with the +53.972 Da mass shift.

  • Examine the MS/MS spectrum of the modified peptide to confirm that the fragmentation pattern is consistent with the sequence and the location of the tfF-Phe. The mass of fragment ions containing the modification will be shifted accordingly.

Caption: Detailed workflow for bottom-up proteomic validation.

Alternative and Complementary Validation Methods

While mass spectrometry is a powerful tool, it is not the only method available for validating ncAA incorporation.

19F Nuclear Magnetic Resonance (NMR) Spectroscopy: 19F NMR is an excellent complementary technique.[2] Since there are no naturally occurring fluorine signals in biological systems, 19F NMR provides a background-free window to observe the incorporated ncAA.[4] It can confirm incorporation and provide valuable information about the local environment and conformational changes of the protein. However, it is a much lower throughput technique than MS and typically requires larger amounts of protein.

Conclusion and Future Perspectives

The rigorous validation of 2,3,6-Trifluoro-L-phenylalanine incorporation is a critical step in any research program that utilizes this powerful ncAA. Mass spectrometry, particularly bottom-up LC-MS/MS, offers a sensitive, specific, and reliable method for confirming the site and efficiency of incorporation. The choice between top-down and bottom-up approaches should be guided by the specific research question and the characteristics of the protein of interest. By following the detailed protocols and understanding the rationale behind the experimental choices outlined in this guide, researchers can confidently validate their engineered proteins and proceed with downstream applications, from fundamental structural biology to the development of next-generation protein therapeutics.

References

• Waters Corporation. (2023). A novel screening method for free non-standard amino acids in human plasma samples using AccQ·Tag reagents and LC-MS/MS. Royal Society of Chemistry. [Link]

• Bar-Kalai, Y., et al. (2023). Tuning phenylalanine fluorination to assess aromatic contributions to protein function and stability in cells. National Institutes of Health. [Link]

• Signore, M., et al. (2016). Incorporation of non-canonical amino acids into the developing murine proteome. National Institutes of Health. [Link]

• Jackson, J. C., et al. (2007). Site-specific incorporation of a (19)F-amino acid into proteins as an NMR probe for characterizing protein structure and reactivity. PubMed. [Link]

• Luck, L. A. (2014). Analysis of fluorinated proteins by mass spectrometry. PubMed. [Link]

• Sudakov, A., et al. (2024). Controlling the incorporation of fluorinated amino acids in human cells and its structural impact. National Institutes of Health. [Link]

• Furter, R. (1998). Expansion of the genetic code: site-directed p-fluoro-phenylalanine incorporation in Escherichia coli. National Institutes of Health. [Link]

• Zou, H., et al. Cell-Free Approach for Non-canonical Amino Acids Incorporation Into Polypeptides. Frontiers Media S.A. [Link]

• Shimadzu Corporation. (2021). Direct analysis of 33 amino acids in beverages by LC-MS/MS. YouTube. [Link]

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• Boles, E. K. W., et al. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. National Institutes of Health. [Link]

• Heijs, B., et al. (2021). Mass spectrometry imaging of L-[ring-13C6]-labeled phenylalanine and tyrosine kinetics in non-small cell lung carcinoma. National Institutes of Health. [Link]

• Meesters, R. J., et al. (2013). Comparison of different mass spectrometry techniques in the measurement of L-[ring-13C6]phenylalanine incorporation into mixed muscle proteins. ResearchGate. [Link]

• Ma, B. (2010). Challenges in Computational Analysis of Mass Spectrometry Data for Proteomics. IEEE. [Link]

• Cox, J., & Mann, M. (2014). Accurate proteome-wide label-free quantification by delayed normalization and maximal peptide ratio extraction, termed MaxLFQ. PubMed. [Link]

• Yuan, L., et al. (2022). A highly accurate mass spectrometry method for the quantification of phenylalanine and tyrosine on dried blood spots: Combination of liquid chromatography, phenylalanine/tyrosine-free blood calibrators and multi-point/dynamic calibration. PubMed. [Link]

• Wiśniewski, J. R., & Gaugaz, F. Z. (2015). Fast and sensitive total protein and Peptide assays for proteomic analysis. PubMed. [Link]

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A Researcher's Guide: 2,3,6-Trifluoro-L-phenylalanine vs. Pentafluorophenylalanine for Enhancing Protein Stability

In the dynamic fields of protein engineering and drug development, enhancing protein stability is a critical objective. The incorporation of non-canonical amino acids (ncAAs), particularly fluorinated analogs, has emerged as a powerful strategy to modulate the physicochemical properties of proteins.[1][2][3] Among the various options, fluorinated phenylalanines have garnered significant attention for their ability to improve thermal stability, proteolytic resistance, and modulate protein-protein interactions.[1][4] This guide provides an in-depth comparison of two prominent analogs, 2,3,6-Trifluoro-L-phenylalanine (2,3,6-F3-Phe) and Pentafluorophenylalanine (F5-Phe), offering researchers a comprehensive understanding of their respective impacts on protein stability.

Physicochemical Properties: A Tale of Two Analogs

The distinct substitution patterns of fluorine atoms on the phenyl ring of 2,3,6-F3-Phe and F5-Phe give rise to unique physicochemical properties that underpin their differential effects on protein structure and stability.

Property	L-Phenylalanine (Phe)	2,3,6-Trifluoro-L-phenylalanine (2,3,6-F3-Phe)	Pentafluorophenylalanine (F5-Phe)
Structure	Naturally Occurring	Asymmetric Fluorination	Perfluorinated
Molecular Weight ( g/mol )	165.19	219.16	255.15
Hydrophobicity	Baseline	Increased	Significantly Increased
Aromatic Quadrupole Moment (Qzz)	Negative[5]	Altered (less negative)	Positive[5]

• Hydrophobicity: Fluorination is known to increase the hydrophobicity of amino acid side chains, a key factor in the hydrophobic effect that drives protein folding and stability.[6][7] While the number of fluorine atoms is not always a direct predictor of hydrophobicity, the general trend holds for these analogs.[6][8] F5-Phe, being perfluorinated, exhibits a greater increase in hydrophobicity compared to the trisubstituted 2,3,6-F3-Phe. This enhanced hydrophobicity can lead to more favorable packing within the protein's core, contributing to increased stability.[2][9]

• Aromaticity and Quadrupole Moment: The high electronegativity of fluorine significantly alters the electronic properties of the phenyl ring.[10] In native phenylalanine, the π-electron cloud creates a negative quadrupole moment perpendicular to the ring, making it favorable for cation-π interactions.[5] In contrast, the strong electron-withdrawing nature of the five fluorine atoms in F5-Phe inverts this quadrupole moment to positive.[5] 2,3,6-F3-Phe, with its asymmetric fluorination, presents a more nuanced electronic profile, altering but not necessarily inverting the quadrupole moment to the same extent as F5-Phe. This has profound implications for protein-protein and protein-ligand interactions.[11]

Mechanisms of Stability Enhancement

The incorporation of these fluorinated analogs can enhance protein stability through several mechanisms:

• Enhanced Hydrophobic Packing: The increased hydrophobicity of the fluorinated side chains can drive more efficient packing within the hydrophobic core of a protein, minimizing unfavorable interactions with the aqueous solvent and stabilizing the folded state.[2][9] This effect is generally more pronounced with the more hydrophobic F5-Phe.

• Orthogonal Interactions: The unique electronic nature of the fluorinated rings can introduce novel non-covalent interactions. For instance, the electron-deficient ring of F5-Phe can participate in favorable interactions with electron-rich partners, including backbone carbonyls or other aromatic residues.

• Conformational Rigidity: The larger van der Waals radius of fluorine compared to hydrogen can introduce steric constraints, reducing the conformational flexibility of the polypeptide chain in the unfolded state and thus entropically stabilizing the folded conformation.

graph "Mechanisms_of_Stabilization" { layout=neato; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Figure 1: Mechanisms of protein stabilization by fluorinated phenylalanine analogs.

Experimental Evidence: A Comparative Look

Direct comparative studies are crucial for elucidating the nuanced differences between 2,3,6-F3-Phe and F5-Phe. While a comprehensive head-to-head comparison across a wide range of proteins is still an emerging area of research, existing studies provide valuable insights.

For example, a study on the p53 tetramerization domain showed that substitution with F5-Phe at positions involved in π-π interactions (Phe328 and Phe338) did not significantly alter the stability of the tetrameric structure.[12] In contrast, substitution at a buried hydrophobic core residue (Phe341) with a different non-canonical amino acid, cyclohexylalanine, significantly enhanced stability.[12] This highlights the context-dependent nature of these substitutions.

Research by Galles et al. (2023) has developed robust systems for the site-specific incorporation of a variety of fluorinated phenylalanine analogs, including 2,3,6-F3-Phe and F5-Phe, into proteins in both E. coli and mammalian cells.[10] Their work demonstrates high-fidelity incorporation, paving the way for more direct and systematic comparisons of these analogs in diverse protein contexts.[10][13]

Protein System	Substitution Site	Analog	Observed Effect on Stability (ΔTm)	Reference
α-helix peptides	i, i+4 positions	F5-Phe	Increased helicity, equivalent to F-F interaction	[14]
p53 tetramerization domain	Phe328, Phe338	F5-Phe	No significant change in Tm	[12]

Note: Data directly comparing the ΔTm of 2,3,6-F3-Phe and F5-Phe in the same protein context is limited in the publicly available literature. The table above reflects available data on F5-Phe and highlights the need for further comparative studies.

Experimental Workflow: Incorporation and Stability Analysis

The successful application of these analogs in protein stability studies relies on a well-defined experimental workflow.

Step 1: Genetic Incorporation of the ncAA Site-specific incorporation of 2,3,6-F3-Phe or F5-Phe is typically achieved using an engineered orthogonal aminoacyl-tRNA synthetase (aaRS) and its cognate tRNA pair.[15][16][17][18] This system recognizes a unique codon, often an amber stop codon (UAG), introduced at the desired site in the gene of interest, and inserts the ncAA during protein translation.[15] Several research groups have developed and optimized aaRS variants for the efficient and high-fidelity incorporation of various fluorinated phenylalanines.[10][13]

Step 2: Protein Expression and Purification The engineered plasmid system is introduced into a suitable expression host, such as E. coli or mammalian cells.[10] The cells are cultured in media supplemented with the desired fluorinated phenylalanine analog. Following induction of gene expression, the target protein is purified using standard chromatographic techniques.

Step 3: Stability Assessment using Thermal Shift Assay (TSA) A thermal shift assay, or differential scanning fluorimetry (DSF), is a high-throughput method to assess protein thermal stability.[19][20][21]

• Principle: The assay monitors the thermal unfolding of a protein in the presence of a fluorescent dye (e.g., SYPRO Orange) that binds to exposed hydrophobic regions of the unfolded protein, causing an increase in fluorescence.[20][22]

• Procedure:

  • The purified protein is mixed with the fluorescent dye in a multi-well plate across a range of buffer conditions if desired.[22][23]

  • The plate is placed in a real-time PCR instrument, and the temperature is gradually increased.[19][23]

  • Fluorescence is monitored at each temperature increment.

• Data Analysis: The resulting data is plotted as fluorescence versus temperature, generating a melting curve. The midpoint of this transition, the melting temperature (Tm), is a measure of the protein's thermal stability.[23] A higher Tm indicates greater stability.

graph "Experimental_Workflow" { graph [rankdir="LR", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

Figure 2: Workflow for incorporating fluorinated phenylalanines and assessing protein stability.

Choosing the Right Analog: A Decision Framework

The choice between 2,3,6-F3-Phe and F5-Phe is context-dependent and should be guided by the specific research question and the structural environment of the substitution site.

Consider 2,3,6-Trifluoro-L-phenylalanine when:

• A more subtle perturbation is desired: The lower degree of fluorination and asymmetric substitution pattern may result in less drastic changes to the local environment compared to F5-Phe.

• Probing specific electronic effects: The unique electronic distribution of the trisubstituted ring can be used to dissect specific electrostatic or aromatic interactions without the complete inversion of the quadrupole moment.

• Avoiding steric clashes: In tightly packed regions of a protein, the slightly smaller size of the trifluorinated ring compared to the pentafluorinated one might be advantageous.

Consider Pentafluorophenylalanine when:

• Maximizing the hydrophobic effect is the primary goal: The perfluorinated ring offers a significant boost in hydrophobicity, which can be a powerful tool for stabilizing the protein core.

• Inverting the aromatic quadrupole moment is intended: This is particularly useful for studying the role of cation-π interactions, where replacing Phe with F5-Phe can disrupt or reverse the interaction.

• Introducing strong, novel interactions is desired: The highly electron-deficient nature of the F5-Phe ring can promote favorable interactions with electron-rich partners.

Conclusion

Both 2,3,6-Trifluoro-L-phenylalanine and Pentafluorophenylalanine are valuable tools for enhancing protein stability and dissecting the contributions of aromatic residues to protein structure and function. F5-Phe offers a more extreme perturbation, maximizing hydrophobicity and inverting the aromatic quadrupole moment, making it a powerful tool for significant stabilization and for probing cation-π interactions. 2,3,6-F3-Phe provides a more nuanced alternative, allowing for more subtle modulation of the local electronic and steric environment. The continued development of efficient genetic incorporation systems will undoubtedly facilitate more direct comparisons and broaden the application of these powerful chemical tools in protein science and therapeutic design.

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• Unexpected trends in the hydrophobicity of fluorinated amino acids reflect competing changes in polarity and conform
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A Senior Application Scientist's Guide: Functional Comparison of Proteins with 2,3,6-Trifluoro-L-phenylalanine vs. Wild-Type

For researchers, scientists, and drug development professionals, the precise engineering of proteins opens up new frontiers in therapeutics and diagnostics. The incorporation of non-canonical amino acids (ncAAs) is a cornerstone of this effort, allowing for the introduction of novel chemical functionalities that transcend the limitations of the 20 canonical amino acids.[1][2] This guide provides an in-depth functional comparison between wild-type proteins and those incorporating 2,3,6-Trifluoro-L-phenylalanine (2,3,6-F3-Phe), a fluorinated analog that offers unique advantages in modulating protein behavior.

The Rationale: Why 2,3,6-Trifluoro-L-phenylalanine?

Phenylalanine's aromatic side chain is a frequent participant in crucial biological interactions, including hydrophobic packing, π-π stacking, and cation-π interactions.[3][4] The strategic replacement of hydrogen with fluorine atoms on the phenyl ring fundamentally alters its electronic properties without imposing significant steric bulk. Fluorine is the most electronegative element, and its introduction creates a strong C-F bond, leading to low polarizability.[5] The 2,3,6-trifluorination pattern, in particular, generates a unique electrostatic profile on the aromatic ring, making it a powerful tool for systematically probing and enhancing protein function.[3][6]

The incorporation of such ncAAs can be achieved through several established methods, including residue-specific replacement in auxotrophic host strains or site-specific insertion via genetic code expansion, which utilizes orthogonal aminoacyl-tRNA synthetase/tRNA pairs.[1][2][7]

Caption: Michaelis-Menten plot showing a hypothetical kinetic shift.

Experimental Protocol: Comparative Enzyme Kinetic Assay

• Reagents: Prepare a range of substrate concentrations in a suitable assay buffer. Ensure you have a method to detect product formation or substrate depletion (e.g., a chromogenic or fluorogenic product).

• Reaction Initiation: In a microplate, add the substrate solutions. Initiate the reaction by adding a fixed, known concentration of either the wild-type or 2,3,6-F3-Phe variant enzyme.

• Kinetic Measurement: Immediately place the plate in a plate reader and measure the signal (e.g., absorbance) over time at fixed intervals.

• Calculate Initial Velocities (V₀): For each substrate concentration, plot signal vs. time. The initial velocity (V₀) is the slope of the initial linear portion of this curve.

• Data Analysis: Plot V₀ versus substrate concentration [S]. Fit this data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism) to determine the Vmax and Km for each enzyme. [8]Comparing these parameters reveals the functional impact of the substitution.

Part 3: Remodeling Protein-Protein Interactions (PPIs)

PPIs are fundamental to nearly all cellular processes and are often mediated by specific "hot spot" residues at the interaction interface. [9]Phenylalanine is frequently found at these interfaces. Modifying its electronic character with 2,3,6-trifluorination can serve as a powerful strategy to either inhibit or stabilize a PPI.

For example, in the well-studied p53-MDM2 interaction, key hydrophobic residues of p53 (including a phenylalanine) dock into a hydrophobic cleft on MDM2. [9]Replacing this phenylalanine with 2,3,6-F3-Phe could disrupt the interaction by introducing unfavorable electrostatic repulsion, forming the basis for a novel therapeutic inhibitor. Conversely, if the interaction involves repulsion with the native phenylalanine, the fluorinated analog could enhance binding.

Experimental Protocol: Surface Plasmon Resonance (SPR) for PPI Analysis

SPR is a label-free technique for real-time monitoring of biomolecular interactions. [10]

• Chip Preparation: Covalently immobilize one protein (the "ligand," e.g., wild-type or variant) onto a sensor chip surface.

• Analyte Injection: Flow a solution containing the binding partner (the "analyte") at various concentrations over the chip surface.

• Binding Measurement: The binding of the analyte to the immobilized ligand causes a change in the refractive index at the surface, which is detected and measured in real-time as a response unit (RU).

• Dissociation: After the association phase, flow buffer over the chip to monitor the dissociation of the analyte.

• Data Analysis: The resulting sensorgrams (RU vs. time) are fitted to kinetic models to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka). A lower KD value indicates a stronger binding affinity. Comparing the KD values for the wild-type and 2,3,6-F3-Phe variant provides a precise measure of the substitution's effect on the interaction.

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A Comparative Guide to the Structural Nuances of 2,3,6-Trifluorophenylalanine and 4-Fluorophenylalanine

In the landscape of drug discovery and chemical biology, the strategic incorporation of non-canonical amino acids (ncAAs) into peptides and proteins is a cornerstone of innovation. Among these, fluorinated amino acids stand out for their unique ability to modulate physicochemical and biological properties.[1] This guide provides an in-depth structural comparison between two key fluorinated analogues of phenylalanine: 2,3,6-trifluorophenylalanine (2,3,6-TFP) and 4-fluorophenylalanine (4-FP), offering insights for researchers aiming to leverage their distinct characteristics.

The substitution of hydrogen with fluorine, an element of similar size but vastly different electronegativity, can profoundly alter a molecule's conformation, electronic distribution, and metabolic stability.[1] While both 2,3,6-TFP and 4-FP introduce fluorine to the phenyl ring, the number and position of these substitutions create starkly different structural and, consequently, functional profiles.

Section 1: Fundamental Structural and Physicochemical Disparities

At first glance, the difference between 2,3,6-TFP and 4-FP is the number of fluorine atoms. However, the true distinction lies in the asymmetric versus symmetric substitution pattern, which dictates their steric and electronic nature.

• 4-Fluorophenylalanine (4-FP): Features a single fluorine atom at the para position of the phenyl ring. This symmetric substitution maintains the overall shape of the phenylalanine side chain while imparting a strong, localized electronic perturbation. It is often considered a conservative substitution, useful for introducing a sensitive ¹⁹F NMR probe with minimal structural disruption.[2]

• 2,3,6-Trifluorophenylalanine (2,3,6-TFP): Presents a dense and asymmetric arrangement of three fluorine atoms on one face of the phenyl ring. This multi-substitution pattern introduces significant steric hindrance and creates a highly polarized aromatic system, profoundly altering its interaction profile and conformational freedom.

Below is a direct comparison of their core structures.

Caption: Core structural differences between 4-FP and 2,3,6-TFP.

The following table summarizes key physicochemical properties, highlighting the quantitative differences stemming from their distinct fluorination patterns.

Property	4-Fluorophenylalanine (4-FP)	2,3,6-Trifluorophenylalanine (2,3,6-TFP)	Rationale for Difference
Molecular Formula	C₉H₁₀FNO₂[3]	C₉H₈F₃NO₂[4]	Addition of two fluorine atoms and removal of two hydrogen atoms.
Molecular Weight	183.18 g/mol [3]	219.16 g/mol [4]	The higher atomic weight of fluorine compared to hydrogen.
XLogP3	-1.9[5]	~ -1.0 (Estimated)	Increased fluorination enhances hydrophobicity, leading to a higher (less negative) logP value.
pKa (COOH)	~2.20 (Predicted)[6]	~2.0 (Predicted)	The strong electron-withdrawing effect of three fluorine atoms increases the acidity of the carboxylic acid group.
Electronic Nature	Electron-withdrawing at C4	Strongly electron-withdrawing at C2, C3, C6	The cumulative inductive effect of three fluorine atoms makes the aromatic ring significantly more electron-deficient.

Section 2: Conformational Analysis and Steric Profile

The substitution pattern of fluorine has profound implications for the conformational freedom of the amino acid side chain, defined by the dihedral angle χ1 (N-Cα-Cβ-Cγ).

In 4-FP , the single, relatively small fluorine atom at the para-position does not impose significant steric barriers to rotation around the Cα-Cβ bond. Its conformational landscape largely resembles that of native phenylalanine, allowing it to adopt various rotameric states within a protein structure. This makes it an excellent probe for studying native-like protein environments without introducing major perturbations.[7]

Conversely, 2,3,6-TFP imposes substantial conformational restrictions. The fluorine atoms at the C2 and C6 (ortho) positions act as bulky substituents that clash with the amino acid backbone during side-chain rotation. This steric hindrance limits the accessible χ1 angles, effectively locking the side chain into a more defined set of conformations. This property can be exploited to enforce specific secondary structures in peptides or to orient the aromatic ring in a predetermined manner within a protein binding pocket.[8]

Section 3: Experimental Characterization & Supporting Data

The structural differences between these two molecules are not merely theoretical; they are readily observable through various analytical techniques, most notably ¹⁹F NMR spectroscopy and stability assays upon protein incorporation.

¹⁹F NMR Spectroscopy: A Window into the Local Environment

¹⁹F NMR is an exceptionally sensitive tool for probing protein structure and dynamics because the fluorine nucleus has no natural background signal in biological systems.[2] The chemical shift of the ¹⁹F nucleus is highly sensitive to its local electronic environment.

• In 4-FP , a single resonance is typically observed, and its chemical shift provides information about the polarity and dynamics of its specific location within the protein.[9]

• In 2,3,6-TFP , three distinct ¹⁹F signals are expected, each reporting on a unique position on the ring. The chemical shifts of these nuclei are sensitive to through-space interactions and can provide detailed insights into the orientation and packing of the side chain.[10]

Assessing Protein Stability via Differential Scanning Fluorimetry (DSF)

Incorporating ncAAs can alter protein stability. Differential Scanning Fluorimetry (DSF), or a thermal shift assay, is a high-throughput method to measure these changes by monitoring protein unfolding as a function of temperature.[11][12] The melting temperature (Tm) is the point at which 50% of the protein is unfolded.[13] A shift in Tm upon ncAA incorporation indicates a change in stability.

This protocol outlines the necessary steps to incorporate either 4-FP or 2,3,6-TFP into a target protein at a specific site and subsequently measure the impact on thermal stability. The method of choice is amber stop codon suppression, which utilizes an orthogonal aminoacyl-tRNA synthetase/tRNA pair.[14][15][16]

Step 1: Plasmid Preparation

• Introduce an amber stop codon (TAG) at the desired amino acid position in the gene of your target protein via site-directed mutagenesis.

• Co-transform E. coli expression cells with two plasmids:

  • The plasmid containing your TAG-mutated target gene.

  • A plasmid encoding the orthogonal aminoacyl-tRNA synthetase/tRNA pair (e.g., a polyspecific synthetase capable of charging both 4-FP and TFP variants).[17]

Step 2: Protein Expression

• Grow the transformed cells in a minimal medium to an OD₆₀₀ of 0.6-0.8.

• Induce protein expression with IPTG.

• Simultaneously, supplement the medium with the desired ncAA (e.g., 1 mM 4-FP or 1 mM 2,3,6-TFP).

• Incubate for 16-20 hours at a reduced temperature (e.g., 18-20°C) to ensure proper folding.

Step 3: Purification

• Harvest the cells by centrifugation.

• Lyse the cells using sonication or a French press in a suitable lysis buffer.

• Purify the target protein using an appropriate chromatography method (e.g., Ni-NTA affinity chromatography for His-tagged proteins followed by size-exclusion chromatography).

Step 4: DSF Assay

• Prepare the reaction mixture in a 96-well PCR plate. For each well, combine:

  • Purified protein to a final concentration of 2-5 µM.

  • 5X SYPRO Orange dye (or use intrinsic fluorescence if the protein has tryptophans).[18]

  • Assay buffer (e.g., HEPES-buffered saline) to a final volume of 20 µL.

• Seal the plate and place it in a real-time PCR instrument.

• Set up a thermal ramp from 25°C to 95°C with a ramp rate of 1°C/minute.

• Monitor the fluorescence change in the appropriate channel.

• Analyze the resulting melt curve data to determine the Tm. The Tm is the peak of the first derivative of the fluorescence curve.[13]

Caption: Workflow for ncAA incorporation and stability analysis.

Section 4: Implications for Drug Design and Chemical Biology

The choice between 2,3,6-TFP and 4-FP is dictated by the desired outcome:

• 4-Fluorophenylalanine is ideal for applications requiring a subtle probe. Its minimal steric impact makes it a reliable tool for ¹⁹F NMR studies of protein-ligand interactions and for improving metabolic stability without drastically altering the native protein structure or function.[1][19]

• 2,3,6-Trifluorophenylalanine is a powerful tool for rational protein and peptide design. Its ability to enforce conformational rigidity can be used to stabilize specific secondary structures, such as β-turns or α-helices, enhancing binding affinity or biological activity. The highly electron-deficient aromatic ring can also be used to modulate π-π and cation-π interactions in a predictable manner, making it a valuable building block for engineering novel protein interfaces.[17]

Conclusion

While both 2,3,6-trifluorophenylalanine and 4-fluorophenylalanine are valuable tools in the chemical biologist's arsenal, they are not interchangeable. 4-FP serves as a minimally perturbative probe, offering a glimpse into the native-like environment of a protein. In contrast, 2,3,6-TFP is an agent of significant structural influence, capable of directing conformation and fundamentally altering the electronic landscape of the amino acid side chain. A thorough understanding of these structural differences is paramount for their effective application in the sophisticated design of next-generation therapeutics and research tools.

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A Senior Application Scientist's Guide to Validating Protein Structure after Incorporation of 2,3,6-Trifluoro-L-phenylalanine

Introduction: The Promise and Peril of Unnatural Amino Acids

The site-specific incorporation of unnatural amino acids (UAAs) into proteins has emerged as a transformative tool in chemical biology and drug discovery.[1][2][3] By expanding the genetic code, we can introduce novel chemical functionalities, biophysical probes, and therapeutic warheads into proteins with remarkable precision.[4][5] Among the vast arsenal of UAAs, fluorinated amino acids, such as 2,3,6-Trifluoro-L-phenylalanine (3F-Phe), offer a unique opportunity to modulate protein stability, folding, and interactions.[6] The introduction of fluorine can alter the electronic properties and hydrophobicity of the amino acid side chain, leading to enhanced protein stability and modified enzymatic activity.[6]

However, the incorporation of a non-native building block, particularly one with the strong electronegativity of fluorine, can potentially perturb the delicate balance of forces that govern a protein's three-dimensional structure. Therefore, rigorous validation of the protein's structural integrity after the incorporation of 3F-Phe is not just a quality control step; it is a fundamental prerequisite for the meaningful interpretation of any subsequent functional or binding data.

This guide provides a comparative overview of key biophysical and computational techniques for validating the structure of proteins containing 2,3,6-Trifluoro-L-phenylalanine. We will delve into the causality behind experimental choices, present detailed protocols, and offer a framework for interpreting the resulting data.

The Structural Impact of 2,3,6-Trifluoro-L-phenylalanine

The trifluorination of the phenylalanine ring introduces significant electronic and steric changes. The fluorine atoms are highly electronegative, which can alter the electrostatic surface of the protein and influence cation-pi interactions.[7] While often considered minimally perturbing from a steric perspective, the introduction of three fluorine atoms can subtly influence local packing and rotameric preferences of the side chain.[8] Therefore, our validation strategy must be sensitive enough to detect both global and local structural changes.

A Multi-pronged Approach to Structural Validation

No single technique can provide a complete picture of a protein's structure. A robust validation strategy employs a combination of methods that probe different aspects of the protein's architecture and stability.

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A Senior Application Scientist's Guide to Comparing the Effects of Mono-, Di-, and Tri-fluorinated Phenylalanines on Protein Function

For researchers, scientists, and professionals in drug development, the precise modulation of protein function is a cornerstone of innovation. The strategic incorporation of non-canonical amino acids offers a powerful toolkit for fine-tuning protein properties. Among these, fluorinated phenylalanines stand out for their ability to systematically alter local electronic and steric environments with minimal structural perturbation.[1][2] This guide provides an in-depth comparison of how mono-, di-, and tri-fluorinated phenylalanines impact protein function, supported by experimental data and detailed methodologies.

The Rationale: Why Fluorinate Phenylalanine?

Phenylalanine, with its aromatic side chain, is a critical residue in proteins, often involved in ligand recognition, protein-protein interactions, and maintaining structural integrity through hydrophobic and electrostatic interactions.[3][4] However, conventional site-directed mutagenesis to non-aromatic residues introduces significant steric and chemical changes, making it difficult to dissect the specific role of the aromatic ring.[5]

Fluorination provides a subtle yet potent alternative. The substitution of hydrogen with fluorine, the most electronegative element, allows for a graded perturbation of the aromatic ring's electrostatic potential while maintaining a similar size.[6] This "minimalist" modification enables a systematic investigation of the role of aromatic interactions in protein function.[3][5]

Key Physicochemical Effects of Phenylalanine Fluorination:

• Electron-Withdrawing Effects: Fluorine atoms pull electron density from the aromatic ring, creating a more electropositive core and a more negative periphery. This effect intensifies with the number of fluorine substitutions, weakening cation-π interactions.[5][7]

• Hydrophobicity: Fluorination generally increases the hydrophobicity of the amino acid side chain, which can enhance protein stability.[1]

• Steric Profile: While fluorine is larger than hydrogen, the overall steric impact is often well-tolerated within protein structures.[8]

The following diagram illustrates the progressive change in the electrostatic potential of the phenylalanine ring with increasing fluorination.

Caption: Progressive impact of fluorination on the phenylalanine ring's electrostatic potential.

Comparative Analysis of Fluorinated Phenylalanines on Protein Function

The degree of fluorination has distinct and predictable effects on various aspects of protein function. Understanding these differences is crucial for rational protein design and engineering.

Protein Stability and Folding

A common application of fluorinated amino acids is to enhance protein stability.[1][8] The increased hydrophobicity of the fluorinated side chains can strengthen the hydrophobic core of a protein, leading to greater resistance to thermal and chemical denaturation.[1]

Fluorination Level	Typical Effect on Stability	Mechanistic Rationale
Mono-fluorinated	Modest increase	Slight increase in hydrophobicity with minimal steric hindrance. Can be used to probe local environment changes with minimal perturbation.
Di-fluorinated	Significant increase	A balance of increased hydrophobicity and manageable steric bulk. Often provides a substantial stabilizing effect without disrupting the overall fold.
Tri-fluorinated	Variable, can be destabilizing	While highly hydrophobic, the increased steric bulk and altered electronic properties can sometimes lead to packing defects in the hydrophobic core, potentially decreasing stability.

Experimental Insight: The stabilizing effect is context-dependent. The position of the fluorinated phenylalanine within the protein structure (i.e., buried in the core versus solvent-exposed) will significantly influence the outcome. For residues in the hydrophobic core, the increased buried surface area upon fluorination is a major contributor to enhanced stability.[8]

Enzyme Catalysis

The incorporation of fluorinated phenylalanines near an enzyme's active site can modulate catalytic activity by altering substrate binding and transition state stabilization.

Fluorination Level	Potential Effect on Enzyme Kinetics	Mechanistic Rationale
Mono-fluorinated	Can enhance or decrease activity	Subtle changes in electrostatic interactions with the substrate or transition state can fine-tune enzyme kinetics.[9] For example, substitution with 4-F-Phe has been shown to enhance the binding affinity of some peptides to their receptors.[9]
Di-fluorinated	Often leads to decreased activity	The more significant perturbation of the electronic environment can disrupt critical interactions required for catalysis.
Tri-fluorinated	Typically results in a strong decrease in activity	The substantial alteration of the aromatic ring's properties often has a detrimental impact on both substrate affinity (Km) and catalytic rate (kcat).[10]

Experimental Insight: When investigating enzyme mechanisms, it is crucial to perform a full kinetic analysis (e.g., determining Km and kcat) to distinguish between effects on substrate binding and the catalytic step itself.[10]

Protein-Protein Interactions

Aromatic residues are frequently found at protein-protein interfaces, contributing to binding affinity and specificity.[3] Fluorination can be used to probe and modulate these interactions.

Fluorination Level	Impact on Protein-Protein Interactions	Mechanistic Rationale
Mono-fluorinated	Can increase or decrease affinity	The altered electrostatic potential can either strengthen or weaken interactions depending on the nature of the binding partner. For instance, it can modulate cation-π interactions.[9]
Di-fluorinated	More likely to be disruptive	The significant change in the electronic character of the aromatic ring can lead to a loss of key interactions at the interface.
Tri-fluorinated	Generally disruptive	The highly altered electronic and steric properties often lead to a significant reduction in binding affinity.

Experimental Insight: Techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) are invaluable for quantifying the changes in binding affinity (KD) and thermodynamics upon fluorination.

Experimental Workflows

The successful application of fluorinated phenylalanines in research relies on robust and well-validated experimental protocols.

Workflow for Biosynthetic Incorporation of Fluorinated Phenylalanines

This workflow outlines the general steps for incorporating fluorinated phenylalanines into a protein of interest using an E. coli expression system.

Caption: A generalized workflow for the biosynthetic incorporation of fluorinated phenylalanines.

Step-by-Step Protocol for Protein Expression with Fluorinated Phenylalanine

This protocol is adapted for a standard T7 expression system in E. coli.

• Transformation: Transform an appropriate E. coli expression strain (e.g., BL21(DE3)) with the expression plasmid containing the gene of interest.

• Starter Culture: Inoculate a single colony into 5 mL of LB medium and grow overnight at 37°C.

• Main Culture: Inoculate 1 L of minimal medium with the overnight starter culture. Grow at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Inhibition of Phenylalanine Synthesis: Add glyphosate to the culture to a final concentration of 1 g/L to inhibit the shikimate pathway, which is responsible for aromatic amino acid synthesis.[11]

• Supplementation: Immediately add the desired fluorinated phenylalanine analog (e.g., 4-fluoro-L-phenylalanine) to a final concentration of 50-100 mg/L. Also, supplement with tyrosine and tryptophan (50 mg/L each) to ensure the cells have the other necessary aromatic amino acids.[11]

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM. Reduce the temperature to 18-25°C to improve protein folding and solubility.

• Harvesting: After 16-20 hours of induction, harvest the cells by centrifugation.

• Purification: Purify the protein using standard chromatography techniques (e.g., affinity, ion-exchange, size-exclusion).

• Verification: Confirm the incorporation of the fluorinated phenylalanine using mass spectrometry.

Biophysical Characterization

Once the fluorinated protein is purified, a range of biophysical techniques can be used to assess the impact of the modification.

• Differential Scanning Fluorimetry (DSF): To determine the melting temperature (Tm) and assess changes in thermal stability.

• Circular Dichroism (CD) Spectroscopy: To evaluate the secondary structure of the protein and ensure it has not been significantly altered.

• ¹⁹F NMR Spectroscopy: A powerful technique to probe the local environment of the incorporated fluorinated amino acid. The chemical shift of the ¹⁹F nucleus is highly sensitive to changes in conformation, ligand binding, and dynamics.[11][12][13][14]

• X-ray Crystallography: To obtain a high-resolution 3D structure of the fluorinated protein and visualize the precise structural consequences of the modification.[15][16]

Conclusion and Future Outlook

The use of mono-, di-, and tri-fluorinated phenylalanines provides a systematic and powerful approach to dissecting the roles of aromatic residues in protein function. By carefully selecting the degree of fluorination, researchers can fine-tune protein stability, modulate enzyme activity, and probe the intricacies of protein-protein interactions. As methods for the genetic encoding of non-canonical amino acids continue to improve, the application of fluorinated analogs in protein engineering and drug discovery is set to expand, offering exciting new possibilities for the design of novel biologics and therapeutics.[4][5][17]

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A Comparative Guide to Quantitative Analysis of Protein Thermal Stability: Featuring 2,3,6-Trifluoro-L-phenylalanine

This guide provides a comprehensive comparison of methodologies for the quantitative analysis of protein thermal stability, with a special focus on the use of 2,3,6-Trifluoro-L-phenylalanine in ¹⁹F-NMR-based assays. It is intended for researchers, scientists, and drug development professionals who require robust and reliable methods for characterizing protein stability and protein-ligand interactions. We will delve into the mechanistic underpinnings of each technique, present side-by-side comparisons with established alternatives, and provide actionable, data-supported protocols.

The Critical Role of Protein Thermal Stability in Drug Discovery

The stability of a protein is a critical determinant of its function and its potential as a therapeutic target. Thermal stability, in particular, offers a direct readout of a protein's structural integrity and its interactions with ligands, such as small molecule inhibitors or drug candidates. A ligand that binds to a protein will generally increase its resistance to thermal denaturation. The extent of this stabilization, often measured as a change in the melting temperature (Tₘ), provides a powerful method for confirming target engagement and quantifying binding affinity. Consequently, accurate and high-quality measurement of protein thermal stability is a cornerstone of modern drug discovery pipelines, from initial hit screening to lead optimization.

¹⁹F-NMR with 2,3,6-Trifluoro-L-phenylalanine: A High-Resolution Approach

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for studying protein structure and dynamics at atomic resolution. The incorporation of fluorine-19 (¹⁹F), a nucleus with 100% natural abundance and high sensitivity, provides a unique observational window that is free from the background signals present in ¹H-NMR of biological samples.

The use of biosynthetically incorporated 2,3,6-Trifluoro-L-phenylalanine (2,3,6-F₃-Phe) offers a significant advantage for these studies. The three fluorine atoms on the phenyl ring provide a strong and sensitive ¹⁹F-NMR signal. The specific substitution pattern of 2,3,6-F₃-Phe results in distinct chemical shifts for each of the three fluorine atoms, which are exquisitely sensitive to their local chemical environment within the folded protein.

Upon thermal denaturation, the protein unfolds, and the 2,3,6-F₃-Phe residues become exposed to the solvent. This change in the local environment leads to a significant shift in the ¹⁹F-NMR spectrum, allowing for precise monitoring of the unfolding transition. By acquiring a series of ¹⁹F-NMR spectra at increasing temperatures, a melting curve can be generated, and the Tₘ can be accurately determined.

Experimental Workflow: ¹⁹F-NMR with 2,3,6-F₃-Phe

Caption: Workflow for Tₘ determination using ¹⁹F-NMR with 2,3,6-F₃-Phe.

Detailed Protocol for Tₘ Determination by ¹⁹F-NMR

• Protein Expression and Labeling:

  • Use an E. coli expression strain that is auxotrophic for phenylalanine (e.g., AF-pau).

  • Grow cells in a minimal medium containing all essential amino acids except phenylalanine.

  • Induce protein expression and supplement the medium with 2,3,6-Trifluoro-L-phenylalanine.

• Protein Purification:

  • Lyse the cells and purify the ¹⁹F-labeled protein using standard chromatographic techniques (e.g., affinity, ion exchange, size exclusion).

  • Ensure the final protein sample is of high purity (>95%).

• NMR Sample Preparation:

  • Dialyze the purified protein into the desired buffer for the thermal melt experiment.

  • Concentrate the protein to a suitable concentration for NMR (typically in the micromolar range).

  • Add 5-10% D₂O to the sample for the NMR lock.

• NMR Data Acquisition:

  • Use an NMR spectrometer equipped with a cryoprobe for optimal sensitivity.

  • Acquire a series of one-dimensional ¹⁹F-NMR spectra at incremental temperatures (e.g., every 2-5 °C).

  • Allow the sample to equilibrate at each temperature for a few minutes before acquiring the spectrum.

• Data Analysis:

  • Process the NMR spectra (Fourier transformation, phasing, and baseline correction).

  • For each spectrum, determine the chemical shift of the fluorine signal corresponding to the folded state.

  • Plot the chemical shift as a function of temperature.

  • Fit the resulting data to a sigmoidal dose-response equation to calculate the Tₘ.

Established Alternatives for Measuring Protein Thermal Stability

While ¹⁹F-NMR is a powerful technique, other well-established methods are also widely used. Here, we compare our featured method with two common alternatives: Differential Scanning Fluorimetry (DSF) and Circular Dichroism (CD) Spectroscopy.

Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay (TSA)

DSF is a high-throughput method that monitors protein unfolding by measuring changes in the fluorescence of an environment-sensitive dye (e.g., SYPRO Orange). This dye has low fluorescence in an aqueous environment but becomes highly fluorescent upon binding to hydrophobic regions of a protein. As the protein unfolds with increasing temperature, more hydrophobic regions are exposed, leading to an increase in fluorescence. The temperature at which the fluorescence signal is maximal is taken as the Tₘ.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy measures the differential absorption of left- and right-circularly polarized light by chiral molecules. Proteins have distinct CD spectra in the far-UV region (190-250 nm) that are characteristic of their secondary structure (α-helices, β-sheets). As a protein unfolds due to heat, its secondary structure is lost, resulting in a change in the CD signal. By monitoring the CD signal at a specific wavelength as a function of temperature, a melting curve can be obtained to determine the Tₘ.

Head-to-Head Comparison: ¹⁹F-NMR vs. DSF vs. CD

The choice of method for determining protein thermal stability depends on several factors, including the nature of the protein, the required throughput, and the available instrumentation. Below is a comparative analysis of the three techniques.

Feature	¹⁹F-NMR with 2,3,6-F₃-Phe	Differential Scanning Fluorimetry (DSF)	Circular Dichroism (CD) Spectroscopy
Principle	Monitors the local environment of a ¹⁹F label.	Measures fluorescence of a dye that binds to exposed hydrophobic regions.	Measures changes in secondary structure.
Protein Consumption	Moderate (µM to mM concentrations)	Low (µM concentrations)	Moderate (µM concentrations)
Throughput	Low to medium	High	Low to medium
Sensitivity	High	High	Moderate
Information Provided	Tₘ, insights into local structural changes.	Tₘ	Tₘ, information on secondary structure changes.
Interference	Minimal	Dyes can interfere with ligand binding or protein stability.	Buffer components can have high absorbance in the far-UV.
Instrumentation	NMR Spectrometer	Real-time PCR machine or dedicated DSF instrument	CD Spectrometer
Labeling Required	Yes (Isotopic labeling)	No (uses an external dye)	No

Decision-Making Framework

Caption: A simplified decision tree for selecting a protein thermal stability assay.

Concluding Remarks

The quantitative analysis of protein thermal stability is an indispensable tool in modern biological research and drug development. While established methods like Differential Scanning Fluorimetry and Circular Dichroism spectroscopy are valuable and widely accessible, ¹⁹F-NMR using incorporated labels such as 2,3,6-Trifluoro-L-phenylalanine offers a high-resolution alternative that provides unique insights into local structural changes upon unfolding.

The choice of method should be guided by the specific scientific question, the available resources, and the properties of the protein system under investigation. For high-throughput screening of large compound libraries, DSF remains the method of choice. For detailed mechanistic studies where information about secondary structure is paramount, CD spectroscopy is highly informative. The ¹⁹F-NMR approach, with its high sensitivity and minimal background interference, is particularly well-suited for detailed studies of protein-ligand interactions and for systems that are not amenable to other techniques.

By understanding the principles, advantages, and limitations of each method, researchers can make informed decisions to obtain high-quality, reliable data on protein thermal stability, thereby accelerating their research and development efforts.

References

• Niesen, F. H., Berglund, H., & Vedadi, M. (2007). The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability. Nature Protocols, 2(9), 2212–2221. [Link]

• Greenfield, N. J. (2006). Using circular dichroism spectra to estimate protein secondary structure. Nature Protocols, 1(6), 2876–2890. [Link]

Safety & Regulatory Compliance

A-Scientist's-Guide-to-the-Proper-Disposal-of-2,3,6-Trifluoro-L-phenylalanine

As researchers and drug development professionals, our work with novel chemical entities like 2,3,6-Trifluoro-L-phenylalanine is critical for scientific advancement. However, with innovation comes the profound responsibility of ensuring safety and environmental stewardship. The introduction of fluorine atoms into an organic molecule dramatically alters its properties, often increasing its stability and potential for environmental persistence. Therefore, a rigorous and informed approach to waste disposal is not merely a regulatory requirement but a cornerstone of responsible research.

This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of 2,3,6-Trifluoro-L-phenylalanine. Moving beyond a simple checklist, we will delve into the causality behind these procedures, empowering you to make informed safety decisions in your laboratory.

Part 1: Hazard Identification and Risk Assessment

The key takeaway is to treat this compound with a high degree of caution. The carbon-fluorine bond is exceptionally strong, making such compounds highly stable and not readily biodegradable. This persistence necessitates that they are treated as hazardous environmental waste.

Table 1: Inferred Hazard Profile and Essential Safety Precautions

Hazard Category	GHS Classification (Inferred)	Required PPE & Handling Protocol	Causality and Rationale
Skin Irritation	Category 2 (H315)	Nitrile gloves, lab coat. Wash skin thoroughly after handling.	Fluorinated compounds can be irritants. Proper glove use and hygiene prevent dermal exposure.
Eye Irritation	Category 2A (H319)	Chemical splash goggles or safety glasses with side shields.	The powder form poses a risk of eye contact, which can cause serious irritation.
Respiratory Irritation	STOT SE 3 (H335)	Handle only in a certified chemical fume hood to avoid inhaling dust.	Fine powders can be easily aerosolized. A fume hood provides critical engineering control to prevent respiratory exposure.
Environmental Hazard	(Not formally classified, but prudent to assume)	Do not allow to enter drains or the environment.[3] Collect all waste for authorized disposal.	The stability of the C-F bond suggests high environmental persistence. Standard procedure for halogenated organic compounds is to prevent environmental release.[4]

Part 2: Waste Segregation and Containment Protocol

Proper segregation is the most critical step in the waste disposal workflow. Cross-contamination of waste streams can lead to dangerous chemical reactions, complicate the disposal process, and significantly increase costs.[5][6]

As a halogenated organic compound, 2,3,6-Trifluoro-L-phenylalanine waste must never be mixed with non-halogenated organic waste.[4]

Waste Stream Decision Workflow

The following diagram outlines the decision-making process for correctly segregating waste generated from work with 2,3,6-Trifluoro-L-phenylalanine.

Caption: Waste segregation decision tree for 2,3,6-Trifluoro-L-phenylalanine.

Part 3: Step-by-Step Disposal Procedures

Adherence to a standardized, step-by-step disposal process is crucial for safety and regulatory compliance. These procedures should be incorporated into your lab's specific Standard Operating Procedures (SOPs).

Procedure 3.1: Disposal of Solid Waste

This category includes unused solid 2,3,6-Trifluoro-L-phenylalanine, as well as contaminated personal protective equipment (PPE) like gloves, and consumables such as weigh boats or contaminated paper towels.[7]

• Designate a Waste Container: Obtain a clearly labeled, sealable container designated for "Solid Halogenated Organic Waste."[4][8] A pail lined with a clear plastic bag is a common and effective choice.[8]

• Transfer Waste: Carefully place all contaminated solid materials directly into this container. Minimize the generation of dust by avoiding dropping the powder from a height.

• Seal and Label: When the container is three-quarters full, securely seal the bag with a zip tie or tape.[8] The outer container must be closed except when adding waste.[6] Affix a completed hazardous waste label, clearly listing "2,3,6-Trifluoro-L-phenylalanine" and any other solid constituents.[8]

• Storage: Store the sealed container in a designated satellite accumulation area, away from incompatible materials like strong acids, bases, and oxidizers.[6][7]

• Arrange Pickup: Contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.[6][9]

Procedure 3.2: Disposal of Liquid Waste

This includes solutions containing 2,3,6-Trifluoro-L-phenylalanine and the initial solvent rinses from contaminated glassware.

• Designate a Waste Container: Use a dedicated, leak-proof, and chemically compatible container (e.g., a glass or polyethylene carboy) labeled "Liquid Halogenated Organic Waste."[4]

• Collect Rinsate: The first rinse of any glassware that contained the compound must be collected as hazardous waste.[6] Subsequent rinses may be permissible for sewer disposal depending on institutional policy, but collecting the first rinse is critical.

• Transfer Waste: Carefully pour the liquid waste into the designated container using a funnel to prevent spills.

• Seal and Label: Keep the container sealed when not in use.[6] Ensure the hazardous waste label is accurately filled out, listing all chemical components and their approximate concentrations.[8]

• Storage and Pickup: Store the container in secondary containment to prevent spills and arrange for EHS pickup.[5][6]

Part 4: Emergency Spill Management

Accidents can happen despite the best precautions. A clear and rehearsed spill response plan is essential.[5]

• Alert and Assess: Immediately alert personnel in the vicinity. Assess the scale of the spill. If it is large or you feel unsafe, evacuate the area and contact your institution's EHS emergency line.

• Don PPE: At a minimum, wear chemical splash goggles, a lab coat, and two pairs of nitrile gloves.[5]

• Contain the Spill: For a solid powder spill, gently cover it with a compatible absorbent material (e.g., vermiculite or sand). Avoid dry sweeping, which can create dust. For a liquid spill, surround the area with absorbent pads or booms to prevent it from spreading.

• Collect Residue: Carefully scoop the absorbed material into a designated "Solid Halogenated Organic Waste" container.[7]

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (like acetone or ethanol), and place the used cloth in the solid waste container.

• Dispose and Report: Seal and label the waste container. Report the incident to your lab supervisor and EHS, as required by institutional policy.[5]

By integrating these scientifically grounded procedures into your daily workflow, you not only ensure compliance but also foster a culture of safety and environmental responsibility. The unique properties of fluorinated compounds demand our utmost respect and diligence, from acquisition to final disposal.

References

• Storage and Handling Tips for Research Chemicals: Safety Comes First. (2025). Vertex AI Search.
• Safety and handling of fluorin
• Hazardous Waste Disposal Guide.Dartmouth Policy Portal.
• Management of Chemicals.
• Hazardous Waste Disposal Guide. (2023). Research Safety - Northwestern University.
• Chemical Waste.Environmental Health and Safety - The University of Iowa.
• Safe Laboratory Practices: Handling and Disposing of Organic Substances. (2025). HSC Chemistry.
• 2,3,4,5,6-Pentafluoro-L-phenylalanine Safety D
• SAFETY DATA SHEET - L-Phenylalanine. (2014). Fisher Scientific.
• SAFETY DATA SHEET - L-Phenylalanine. (2024). Sigma-Aldrich.
• 3-Fluorophenylalanine Hazard Summary.

Sources

• 1. synquestlabs.com [synquestlabs.com]
• 2. 3-Fluorophenylalanine | C9H10FNO2 | CID 9976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 5. globalresearchchem.com [globalresearchchem.com]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. Chemical Waste | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]

Navigating the Nuances of Fluorinated Amino Acids: A Guide to Safely Handling 2,3,6-Trifluoro-L-phenylalanine

The incorporation of fluorinated amino acids like 2,3,6-Trifluoro-L-phenylalanine into peptide and protein scaffolds is a powerful strategy in modern drug discovery. The unique physicochemical properties imparted by fluorine can enhance metabolic stability, binding affinity, and cellular uptake. However, the introduction of these halogen atoms also necessitates a heightened awareness of safety protocols. This guide provides a comprehensive framework for the safe handling, use, and disposal of 2,3,6-Trifluoro-L-phenylalanine, ensuring the well-being of researchers while maintaining experimental integrity.

I. Foundational Safety: Personal Protective Equipment (PPE)

The cornerstone of safe laboratory practice is the consistent and correct use of Personal Protective Equipment. For handling 2,3,6-Trifluoro-L-phenylalanine, the following PPE is mandatory. The rationale behind each selection is to create a comprehensive barrier against potential exposure.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles or a full-face shield.[3]	Protects against accidental splashes of solutions containing the compound, which can cause serious eye irritation.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[4]	Prevents direct skin contact, which can lead to irritation.[1][2] Double-gloving is recommended for enhanced protection.[3]
Body Protection	A flame-resistant lab coat.[3]	Protects against spills and contamination of personal clothing.
Respiratory Protection	Work within a certified chemical fume hood.[3]	Minimizes the inhalation of any fine powders or aerosols, which may cause respiratory tract irritation.[1][2]

II. Operational Blueprint: A Step-by-Step Handling Protocol

Adherence to a standardized workflow is critical to minimizing risk. The following protocol outlines the key stages of handling 2,3,6-Trifluoro-L-phenylalanine, from initial preparation to post-experimental cleanup.

Figure 1: Step-by-step workflow for the safe handling of 2,3,6-Trifluoro-L-phenylalanine.

1. Designated Work Area: All manipulations involving solid 2,3,6-Trifluoro-L-phenylalanine or its solutions must be conducted within a properly functioning chemical fume hood to prevent inhalation exposure.[3]

2. Personal Protective Equipment (PPE): Before handling the compound, ensure all required PPE as detailed in the table above is correctly worn.

3. Weighing:

• Tare a suitable container on an analytical balance inside the fume hood.
• Carefully transfer the desired amount of 2,3,6-Trifluoro-L-phenylalanine to the container, minimizing the creation of dust.
• Close the primary container immediately after weighing.

4. Dissolution:

• Add the desired solvent to the container with the weighed compound.
• Ensure the container is appropriately capped or covered during dissolution to prevent splashes or aerosol formation.

5. Reaction Setup and Monitoring:

• Perform all subsequent reaction steps within the fume hood.
• Clearly label all reaction vessels.

6. Decontamination:

• All glassware and equipment that have come into contact with the compound should be rinsed with an appropriate solvent to remove any residue before being washed. This rinse aid should be collected as hazardous waste.

7. Waste Disposal:

• Solid Waste: Unused or expired 2,3,6-Trifluoro-L-phenylalanine should be disposed of as hazardous chemical waste.[4] Place the solid waste in a clearly labeled, sealed container.[4]
• Liquid Waste: Solutions containing the compound and the initial solvent rinses from decontamination should be collected in a designated, labeled hazardous waste container for halogenated organic compounds.
• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.[4]
• Storage: Store sealed waste containers in a designated hazardous waste accumulation area away from incompatible materials like strong oxidizing agents.[4]

8. Doffing PPE:

• Remove gloves using the proper technique to avoid contaminating your hands.
• Remove your lab coat, followed by your eye protection.

9. Personal Hygiene:

• Wash your hands thoroughly with soap and water after completing the work and removing your PPE.[2]

III. Emergency Preparedness: Responding to Exposures

In the event of an accidental exposure, immediate and appropriate action is crucial.

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove any contaminated clothing.[5] If skin irritation occurs, seek medical attention.[1][2]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][5] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[1] If they are not breathing, provide artificial respiration. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk.[5] Seek immediate medical attention.

By integrating these safety protocols into your laboratory's standard operating procedures, you can confidently and safely unlock the potential of 2,3,6-Trifluoro-L-phenylalanine in your research and development endeavors.

IV. References

• Benchchem. (n.d.). Safety and handling of fluorinated organic compounds. Retrieved from

• Synquest Labs. (2016, December 8). 2,3,4,5,6-Pentafluoro-L-phenylalanine Safety Data Sheet. Retrieved from

• AK Scientific, Inc. (n.d.). Fmoc-3,4,5-trifluoro-L-phenylalanine Safety Data Sheet. Retrieved from

• Benchchem. (n.d.). Proper Disposal of Fmoc-L-3-Trifluoromethylphenylalanine: A Comprehensive Guide. Retrieved from

• Cole-Parmer. (n.d.). Material Safety Data Sheet - DL-P-Fluorophenylalanine, 97%. Retrieved from

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]